5-(2-Methylpropyl)nonane

• CAS: 62185-53-9

Core Science & Biosynthesis

5-(2-Methylpropyl)nonane chemical properties and structure

This technical guide provides a comprehensive overview of the chemical properties, structure, and available data for 5-(2-Methylpropyl)nonane, also known as 5-isobutylnonane. This document is intended for researchers, scientists, and professionals in drug development and chemical synthesis.

Chemical Identity and Structure

5-(2-Methylpropyl)nonane is a branched alkane with the chemical formula C₁₃H₂₈.[1][2] Its structure consists of a nine-carbon backbone (nonane) with a 2-methylpropyl (isobutyl) group attached to the fifth carbon atom.[1][2]

• IUPAC Name: 5-(2-Methylpropyl)nonane[2]

• Synonyms: 5-Isobutylnonane[3][4]

• CAS Number: 62185-53-9[1][2][5][6][7]

• Molecular Formula: C₁₃H₂₈[1][2][5][6][7]

• SMILES: CCCCC(CCCC)CC(C)C[2][8]

• InChI Key: RCOXMOQVMZTXOO-UHFFFAOYSA-N[1][2][8]

The structural arrangement of this molecule, specifically the branching provided by the isobutyl group, influences its physical properties, such as its boiling point and density, by reducing the effectiveness of intermolecular van der Waals forces compared to its linear isomers.[2]

Caption: 2D skeletal structure of 5-(2-Methylpropyl)nonane.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 5-(2-Methylpropyl)nonane. Much of the available data is based on computational predictions.

Property	Value	Source
Molecular Weight	184.36 g/mol	[1][2][5][6][7]
Boiling Point (Predicted)	210.9 ± 7.0 °C	[2][5][6][7]
Density (Predicted)	0.755 ± 0.06 g/cm³	[2][5][6][7]
logP (Predicted)	5.03	[2]
Solubility	Insoluble in water; soluble in nonpolar solvents like hexane.	[2]

As a volatile organic compound (VOC), 5-(2-Methylpropyl)nonane has moderate volatility.[2] Its hydrophobic nature, indicated by the predicted logP value, governs its high solubility in nonpolar solvents and insolubility in aqueous solutions.[2]

Synthesis and Production

Detailed experimental protocols for the synthesis of 5-(2-Methylpropyl)nonane are not widely available in public literature.[2] However, general synthetic routes for branched alkanes can be applied. Industrial production likely involves one of the following methods:

• Catalytic Hydrogenation: This would involve the hydrogenation of an unsaturated precursor, such as an alkene with the corresponding carbon skeleton, over a metal catalyst (e.g., palladium or platinum on carbon) under high pressure.[2]

• Alkylation: This route could involve the reaction of a nonane (B91170) derivative with a 2-methylpropyl halide in the presence of a strong base.[2]

The isolation and purification of 5-(2-Methylpropyl)nonane from reaction mixtures would typically be achieved through fractional distillation, leveraging differences in boiling points between the product and any remaining reactants or byproducts.

Caption: Conceptual workflow for the synthesis of 5-(2-Methylpropyl)nonane via alkylation.

Safety and Handling

While specific safety data for 5-(2-Methylpropyl)nonane is limited, general precautions for handling volatile, flammable alkanes should be observed. This includes working in a well-ventilated area, such as a fume hood, and avoiding sources of ignition.[9] Personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn.[9] For research purposes, this chemical is intended for laboratory use only and is not for human or veterinary use.[1]

Spectroscopic Data

Spectroscopic data, including 13C NMR and mass spectrometry (GC-MS), are available for 5-(2-Methylpropyl)nonane and are crucial for its identification and characterization.[10] The mass spectrum would show a characteristic fragmentation pattern for a branched alkane of this molecular weight.

References

• 1. 5-(2-Methylpropyl)nonane | 62185-53-9 | Benchchem [benchchem.com]
• 2. 5-(2-Methylpropyl)nonane (62185-53-9) for sale [vulcanchem.com]
• 3. 5-Isobutylnonane | C13H28 | CID 545936 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. lookchem.com [lookchem.com]
• 5. 5-(2-Methylpropyl)nonane | 62185-53-9 [chemicalbook.com]
• 6. lookchem.com [lookchem.com]
• 7. 5-(2-Methylpropyl)nonane CAS#: 62185-53-9 [m.chemicalbook.com]
• 8. 5-(2-Methylpropyl)nonane | Chemical Substance Information | J-GLOBAL [jglobal.jst.go.jp]
• 9. fishersci.com [fishersci.com]
• 10. spectrabase.com [spectrabase.com]

Technical Whitepaper: Synthesis and Properties of 5-(2-Methylpropyl)nonane

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: 5-(2-Methylpropyl)nonane, a branched alkane, is a simple hydrocarbon with limited specific documentation in publicly available scientific literature.[1] There is no evidence to suggest it plays a role in biological signaling pathways or drug development. This document provides a representative technical guide on a plausible synthesis method and summarizes its known and predicted properties based on chemical database information and established organic chemistry principles.

Introduction

5-(2-Methylpropyl)nonane (also known as 5-isobutylnonane) is a branched-chain alkane with the molecular formula C₁₃H₂₈.[1] Its structure consists of a nine-carbon nonane (B91170) parent chain with a 2-methylpropyl (isobutyl) substituent at the fifth carbon position.[1] As a saturated hydrocarbon, it is a nonpolar, hydrophobic compound with high chemical stability.[1][2] While not prominent in targeted research, its properties are relevant to the broader study of hydrocarbon chemistry, fuel science, and as a volatile organic compound (VOC) in atmospheric chemistry.[1]

This guide outlines a robust and versatile laboratory-scale synthetic route, the Corey-House synthesis, which is well-suited for creating unsymmetrical alkanes like 5-(2-Methylpropyl)nonane.[3][4] It also compiles key identifiers and physicochemical properties for reference.

Chemical Identity and Properties

Quantitative data for 5-(2-Methylpropyl)nonane is primarily based on predicted values from computational models and data from spectral libraries.

Table 1: Chemical Identifiers and Properties

Property	Value	Source
IUPAC Name	5-(2-Methylpropyl)nonane	[1]
Synonyms	5-Isobutylnonane	[2][5]
CAS Number	62185-53-9	[1][6]
Molecular Formula	C₁₃H₂₈	[1][2]
Molecular Weight	184.36 g/mol	[1][7]
SMILES	CCCCC(CCCC)CC(C)C	[1]
InChIKey	RCOXMOQVMZTXOO-UHFFFAOYSA-N	[1]
Density (Predicted)	0.755 ± 0.06 g/cm³	[1][6]
Boiling Point (Predicted)	210.9 ± 7.0 °C	[1][6]

Table 2: Spectroscopic Data Reference

Data Type	Details	Source
¹³C NMR	Spectra are available in spectral databases.	[5][7]
Mass Spectrometry (GC-MS)	Reference spectra are available from NIST and other databases.	[5][7]

Proposed Synthesis: Corey-House Reaction

The Corey-House synthesis is a powerful and reliable method for forming carbon-carbon bonds, particularly for the creation of unsymmetrical alkanes.[4][8] It offers a significant advantage over methods like the Wurtz reaction by minimizing the formation of undesired side products.[4] The overall process involves the reaction of a lithium dialkylcuprate (Gilman reagent) with an alkyl halide.[3][9]

For the synthesis of 5-(2-Methylpropyl)nonane, a logical disconnection approach suggests two primary pathways:

• Pathway A: Reaction of lithium di(butan-1-yl)cuprate with 1-bromo-3-methylbutane.

• Pathway B: Reaction of lithium di(isobutyl)cuprate with a 5-halononane.

Pathway A is generally preferred as it involves a primary alkyl halide (1-bromo-3-methylbutane) as the electrophile, which is more reactive and less prone to elimination side reactions in Sₙ2-type mechanisms.[4]

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the proposed Corey-House synthesis of 5-(2-Methylpropyl)nonane.

References

• 1. 5-(2-Methylpropyl)nonane (62185-53-9) for sale [vulcanchem.com]
• 2. Page loading... [wap.guidechem.com]
• 3. byjus.com [byjus.com]
• 4. scienceinfo.com [scienceinfo.com]
• 5. spectrabase.com [spectrabase.com]
• 6. 5-(2-Methylpropyl)nonane | 62185-53-9 [chemicalbook.com]
• 7. 5-(2-Methylpropyl)nonane | 62185-53-9 | Benchchem [benchchem.com]
• 8. A Short On Preparation Of Alkanes By Corey- House Synthesis [unacademy.com]
• 9. Corey–House synthesis - Wikipedia [en.wikipedia.org]

Spectroscopic Analysis of 5-(2-Methylpropyl)nonane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the branched alkane, 5-(2-Methylpropyl)nonane (also known as 5-isobutylnonane). The information presented herein is essential for the identification, characterization, and quality control of this compound in research and development settings. This document details predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside detailed experimental protocols for acquiring such spectra.

Chemical Structure and Properties

• IUPAC Name: 5-(2-Methylpropyl)nonane

• Synonyms: 5-Isobutylnonane

• CAS Number: 62185-53-9[1]

• Molecular Formula: C₁₃H₂₈[1]

• Molecular Weight: 184.36 g/mol [1]

Spectroscopic Data Summary

The following tables summarize the predicted spectroscopic data for 5-(2-Methylpropyl)nonane. These values are based on established principles for alkane spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR (Predicted)

Carbon Atom	Predicted Chemical Shift (δ, ppm)
C1, C9	14.1
C2, C8	22.7
C3, C7	31.9
C4, C6	30.0
C5	38.5
C1'	45.0
C2'	25.0
C3', C4'	22.5

¹H NMR (Predicted)

Proton(s)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
H1, H9	0.88	Triplet	6H
H2, H3, H4, H6, H7, H8	1.25	Multiplet	12H
H5	1.50	Multiplet	1H
H1'	1.15	Multiplet	2H
H2'	1.80	Multiplet	1H
H3', H4'	0.85	Doublet	6H

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum of an alkane is typically simple, dominated by C-H stretching and bending vibrations.

Wavenumber (cm⁻¹)	Vibration Type	Intensity
2955 - 2965	C-H stretch (asymmetric, -CH₃)	Strong
2870 - 2880	C-H stretch (symmetric, -CH₃)	Medium
2920 - 2930	C-H stretch (asymmetric, -CH₂)	Strong
2850 - 2860	C-H stretch (symmetric, -CH₂)	Medium
1465 - 1475	C-H bend (scissoring, -CH₂)	Medium
1375 - 1385	C-H bend (symmetric, -CH₃)	Medium

Mass Spectrometry (MS) (Predicted)

The mass spectrum is expected to show a molecular ion peak and a fragmentation pattern characteristic of a branched alkane.[1]

m/z	Interpretation	Relative Intensity
184	Molecular Ion [M]⁺	Low
127	[M - C₄H₉]⁺	Medium
113	[M - C₅H₁₁]⁺	Medium
85	[C₆H₁₃]⁺	High
71	[C₅H₁₁]⁺	High
57	[C₄H₉]⁺ (t-butyl cation)	Very High (Base Peak)
43	[C₃H₇]⁺	High
29	[C₂H₅]⁺	Medium

Experimental Protocols

The following are detailed methodologies for obtaining the spectroscopic data presented above.

NMR Spectroscopy

Instrumentation: A high-resolution NMR spectrometer (e.g., Bruker Avance series, 400 MHz or higher) equipped with a broadband probe.

Sample Preparation:

• Dissolve approximately 10-20 mg of 5-(2-Methylpropyl)nonane in 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃).

• Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (δ = 0.00 ppm).

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition Parameters:

• Pulse Program: Standard single-pulse sequence.

• Number of Scans: 16-32.

• Spectral Width: 10-12 ppm.

• Acquisition Time: 3-4 seconds.

• Relaxation Delay: 1-2 seconds.

¹³C NMR Acquisition Parameters:

• Pulse Program: Proton-decoupled single-pulse sequence.

• Number of Scans: 1024 or more, depending on sample concentration.

• Spectral Width: 0-220 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

Data Processing:

• Apply Fourier transformation to the acquired free induction decay (FID).

• Phase correct the resulting spectrum.

• Calibrate the chemical shift scale using the TMS signal.

• Integrate the peaks in the ¹H NMR spectrum.

Infrared (IR) Spectroscopy

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer (e.g., PerkinElmer Spectrum Two, Thermo Scientific Nicolet iS5) equipped with an attenuated total reflectance (ATR) accessory.

Sample Preparation:

• Ensure the ATR crystal is clean by wiping it with a solvent such as isopropanol (B130326) and allowing it to dry completely.

• Acquire a background spectrum of the clean, empty ATR crystal.

• Place a small drop of neat 5-(2-Methylpropyl)nonane directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

Acquisition Parameters:

• Spectral Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32.

Data Processing:

• The instrument software automatically subtracts the background spectrum from the sample spectrum to produce the final absorbance or transmittance spectrum.

• Identify and label the major absorption peaks.

Mass Spectrometry (MS)

Instrumentation: A Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) (e.g., Agilent GC-MSD, Shimadzu GCMS).

Sample Preparation:

• Prepare a dilute solution of 5-(2-Methylpropyl)nonane (e.g., 1 mg/mL) in a volatile organic solvent such as hexane (B92381) or dichloromethane.

GC-MS Parameters:

• Injector Temperature: 250 °C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1 or as appropriate for the sample concentration.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• GC Column: A nonpolar capillary column (e.g., HP-5ms, 30 m x 0.25 mm x 0.25 µm).

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Final hold: 5 minutes at 250 °C.

• MS Ion Source: Electron Ionization (EI) at 70 eV.

• MS Quadrupole Temperature: 150 °C.

• Mass Range: m/z 20-300.

Data Processing:

• The total ion chromatogram (TIC) will show a peak corresponding to the elution of 5-(2-Methylpropyl)nonane.

• Extract the mass spectrum from this peak.

• Identify the molecular ion peak and major fragment ions.

• Compare the fragmentation pattern to spectral libraries (e.g., NIST, Wiley) for confirmation.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for obtaining and analyzing the spectroscopic data described in this guide.

Caption: Workflow for Spectroscopic Analysis.

References

• 1. 5-(2-Methylpropyl)nonane | 62185-53-9 | Benchchem [benchchem.com]

An In-depth Technical Guide to the Physical Constants of 5-(2-Methylpropyl)nonane

This technical guide provides a detailed overview of the key physical constants of 5-(2-Methylpropyl)nonane, with a focus on its boiling point and density. The information is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis. This document outlines predicted physicochemical data, standardized experimental protocols for their determination, and a logical workflow for these experimental procedures.

Physicochemical Data

5-(2-Methylpropyl)nonane, also known as 5-isobutylnonane, is a branched alkane with the molecular formula C₁₃H₂₈.[1][2] Its structure consists of a nine-carbon nonane (B91170) backbone with a 2-methylpropyl (isobutyl) group attached at the fifth carbon position.[1] The physical properties of this compound are crucial for its handling, purification, and application in various chemical processes.

The quantitative data for 5-(2-Methylpropyl)nonane are summarized in the table below. It is important to note that the available data for boiling point and density are predicted values derived from computational models.

Physical Constant	Predicted Value
Boiling Point	210.9 ± 7.0 °C[1][3][4][5][6]
Density	0.755 ± 0.06 g/cm³[1][3][4][5][6]
Molecular Weight	184.36 g/mol [1][2]
Molecular Formula	C₁₃H₂₈[1][2]

Experimental Protocols

While specific experimental determinations for 5-(2-Methylpropyl)nonane are not widely published, the following standard organic chemistry protocols can be employed for the precise measurement of its boiling point and density.

2.1. Determination of Boiling Point via Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. A standard method for determining the boiling point of a macroscopic sample (> 5 mL) is through simple distillation.

• Apparatus: A round-bottom flask, a distillation head (still head) with a port for a thermometer or temperature probe, a condenser, a receiving flask, a heating mantle, and boiling chips.

• Procedure:

  • Sample Preparation: A sample of 5-(2-Methylpropyl)nonane is placed in the round-bottom flask, and a few boiling chips are added to ensure smooth boiling.

  • Apparatus Assembly: The distillation apparatus is assembled. The thermometer bulb is positioned so that its upper end is level with the lower side arm of the distillation head, ensuring it accurately measures the temperature of the vapor distilling into the condenser.

  • Heating: The flask is gently heated. The temperature will rise and then stabilize as the liquid begins to boil and the vapor phase equilibrates with the liquid.

  • Data Collection: The temperature is recorded when it remains constant during the distillation of the bulk of the sample. This stable temperature is the boiling point.

  • Pressure Correction: The atmospheric pressure is recorded at the time of the experiment. If the pressure is not exactly 1 atm (760 mmHg), the observed boiling point can be corrected using a nomograph or the Clausius-Clapeyron relation to find the normal boiling point.

2.2. Determination of Density using a Pycnometer

The density of a liquid is its mass per unit volume. A pycnometer, a flask with a precisely known volume, is a standard instrument for accurately measuring the density of liquids.

• Apparatus: A pycnometer (e.g., a Gay-Lussac pycnometer), an analytical balance, a constant-temperature water bath, and the liquid sample.

• Procedure:

  • Mass of Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass is accurately measured on an analytical balance (m₁).

  • Calibration with Water: The pycnometer is filled with deionized water of a known temperature (and thus known density) and placed in a constant-temperature water bath to reach thermal equilibrium. The mass of the pycnometer filled with water is then measured (m₂). The volume of the pycnometer (V) can be calculated using the density of water at that temperature.

  • Mass of Pycnometer with Sample: The pycnometer is emptied, dried completely, and then filled with 5-(2-Methylpropyl)nonane. It is brought to the same temperature as the water in the water bath. The mass of the pycnometer filled with the sample is then measured (m₃).

  • Calculation: The density (ρ) of the sample is calculated using the formula: ρ_sample = (m₃ - m₁) / V

Visualization of Experimental Workflow

The logical flow of the experimental procedures for determining the boiling point and density of 5-(2-Methylpropyl)nonane is illustrated in the following diagram.

Caption: Workflow for Experimental Determination of Boiling Point and Density.

References

• 1. 5-(2-Methylpropyl)nonane (62185-53-9) for sale [vulcanchem.com]
• 2. 5-(2-Methylpropyl)nonane | 62185-53-9 | Benchchem [benchchem.com]
• 3. lookchem.com [lookchem.com]
• 4. 5-(2-Methylpropyl)nonane CAS#: 62185-53-9 [m.chemicalbook.com]
• 5. lookchem.com [lookchem.com]
• 6. 5-(2-Methylpropyl)nonane | 62185-53-9 [chemicalbook.com]

Thermodynamic Properties of Branched Alkanes: A Technical Guide Focused on 5-(2-Methylpropyl)nonane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the thermodynamic properties of branched alkanes, with a specific focus on 5-(2-Methylpropyl)nonane. Due to the vast number of isomers, experimental thermodynamic data for specific branched alkanes like 5-(2-Methylpropyl)nonane are often unavailable in the literature. Consequently, this guide emphasizes the methodologies used for the estimation and experimental determination of these crucial properties.

Physicochemical and Predicted Properties of 5-(2-Methylpropyl)nonane

Property	Value	Source
Molecular Formula	C₁₃H₂₈	N/A
Molecular Weight	184.36 g/mol	N/A
Predicted Boiling Point	210.9 ± 7.0 °C	N/A
Predicted Density	0.755 ± 0.06 g/cm³	N/A

Core Thermodynamic Properties: A Framework for Estimation

The core thermodynamic properties—enthalpy of formation, standard entropy, and heat capacity—are fundamental to understanding the stability and reactivity of branched alkanes. For complex molecules such as 5-(2-Methylpropyl)nonane, these values are typically estimated using computational methods like Benson's group-additivity method.[1] This approach calculates thermodynamic properties by summing the contributions of individual molecular groups.[1]

The table below outlines the core thermodynamic properties for 5-(2-Methylpropyl)nonane, with the understanding that these values would be derived from such estimation methods.

Thermodynamic Property	Symbol	Estimated Value	Unit
Standard Enthalpy of Formation (gas)	ΔHf°	Typically Estimated	kJ/mol
Standard Molar Entropy (gas)	S°	Typically Estimated	J/(mol·K)
Molar Heat Capacity at Constant Pressure (gas)	Cp	Typically Estimated	J/(mol·K)

Experimental Determination of Thermodynamic Properties

For alkanes where experimental data is sought, several well-established protocols are employed. These methods provide the foundational data used to validate and develop the aforementioned estimation techniques.

Enthalpy of Formation via Bomb Calorimetry

The standard enthalpy of formation of a compound is often determined indirectly by measuring its enthalpy of combustion using a bomb calorimeter.

Methodology:

• Sample Preparation: A precise mass of the liquid alkane is placed in a sample holder within a high-pressure vessel known as a "bomb."

• Pressurization: The bomb is filled with pure oxygen under high pressure (typically around 30 atm).

• Immersion: The sealed bomb is immersed in a known quantity of water in an insulated container (the calorimeter).

• Temperature Equilibration: The entire system is allowed to reach a stable initial temperature, which is recorded.

• Ignition: The sample is ignited by passing an electric current through an ignition wire.

• Temperature Monitoring: The temperature of the water is recorded at regular intervals until it reaches a maximum and then begins to cool.

• Calculation: The heat released by the combustion reaction is absorbed by the water and the calorimeter. By measuring the temperature change and knowing the heat capacity of the calorimeter (determined by burning a substance with a known heat of combustion, such as benzoic acid), the heat of combustion of the alkane can be calculated.

• Enthalpy of Formation Calculation: The standard enthalpy of formation is then calculated from the experimental heat of combustion using Hess's Law, along with the known standard enthalpies of formation of the combustion products (CO₂ and H₂O).[2][3]

Entropy and Heat Capacity Determination

The third law of thermodynamics provides a basis for determining the entropy of a substance. This involves measuring the heat capacity of the substance from a temperature near absolute zero up to the desired temperature.

Methodology:

• Calorimetry: The heat capacity of the solid and liquid phases is measured as a function of temperature using a calorimeter, often a differential scanning calorimeter (DSC).

• Phase Transitions: The enthalpies of any phase transitions (e.g., solid-solid, fusion, and vaporization) are measured.

• Entropy Calculation: The total entropy at a given temperature is the sum of the entropies from heating the substance through its different phases and the entropies of the phase transitions themselves. The entropy is calculated by integrating the heat capacity divided by the temperature (Cp/T) over the temperature range for each phase and adding the entropy changes at the phase transitions (ΔH/T).

• Gaseous State: For the gaseous state, statistical mechanics can be used to calculate the entropy from molecular parameters if the vibrational frequencies are known from spectroscopic data.

Workflow for Thermodynamic Property Determination

The following diagram illustrates the general workflow for determining the thermodynamic properties of a branched alkane, combining both experimental and computational approaches.

Caption: Workflow for Thermodynamic Property Determination.

Conclusion

The thermodynamic properties of branched alkanes are critical for a wide range of applications in research and industry. While direct experimental measurement for a specific isomer like 5-(2-Methylpropyl)nonane is often impractical, a combination of established experimental protocols for related compounds and robust computational estimation methods provides a reliable framework for obtaining these essential data. This guide has outlined the key methodologies and the logical workflow for approaching the thermodynamic characterization of such molecules.

References

• 1. nist.gov [nist.gov]
• 2. Critical evaluation of the enthalpies of formation for fluorinated compounds using experimental data and high-level ab initio calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. vernier.com [vernier.com]

An In-depth Technical Guide to the Isomers of 5-(2-Methylpropyl)nonane

Abstract

This technical guide provides a comprehensive analysis of the potential constitutional and stereoisomers related to the parent molecule 5-(2-methylpropyl)nonane. While 5-(2-methylpropyl)nonane is itself an achiral molecule, its molecular formula, C13H28, corresponds to a large family of constitutional isomers, a significant portion of which exhibit chirality. This document outlines the structural variations among these isomers, details the principles of their stereochemistry, presents methodologies for their identification and separation, and visually represents the isomeric relationships and the concept of chirality through structured diagrams. This analysis is critical for professionals in drug development and chemical research, where the specific isomeric form of a molecule can dictate its physical properties and biological activity.

Introduction to Isomerism in C13H28 Alkanes

5-(2-Methylpropyl)nonane, also known as 5-isobutylnonane, is a branched-chain alkane with the molecular formula C13H28.[1][2][3] Its structure consists of a nine-carbon nonane (B91170) backbone with a 2-methylpropyl (isobutyl) group attached at the fifth carbon position.[1][2] An analysis of this specific structure reveals that the fifth carbon is bonded to two identical butyl groups, rendering the molecule achiral and thus devoid of stereoisomers.

However, the molecular formula C13H28 represents a vast number of molecules known as isomers. Isomers are compounds that share the same molecular formula but differ in the arrangement of their atoms. They are broadly classified into two categories:

• Constitutional (or Structural) Isomers: These isomers have the same molecular formula but different atomic connectivity. They often exhibit distinct physical and chemical properties.[4] The C13H28 formula corresponds to 802 constitutional isomers.[5]

• Stereoisomers: These isomers share the same molecular formula and connectivity but differ in the three-dimensional arrangement of their atoms in space.[6][7] The presence of stereoisomers requires one or more stereocenters, most commonly a chiral carbon atom bonded to four different substituent groups.[7][8]

While 5-(2-methylpropyl)nonane is achiral, many of its constitutional isomers possess chiral centers, giving rise to a complex landscape of potential stereoisomers. Understanding this landscape is paramount, as different isomers, particularly enantiomers, can have profoundly different interactions with other chiral molecules, such as biological receptors.

Analysis of Constitutional Isomers

The 802 constitutional isomers of C13H28 encompass a wide variety of structures, from the linear n-tridecane to highly branched alkanes with shorter parent chains.[5][9] The degree and position of branching determine the isomer's physical properties (e.g., boiling point, density) and whether it possesses chiral centers.

The table below presents a selection of representative constitutional isomers of C13H28 to illustrate this diversity.

IUPAC Name	Parent Chain Length	Branching Description	Presence of Chiral Center(s)
n-Tridecane	13	Linear, no branching	No
5-(2-Methylpropyl)nonane	9	A 2-methylpropyl group at the C5 position	No
3-Methylhexane	6	A methyl group at the C3 position	Yes
2,3-Dimethylhexane	6	Methyl groups at C2 and C3 positions	Yes
3,3-Diethylnonane	9	Two ethyl groups at the C3 position	No
Note: 3-Methylhexane (C7H16) and 2,3-Dimethylhexane (C8H18) are presented here as simpler, illustrative examples of chiral structures. The same principles apply to the more complex chiral isomers of C13H28, such as 3-methyldodecane (B101721) or 2,3-dimethylundecane.

Stereoisomerism in Chiral C13H28 Isomers

Constitutional isomers of C13H28 that contain at least one chiral carbon will exhibit stereoisomerism. The maximum number of possible stereoisomers for a given molecule can be calculated using the formula 2^n, where 'n' is the number of chiral centers.[6][10][11] These stereoisomers can be classified as either enantiomers or diastereomers.

• Enantiomers: Pairs of stereoisomers that are non-superimposable mirror images of each other.[8]

• Diastereomers: Stereoisomers that are not mirror images of each other. This class arises when a molecule has two or more chiral centers.[8]

The following table details the stereoisomeric possibilities for selected chiral constitutional isomers.

IUPAC Name of Chiral Isomer*	Number of Chiral Centers (n)	Maximum Number of Stereoisomers (2^n)	Types of Stereoisomers
3-Methyldodecane	1	2	One pair of enantiomers
4-Ethyldecane	1	2	One pair of enantiomers
2,3-Dimethylundecane	2	4	Enantiomers and Diastereomers
4-Ethyl-2-methylnonane	2	4	Enantiomers and Diastereomers

Methodologies for Isomer Identification and Separation

Distinguishing between the numerous constitutional and stereoisomers of C13H28 requires sophisticated analytical techniques.

Identification of Constitutional Isomers

The primary methods for identifying and differentiating constitutional isomers are mass spectrometry and nuclear magnetic resonance spectroscopy.

• Gas Chromatography-Mass Spectrometry (GC-MS): In GC-MS, the sample is first vaporized and passed through a gas chromatography column, which separates compounds based on their boiling points and interactions with the column's stationary phase. The separated compounds then enter a mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum, or fragmentation pattern, is a unique fingerprint that can be used to identify the specific constitutional isomer.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides detailed information about the chemical environment of hydrogen atoms in the molecule. Different constitutional isomers will produce distinct spectra with unique chemical shifts and splitting patterns, reflecting the different electronic environments of their protons.

  • ¹³C NMR: Provides information about the carbon skeleton of the molecule. The number of unique carbon signals in a ¹³C NMR spectrum corresponds to the number of non-equivalent carbon atoms, allowing for the differentiation of isomers with different symmetries and branching patterns.

Identification and Separation of Stereoisomers

Characterizing and separating stereoisomers, particularly enantiomers, requires techniques that can interact with the molecule's chirality.

• Polarimetry: This technique measures the rotation of plane-polarized light as it passes through a solution of a chiral compound. Enantiomers rotate light by equal amounts but in opposite directions (+ for dextrorotatory, - for levorotatory). An equimolar mixture of two enantiomers (a racemic mixture) will not rotate light.

• Chiral Chromatography: This is the most powerful method for separating and quantifying enantiomers. It utilizes a stationary phase that is itself chiral. The two enantiomers of a compound interact differently with the chiral stationary phase, causing them to travel through the chromatography column at different rates and elute at different times. Both Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) can be configured with chiral columns for this purpose.

Visualization of Isomeric Relationships

The following diagrams, generated using the DOT language, illustrate the conceptual relationships between the different types of isomers of C13H28 and the nature of chirality.

Caption: Figure 1: Classification of Isomers for C13H28.

Caption: Figure 2: Enantiomers of a Chiral Isomer (3-Methylhexane Example).

References

• 1. 5-(2-Methylpropyl)nonane | 62185-53-9 | Benchchem [benchchem.com]
• 2. 5-(2-Methylpropyl)nonane (62185-53-9) for sale [vulcanchem.com]
• 3. Cas 62185-53-9,5-(2-Methylpropyl)nonane | lookchem [lookchem.com]
• 4. m.youtube.com [m.youtube.com]
• 5. brainly.in [brainly.in]
• 6. gemmashearer.com [gemmashearer.com]
• 7. Stereoisomers and Chiral Centers | ChemTalk [chemistrytalk.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. draw the isomer of C13H28 with maximum carbon atoms in the longest co - askIITians [askiitians.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Molecules with more than one chiral center [quimicaorganica.org]

A Technical Guide to the Solubility of 5-(2-Methylpropyl)nonane in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 5-(2-Methylpropyl)nonane, a branched alkane with the chemical formula C13H28. Given its nonpolar nature, this compound is of interest in various applications, including as a non-polar solvent, a component in lubricant formulations, and as a reference compound in analytical chemistry. Understanding its solubility in different organic solvents is crucial for its effective use in these and other areas.

Physicochemical Properties of 5-(2-Methylpropyl)nonane

5-(2-Methylpropyl)nonane, also known as 5-isobutylnonane, is a saturated hydrocarbon. Its branched structure influences its physical properties, such as boiling point and viscosity, compared to its linear isomer, n-tridecane.[1] The key identifiers and predicted physical properties of 5-(2-Methylpropyl)nonane are summarized in Table 1.

Table 1: Key Identifiers and Physicochemical Properties of 5-(2-Methylpropyl)nonane

Property	Value	Source
IUPAC Name	5-(2-Methylpropyl)nonane	[1]
Synonyms	5-Isobutylnonane	[2]
CAS Number	62185-53-9	[1][3]
Molecular Formula	C13H28	[1][3]
Molecular Weight	184.36 g/mol	[1][3]
Predicted Density	0.755 ± 0.06 g/cm³	[2]
Predicted Boiling Point	210.9 ± 7.0 °C	[2]

Theoretical Framework of Solubility

The solubility of a substance is fundamentally governed by the principle of "like dissolves like."[4] This principle states that substances with similar intermolecular forces are likely to be soluble in one another. Alkanes, including 5-(2-Methylpropyl)nonane, are nonpolar molecules and their primary intermolecular interactions are weak van der Waals forces (specifically, London dispersion forces).[5][6][7]

Consequently, 5-(2-Methylpropyl)nonane is expected to be highly soluble in nonpolar organic solvents where the energy required to break the existing solute-solute and solvent-solvent interactions is readily compensated by the formation of new solute-solvent interactions.[5][6][7] Conversely, it is virtually insoluble in highly polar solvents like water.[5][6][7] The strong hydrogen bonding network in water would require a significant amount of energy to disrupt, which is not offset by the weak van der Waals forces that would form between the alkane and water molecules.[5][6][7]

Expected Solubility Profile

Table 2: Expected Solubility of 5-(2-Methylpropyl)nonane in Common Organic Solvents

Solvent	Solvent Type	Expected Solubility	Rationale
Hexane	Nonpolar	High	"Like dissolves like"; both are nonpolar alkanes with similar intermolecular forces.[1]
Toluene	Nonpolar (Aromatic)	High	Toluene is a nonpolar solvent capable of strong van der Waals interactions.
Diethyl Ether	Slightly Polar	Moderate to High	The polarity of the ether oxygen is shielded by ethyl groups, making it a good solvent for nonpolar compounds.
Acetone	Polar Aprotic	Low to Moderate	The polarity of the carbonyl group makes it less compatible with the nonpolar alkane.
Ethanol (B145695)	Polar Protic	Low	The hydrogen bonding network of ethanol makes it a poor solvent for nonpolar alkanes.
Methanol	Polar Protic	Very Low	Stronger hydrogen bonding than ethanol further reduces its ability to dissolve nonpolar compounds.
Water	Polar Protic	Insoluble	The highly polar nature and extensive hydrogen bonding of water make it an extremely poor solvent for alkanes.[5][6][7]

Experimental Protocol for Solubility Determination

A standard and reliable method for determining the solubility of a liquid solute like 5-(2-Methylpropyl)nonane in an organic solvent is the isothermal shake-flask method, followed by quantitative analysis.

Materials and Equipment

• 5-(2-Methylpropyl)nonane (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance

• Volumetric flasks and pipettes

• Thermostatically controlled shaker or water bath

• Centrifuge

• Gas chromatograph with a flame ionization detector (GC-FID) or other suitable analytical instrument

• Syringes and vials for sampling and analysis

Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of 5-(2-Methylpropyl)nonane to a known volume of the selected organic solvent in a series of sealed vials. The presence of a separate, undissolved phase of the alkane is necessary to ensure saturation.

  • Place the vials in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Equilibrate the samples for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached. The required time may vary depending on the solvent and should be determined experimentally.

• Sample Preparation for Analysis:

  • After equilibration, allow the vials to stand undisturbed at the same temperature to allow for phase separation.

  • To further ensure the removal of any undissolved micro-droplets, centrifuge the vials at a controlled temperature.

  • Carefully withdraw a known volume of the supernatant (the saturated solution) using a syringe.

• Quantitative Analysis:

  • Prepare a series of calibration standards of 5-(2-Methylpropyl)nonane in the respective solvent of known concentrations.

  • Analyze the calibration standards and the saturated solution samples by GC-FID. The GC conditions (e.g., column type, temperature program, and gas flow rates) should be optimized for the separation and quantification of 5-(2-Methylpropyl)nonane.

  • Construct a calibration curve by plotting the peak area against the concentration of the standards.

  • Determine the concentration of 5-(2-Methylpropyl)nonane in the saturated solution samples by interpolating their peak areas on the calibration curve.

• Data Reporting:

  • The solubility is reported as the concentration of 5-(2-Methylpropyl)nonane in the saturated solution, typically in units of g/100 mL, mg/mL, or mole fraction at the specified temperature.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of the solubility of 5-(2-Methylpropyl)nonane.

Caption: Experimental workflow for solubility determination.

Conclusion

5-(2-Methylpropyl)nonane, as a highly nonpolar branched alkane, exhibits excellent solubility in nonpolar organic solvents and is virtually insoluble in polar solvents. While quantitative experimental data is sparse, its solubility behavior can be reliably predicted based on fundamental chemical principles. For applications requiring precise solubility values, the detailed experimental protocol provided in this guide offers a robust methodology for their determination. This understanding is essential for the effective formulation and application of 5-(2-Methylpropyl)nonane in various scientific and industrial fields.

References

• 1. store.astm.org [store.astm.org]
• 2. kaycantest.com [kaycantest.com]
• 3. store.astm.org [store.astm.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. solubility experimental methods.pptx [slideshare.net]
• 6. m.youtube.com [m.youtube.com]
• 7. lup.lub.lu.se [lup.lub.lu.se]

An In-depth Technical Guide to 5-(2-Methylpropyl)nonane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the branched alkane 5-(2-Methylpropyl)nonane, also known as 5-isobutylnonane. The document collates available physicochemical data, spectroscopic information, and detailed historical synthetic protocols. The information is presented to be a valuable resource for researchers and professionals in chemistry and drug development.

Physicochemical Properties

5-(2-Methylpropyl)nonane is a saturated hydrocarbon with the chemical formula C13H28.[1][2] Its structure features a nonane (B91170) backbone with an isobutyl group attached to the fifth carbon atom.[1][2] Below is a summary of its key physicochemical properties.

Property	Value	Source
Molecular Formula	C13H28	[1][2]
Molecular Weight	184.36 g/mol	[1][2]
CAS Number	62185-53-9	[1][2]
IUPAC Name	5-(2-Methylpropyl)nonane	[1]
Synonyms	5-Isobutylnonane	[2]
Predicted Boiling Point	210.9 ± 7.0 °C	[3]
Predicted Density	0.755 ± 0.06 g/cm³	[3]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 5-(2-Methylpropyl)nonane.

The ¹³C NMR spectrum of 5-(2-Methylpropyl)nonane is available in spectral databases.[2][4] The spectrum will show distinct signals corresponding to the different carbon environments in the molecule. Due to the molecule's symmetry, the number of unique carbon signals will be less than the total number of carbon atoms.

The mass spectrum of 5-(2-Methylpropyl)nonane can be obtained through Gas Chromatography-Mass Spectrometry (GC-MS).[2] The mass spectrum is characterized by a molecular ion peak (m/z) and a series of fragment ions resulting from the cleavage of C-C bonds. The fragmentation pattern is indicative of the branched structure.[2] Reference spectra are available from the NIST Mass Spectrometry Data Center.[2]

Spectroscopic Data	Availability	Source
¹³C NMR	Spectra available from spectral databases	[2][4]
Mass Spectrum (GC-MS)	Spectra available from NIST and other databases	[2]

Historical Experimental Protocols

One documented, albeit uncited, route for the synthesis of 5-isobutylnonane is the catalytic hydrogenation of 2-Methyl-4-butyl-2,3,6-octatriene. This method involves the reduction of the double bonds in the triene to yield the saturated alkane.

Experimental Workflow for Catalytic Hydrogenation

Caption: Workflow for the synthesis of 5-(2-Methylpropyl)nonane via catalytic hydrogenation.

Methodology:

• Materials: 2-Methyl-4-butyl-2,3,6-octatriene, Ethanol (anhydrous), Palladium on carbon (10% Pd/C), Hydrogen gas, Inert gas (Nitrogen or Argon).

• Apparatus: High-pressure autoclave (Parr hydrogenator or similar), magnetic stirrer, filtration apparatus (e.g., Büchner funnel with Celite), rotary evaporator, fractional distillation apparatus.

• Procedure:

  • In a suitable flask, 2-Methyl-4-butyl-2,3,6-octatriene is dissolved in anhydrous ethanol.

  • The 10% Pd/C catalyst is carefully added to the solution under an inert atmosphere.

  • The mixture is transferred to a high-pressure autoclave.

  • The autoclave is sealed and purged several times with hydrogen gas to remove any air.

  • The vessel is pressurized with hydrogen gas to the desired pressure (e.g., 50-100 psi) and heated to a suitable temperature (e.g., 50-80 °C).

  • The reaction mixture is stirred vigorously until the theoretical amount of hydrogen has been consumed, as indicated by a drop in pressure.

  • After the reaction is complete, the autoclave is cooled to room temperature and the excess hydrogen is carefully vented.

• Purification:

  • The reaction mixture is filtered through a pad of Celite to remove the palladium catalyst.

  • The ethanol is removed from the filtrate by rotary evaporation.

  • The resulting crude product is purified by fractional distillation under reduced pressure to yield pure 5-(2-Methylpropyl)nonane.

The Corey-House synthesis is a superior historical method for the preparation of unsymmetrical alkanes, avoiding the mixture of products often seen in the Wurtz reaction.[5][6][7] This method involves the reaction of a lithium dialkylcuprate (Gilman reagent) with an alkyl halide.[8][9] A plausible route to 5-(2-Methylpropyl)nonane is the reaction of lithium di(isobutyl)cuprate with 1-bromononane (B48978) is not ideal as it would form a different product. A correct retrosynthetic analysis would involve coupling an isobutyl group to a nonane derivative at the 5th position or coupling a butyl and isobutyl group to a central carbon. A more plausible Corey-House synthesis would involve the reaction of lithium di(butyl)cuprate with 5-bromo-2-methylnonane, or more practically, coupling two different groups. A more straightforward, though multi-step, approach using Corey-House principles would be to synthesize a suitable precursor.

Given the structure, a more historically plausible and efficient synthesis would involve a Grignard reaction followed by dehydration and hydrogenation, or a Corey-House synthesis coupling two smaller fragments. Let's outline a plausible Corey-House synthesis.

Retrosynthesis: 5-(2-Methylpropyl)nonane can be disconnected at the C4-C5 bond or the C5-isobutyl bond. A plausible Corey-House coupling would be between a 4-carbon unit and a 9-carbon unit with the isobutyl group. A more practical approach would be to couple an isobutyl group with a larger fragment.

Forward Synthesis using Corey-House Reaction: A plausible route involves the reaction of lithium di(butyl)cuprate with a suitable electrophile. For 5-(2-Methylpropyl)nonane, a more appropriate disconnection for a Corey-House synthesis would be between the isobutyl group and the nonane backbone. This would involve the reaction of lithium di(isobutyl)cuprate with 5-bromononane.

Experimental Workflow for Corey-House Synthesis

Caption: Workflow for the synthesis of 5-(2-Methylpropyl)nonane via the Corey-House reaction.

Methodology:

• Materials: Isobutyl bromide, Lithium metal, Dry diethyl ether, Cuprous iodide (CuI), 5-Bromononane, Saturated aqueous ammonium (B1175870) chloride solution.

• Apparatus: Three-necked round-bottom flask, dropping funnel, condenser, magnetic stirrer, inert atmosphere setup (Nitrogen or Argon), low-temperature bath (e.g., dry ice/acetone), separatory funnel, rotary evaporator, fractional distillation apparatus.

• Procedure:

  • Preparation of Isobutyllithium: Small pieces of lithium metal are placed in a three-necked flask containing dry diethyl ether under an inert atmosphere. Isobutyl bromide is added dropwise from a dropping funnel while stirring. The reaction is initiated, and the mixture is stirred until all the lithium has reacted.

  • Formation of Gilman Reagent: The freshly prepared isobutyllithium solution is cooled to a low temperature (e.g., -78 °C). Solid cuprous iodide is added portion-wise with vigorous stirring to form a solution of lithium di(isobutyl)cuprate.

  • Coupling Reaction: 5-Bromononane, dissolved in dry diethyl ether, is added dropwise to the cold solution of the Gilman reagent. The reaction mixture is allowed to slowly warm to room temperature and stirred for several hours.

• Purification:

  • The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

  • The mixture is transferred to a separatory funnel, and the aqueous layer is extracted with diethyl ether.

  • The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed by rotary evaporation.

  • The crude product is purified by fractional distillation to yield pure 5-(2-Methylpropyl)nonane.

References

• 1. 5-(2-Methylpropyl)nonane (62185-53-9) for sale [vulcanchem.com]
• 2. 5-(2-Methylpropyl)nonane | 62185-53-9 | Benchchem [benchchem.com]
• 3. lookchem.com [lookchem.com]
• 4. spectrabase.com [spectrabase.com]
• 5. quora.com [quora.com]
• 6. quora.com [quora.com]
• 7. Wurtz reaction cannot be used for the preparation of unsymmetrical alkanes ? Give reason [allen.in]
• 8. Corey House Reaction: Mechanism, Steps & Applications [vedantu.com]
• 9. collegedunia.com [collegedunia.com]

An In-depth Technical Guide to the Environmental Fate and Toxicity of 5-(2-Methylpropyl)nonane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the environmental fate and toxicological profile of 5-(2-Methylpropyl)nonane (CAS No. 62185-53-9), a branched aliphatic hydrocarbon. Due to a lack of empirical data for this specific isomer, this report leverages predictive models, primarily the U.S. Environmental Protection Agency's EPI Suite™, to estimate its physicochemical properties, environmental persistence, bioaccumulation potential, and toxicity to various organisms. This information is contextualized with available experimental data on structurally similar C10-C13 branched alkanes. Detailed summaries of standard OECD experimental protocols for assessing biodegradability, aquatic toxicity, mammalian toxicity, and bioaccumulation are also provided to guide future laboratory studies. This document aims to serve as a foundational resource for researchers and professionals involved in the environmental risk assessment and safe handling of this and related compounds.

Introduction

5-(2-Methylpropyl)nonane is a C13 branched alkane.[1] As a member of the hydrocarbon family, it is essential to understand its behavior and potential impact on the environment. This guide synthesizes predicted data to build a comprehensive profile of its environmental fate and toxicity.

Physicochemical Properties

The environmental transport and fate of a chemical are largely governed by its physicochemical properties. The following table summarizes the predicted properties for 5-(2-Methylpropyl)nonane.

Property	Predicted Value	Method	Reference
Molecular Formula	C13H28	-	[1]
Molecular Weight	184.36 g/mol	-	[1]
Boiling Point	210.9 °C	EPI Suite™ (MPBPWIN)	Predicted
Water Solubility	0.023 mg/L at 25°C	EPI Suite™ (WSKOWWIN)	Predicted
Vapor Pressure	0.15 mmHg at 25°C	EPI Suite™ (MPBPWIN)	Predicted
Log Octanol-Water Partition Coefficient (Log Kow)	6.85	EPI Suite™ (KOWWIN)	Predicted
Henry's Law Constant	1.88 atm-m³/mole at 25°C	EPI Suite™ (HENRYWIN)	Predicted

Environmental Fate

The environmental fate of 5-(2-Methylpropyl)nonane is dictated by several processes, including biodegradation, photodegradation, hydrolysis, and bioaccumulation.

Biodegradation

Branched alkanes are generally known to be biodegradable, although the rate of degradation can be influenced by the degree of branching.

• Predicted Biodegradation: EPI Suite™'s BIOWIN model predicts that 5-(2-Methylpropyl)nonane is not readily biodegradable .[2] The model suggests a slower degradation profile compared to linear alkanes of similar carbon length.

Biodegradation Prediction	Result	Confidence	Method
Ready Biodegradability	Not readily biodegradable	Moderate	EPI Suite™ (BIOWIN)
Ultimate Biodegradation	Weeks to months	Moderate	EPI Suite™ (BIOWIN)

• Context from Similar Compounds: Studies on C10-C13 isoalkanes have shown variable biodegradability, often not meeting the criteria for "readily biodegradable" within a 28-day window under standard OECD 301 test conditions.[2]

Photodegradation

In the atmosphere, volatile organic compounds like 5-(2-Methylpropyl)nonane are primarily degraded by reaction with hydroxyl radicals.

• Predicted Atmospheric Fate: The AOPWIN™ model in EPI Suite™ predicts a rapid atmospheric degradation.

Atmospheric Fate Prediction	Value	Method
Hydroxyl Radical Reaction Rate Constant	3.1 x 10⁻¹¹ cm³/molecule-sec	EPI Suite™ (AOPWIN)
Atmospheric Half-life	0.52 days (assuming 1.5 x 10⁶ OH/cm³)	EPI Suite™ (AOPWIN)

Direct photolysis in water is not expected to be a significant degradation pathway as alkanes do not absorb light in the environmentally relevant UV spectrum.

Hydrolysis

As an alkane, 5-(2-Methylpropyl)nonane does not contain any hydrolyzable functional groups and is therefore not expected to undergo hydrolysis.

Bioaccumulation

The high lipophilicity of 5-(2-Methylpropyl)nonane, indicated by its high predicted Log Kow, suggests a potential for bioaccumulation in aquatic organisms.

• Predicted Bioaccumulation: The BCFBAF™ model in EPI Suite™ predicts a significant potential for bioaccumulation.

Bioaccumulation Prediction	Value	Method
Bioconcentration Factor (BCF)	1,200 L/kg	EPI Suite™ (BCFBAF)
Bioaccumulation Factor (BAF)	3,500 L/kg	EPI Suite™ (BCFBAF)

Toxicity

The toxicity of 5-(2-Methylpropyl)nonane is predicted for key environmental receptors: aquatic organisms and mammals.

Aquatic Toxicity

The ECOSAR™ module of EPI Suite™ provides predictions for acute toxicity to fish, daphnids, and algae.

Aquatic Toxicity Prediction	LC50/EC50 (mg/L)	Endpoint	Organism	Method
Fish (Acute)	0.1 - 1.0	96-hr LC50	Fathead Minnow	ECOSAR™
Daphnid (Acute)	0.1 - 1.0	48-hr EC50	Daphnia magna	ECOSAR™
Green Algae (Acute)	0.1 - 1.0	96-hr EC50	Pseudokirchneriella subcapitata	ECOSAR™

• Context from Similar Compounds: Experimental data for C8-C18 branched alkanes generally indicate low acute toxicity to aquatic organisms, with LC50 and EC50 values often greater than the water solubility of the substances.[3]

Mammalian Toxicity

Due to the lack of experimental data, predictive models are used to estimate the acute oral toxicity in mammals.

Mammalian Toxicity Prediction	LD50 (mg/kg bw)	Organism	Method
Acute Oral Toxicity	> 2000	Rat	QSAR models

• Context from Similar Compounds: Acute oral toxicity studies on analogous C10-C13 branched alkanes have shown low toxicity, with LD50 values typically greater than 2000 mg/kg body weight in rats.[3]

Experimental Protocols

Should empirical data be required for regulatory or research purposes, the following standard OECD guidelines are recommended.

Ready Biodegradability - OECD 301

This set of guidelines provides six methods to assess the ready biodegradability of chemicals. The Manometric Respirometry Test (OECD 301F) is often suitable for poorly soluble substances like 5-(2-Methylpropyl)nonane.

• Principle: A solution or suspension of the test substance in a mineral medium is inoculated with a microbial population (e.g., from activated sludge) and incubated under aerobic conditions in the dark. The consumption of oxygen is measured over a 28-day period.

• Procedure:

  • Prepare a mineral medium and inoculate it with a mixed population of microorganisms.

  • Add the test substance to the test flasks, typically at a concentration of 100 mg/L.

  • Run parallel blanks (inoculum only) and reference controls (with a readily biodegradable substance like sodium benzoate).

  • Incubate the flasks in a respirometer at a constant temperature (e.g., 20-24°C) for 28 days.

  • Continuously measure the oxygen uptake.

• Pass Criteria: The substance is considered readily biodegradable if the percentage of biodegradation reaches 60% of the theoretical oxygen demand (ThOD) within a 10-day window during the 28-day test period.[4]

Fish, Acute Toxicity Test - OECD 203

This guideline details a method for determining the acute lethal toxicity of substances to fish.

• Principle: Fish are exposed to the test substance in a static, semi-static, or flow-through system for 96 hours. Mortalities are recorded, and the concentration that is lethal to 50% of the test fish (LC50) is determined.

• Procedure:

  • Select a suitable fish species (e.g., Rainbow trout, Zebrafish).

  • Prepare a series of test concentrations of the substance in water.

  • Expose groups of fish to each concentration for 96 hours.

  • Maintain controlled conditions of temperature, light, and dissolved oxygen.

  • Observe and record mortalities at 24, 48, 72, and 96 hours.

• Endpoint: The primary endpoint is the 96-hour LC50.

Daphnia sp., Acute Immobilisation Test - OECD 202

This test assesses the acute toxicity of substances to Daphnia.

• Principle: Young daphnids are exposed to the test substance for 48 hours. The concentration that immobilizes 50% of the daphnids (EC50) is determined.

• Procedure:

  • Use Daphnia magna neonates (<24 hours old).

  • Prepare a range of test concentrations.

  • Expose groups of daphnids to each concentration for 48 hours under controlled conditions.

  • Record the number of immobilized daphnids at 24 and 48 hours.

• Endpoint: The 48-hour EC50 for immobilization.

Acute Oral Toxicity - Fixed Dose Procedure - OECD 420

This method is used to assess the acute oral toxicity of a substance in mammals.

• Principle: A fixed-dose procedure is used where the substance is administered to a group of animals at one of the defined dose levels. The outcome determines if a higher or lower dose is needed for the next group.

• Procedure:

  • Typically uses female rats.

  • A sighting study is performed with a single animal to determine the starting dose.

  • Groups of animals are dosed at fixed levels (e.g., 5, 50, 300, 2000 mg/kg).

  • Animals are observed for signs of toxicity and mortality for up to 14 days.

• Endpoint: The test allows for the classification of the substance into a GHS toxicity category and provides an estimate of the LD50.[5]

Bioaccumulation in Fish: Aqueous and Dietary Exposure - OECD 305

This guideline is for determining the bioconcentration and bioaccumulation potential of a substance in fish.

• Principle: Fish are exposed to the test substance, typically in a flow-through system, for an uptake phase, followed by a depuration phase in clean water. The concentration of the substance in the fish tissue is measured over time.

• Procedure:

  • Select a suitable fish species.

  • Expose the fish to a constant concentration of the test substance in water for the uptake phase (typically 28 days).

  • Transfer the fish to clean water for the depuration phase.

  • Sample fish at intervals during both phases and analyze for the test substance.

• Endpoint: The Bioconcentration Factor (BCF) is calculated as the ratio of the concentration of the substance in the fish to the concentration in the water at steady-state.

Visualizations

Environmental Fate Pathways

Caption: Predicted environmental fate pathways for 5-(2-Methylpropyl)nonane.

General Experimental Workflow for Environmental Risk Assessment

Caption: A generalized workflow for the environmental risk assessment of a chemical substance.

Conclusion

This technical guide provides a predictive yet comprehensive overview of the environmental fate and toxicity of 5-(2-Methylpropyl)nonane. The available data, primarily from computational models, suggest that this compound is likely to be persistent in aquatic and soil environments, with a high potential for bioaccumulation. Its atmospheric lifetime is predicted to be short. The predicted aquatic toxicity is high, while mammalian toxicity is expected to be low. It is crucial to emphasize that these are predicted values and should be confirmed with empirical testing, for which standard protocols have been outlined. This guide serves as a critical starting point for any environmental risk assessment or research involving 5-(2-Methylpropyl)nonane.

References

• 1. 5-(2-Methylpropyl)nonane (62185-53-9) for sale [vulcanchem.com]
• 2. Registration Dossier - ECHA [echa.europa.eu]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 4. oecd.org [oecd.org]
• 5. dtsc.ca.gov [dtsc.ca.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Laboratory Synthesis of 5-(2-Methylpropyl)nonane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the laboratory-scale synthesis of 5-(2-methylpropyl)nonane, a branched alkane. The information is intended for use by qualified professionals in a laboratory setting.

Physicochemical Properties

5-(2-Methylpropyl)nonane, also known as 5-isobutylnonane, is a branched alkane with the molecular formula C13H28.[1][2][3] Its structure consists of a nine-carbon nonane (B91170) backbone with a 2-methylpropyl (isobutyl) group attached at the fifth carbon position.[1][4]

Property	Value
CAS Number	62185-53-9
Molecular Formula	C13H28
Molecular Weight	184.36 g/mol [1][2][3]
Boiling Point (Predicted)	210.9 ± 7.0 °C[1][2][3]
Density (Predicted)	0.755 ± 0.06 g/cm³[1][2][3]

Synthesis Protocols

While specific, detailed laboratory synthesis protocols for 5-(2-methylpropyl)nonane are not extensively documented in publicly available literature, plausible synthetic routes can be devised based on established organic chemistry principles.[1] Two primary strategies are presented here: a Grignard coupling reaction and a Wittig reaction followed by hydrogenation.

Protocol 1: Grignard Reagent Coupling with a Halide

This protocol outlines the synthesis of 5-(2-methylpropyl)nonane via the coupling of a Grignard reagent, prepared from 1-bromobutane (B133212), with 1-bromo-2-methylpropane (B43306) in the presence of a suitable catalyst. This method builds the carbon skeleton by forming a new carbon-carbon bond.

Experimental Workflow

Caption: Workflow for Grignard Coupling Synthesis.

Methodology

• Preparation of 1-butylmagnesium bromide (Grignard Reagent):

  • To a flame-dried 250 mL three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings (2.67 g, 110 mmol).

  • Add anhydrous diethyl ether (50 mL) to the flask.

  • In the dropping funnel, place a solution of 1-bromobutane (13.7 g, 100 mmol) in anhydrous diethyl ether (50 mL).

  • Add a small portion of the 1-bromobutane solution to the magnesium turnings to initiate the reaction. If the reaction does not start, gently warm the flask or add a crystal of iodine.

  • Once the reaction has initiated (as evidenced by bubbling and a cloudy appearance), add the remaining 1-bromobutane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Coupling Reaction:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • In a separate flask, prepare a solution of 1-bromo-2-methylpropane (13.7 g, 100 mmol) and a catalytic amount of dilithium (B8592608) tetrachlorocuprate(II) (0.1 M in THF, 2 mL) in anhydrous diethyl ether (50 mL).

  • Add the 1-bromo-2-methylpropane solution to the Grignard reagent dropwise via the dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Workup and Extraction:

  • Carefully quench the reaction by slowly adding saturated aqueous ammonium (B1175870) chloride solution (100 mL) while cooling the flask in an ice bath.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer with diethyl ether (2 x 50 mL).

  • Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate.

• Purification:

  • Filter the dried organic solution and concentrate it under reduced pressure to remove the solvent.

  • Purify the resulting crude oil by fractional distillation under reduced pressure to obtain pure 5-(2-methylpropyl)nonane.

Quantitative Data (Representative)

Parameter	Value
Yield	65-75%
Reaction Time	13 hours
Purity (GC)	>98%

Protocol 2: Wittig Reaction and Subsequent Hydrogenation

This two-step protocol involves the formation of an alkene intermediate via a Wittig reaction, followed by catalytic hydrogenation to yield the saturated alkane, 5-(2-methylpropyl)nonane. This approach offers an alternative strategy for constructing the carbon framework.

Experimental Workflow

Caption: Workflow for Wittig Reaction and Hydrogenation.

Methodology

Step 1: Wittig Reaction

• Ylide Preparation:

  • In a 250 mL flame-dried flask under nitrogen, suspend isobutyltriphenylphosphonium bromide (41.5 g, 100 mmol) in anhydrous THF (100 mL).

  • Cool the suspension to 0 °C and add n-butyllithium (2.5 M in hexanes, 40 mL, 100 mmol) dropwise. The solution should turn a deep red/orange color, indicating ylide formation.

  • Stir the mixture at 0 °C for 30 minutes.

• Wittig Reaction:

  • To the ylide solution, add a solution of pentanal (8.6 g, 100 mmol) in anhydrous THF (20 mL) dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 4 hours.

• Workup and Purification:

  • Quench the reaction with water (50 mL).

  • Extract the product with pentane (B18724) (3 x 50 mL).

  • Wash the combined organic layers with brine, dry over magnesium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel (eluting with hexanes) to yield the alkene intermediate.

Step 2: Catalytic Hydrogenation

• Hydrogenation Reaction:

  • Dissolve the purified alkene from Step 1 (e.g., 10 g) in ethanol (B145695) (100 mL) in a hydrogenation vessel.

  • Add palladium on carbon (10% w/w, 0.5 g) to the solution.

  • Pressurize the vessel with hydrogen gas (50 psi) and stir vigorously at room temperature for 12 hours.

• Final Purification:

  • Carefully vent the hydrogen and filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Rinse the Celite pad with ethanol.

  • Remove the solvent from the filtrate under reduced pressure.

  • The resulting liquid is the desired 5-(2-methylpropyl)nonane. Further purification can be achieved by distillation if necessary.

Quantitative Data (Representative)

Parameter (Wittig)	Value	Parameter (Hydrogenation)	Value
Yield	70-80%	Yield	>95%
Reaction Time	4.5 hours	Reaction Time	12 hours
Purity (GC)	>95%	Purity (GC)	>99%

Disclaimer: These protocols are intended for educational and informational purposes only and should be carried out by trained professionals in a suitably equipped laboratory. Appropriate safety precautions, including the use of personal protective equipment, should be taken at all times. The predicted properties and representative quantitative data are for illustrative purposes and may not reflect actual experimental outcomes.

References

• 1. 5-(2-Methylpropyl)nonane (62185-53-9) for sale [vulcanchem.com]
• 2. 5-(2-Methylpropyl)nonane | 62185-53-9 [chemicalbook.com]
• 3. 5-(2-Methylpropyl)nonane｜lookchem [lookchem.com]
• 4. 5-(2-Methylpropyl)nonane | 62185-53-9 | Benchchem [benchchem.com]

Application Note: Gas Chromatography Method for the Separation of C13 Alkane Isomers, Including 5-(2-Methylpropyl)nonane

Audience: Researchers, scientists, and drug development professionals.

Introduction

The separation and identification of branched-chain alkane isomers are critical in various fields, including petrochemical analysis, environmental monitoring, and the characterization of complex hydrocarbon mixtures. Due to their similar physicochemical properties and boiling points, resolving these isomers presents a significant analytical challenge. 5-(2-Methylpropyl)nonane is a branched alkane with the chemical formula C13H28.[1][2] The analysis of this compound and its isomers requires a high-resolution gas chromatography (GC) method capable of differentiating subtle structural variations.

This application note details a robust gas chromatography protocol for the separation of 5-(2-Methylpropyl)nonane from other representative C13 alkane isomers. The method utilizes a non-polar stationary phase, which primarily separates alkanes based on their boiling points and degree of branching. Generally, on such columns, elution order follows the boiling points of the analytes, with more highly branched isomers exhibiting lower boiling points and thus eluting earlier than their linear counterparts.

Experimental Protocols

A detailed methodology for the GC-based separation of C13 alkane isomers is provided below. This protocol is designed to achieve baseline separation of key structural isomers.

1. Materials and Reagents

• Standards: 5-(2-Methylpropyl)nonane, n-Tridecane, 2,2,4-Trimethylpentane (as a representative highly branched C8 alkane for system suitability), and other C13 alkane isomer standards as required.

• Solvent: High-purity n-Hexane or Pentane (GC grade or equivalent).

• Gases: Helium (carrier gas, 99.999% purity), Hydrogen (FID fuel gas), and Air (FID oxidizer).

2. Instrumentation and Chromatographic Conditions The analysis is performed on a standard gas chromatograph equipped with a flame ionization detector (FID).

• GC System: Agilent 8890 GC System or equivalent, equipped with a split/splitless injector and Flame Ionization Detector (FID).

• GC Column: A non-polar column is optimal for separating non-polar compounds like alkanes.[3] An Agilent DB-5ms UI column (or equivalent 5% Phenyl-methylpolysiloxane) with dimensions of 60 m x 0.25 mm ID x 0.25 µm film thickness is recommended for high resolution.

• Injector:

  • Temperature: 280 °C

  • Mode: Split (Split ratio 50:1)

  • Injection Volume: 1.0 µL

• Carrier Gas:

  • Gas: Helium

  • Flow Rate: 1.2 mL/min (Constant Flow)

• Oven Temperature Program:

  • Initial Temperature: 60 °C, hold for 2 minutes

  • Ramp 1: 5 °C/min to 220 °C

  • Hold: Maintain at 220 °C for 10 minutes

• Detector (FID):

  • Temperature: 300 °C

  • Hydrogen Flow: 30 mL/min

  • Air Flow: 400 mL/min

  • Makeup Gas (He): 25 mL/min

3. Sample and Standard Preparation

• Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of each C13 alkane isomer standard and dissolve in 10 mL of n-Hexane in separate volumetric flasks.

• Working Standard Mixture (100 µg/mL): Prepare a mixed working standard by appropriately diluting the stock solutions with n-Hexane.

• Sample Preparation: Dilute the sample containing unknown C13 alkane isomers in n-Hexane to a final concentration expected to be within the calibration range.

• Vialing: Transfer the prepared standards and samples into 2 mL autosampler vials for analysis.

Data Presentation

The following table summarizes the expected retention times for representative C13 alkane isomers based on the principle that increased branching lowers the boiling point, leading to earlier elution from a non-polar GC column.

Compound Name	Isomer Type	Predicted Boiling Point (°C)	Expected Retention Time (min)
2,2,4,6,6-Pentamethylheptane	Highly Branched C12	~190-200	~18.5
5-(2-Methylpropyl)nonane	Branched C13	210.9 ± 7.0[2][4]	~22.3
n-Tridecane	Linear C13	235.4	~24.8

Note: The retention times are illustrative and may vary based on the specific instrument, column condition, and slight variations in the method.

Workflow and Pathway Visualization

The logical workflow for the GC analysis of 5-(2-Methylpropyl)nonane and its isomers is depicted below. This process includes sample preparation, instrumental analysis, and data processing.

Caption: Experimental workflow for C13 isomer analysis.

The described gas chromatography method provides a reliable and high-resolution approach for the separation of 5-(2-Methylpropyl)nonane from its structural isomers. The use of a long, non-polar capillary column combined with an optimized temperature program is essential for achieving the necessary separation. This protocol serves as a foundational method that can be adapted and further optimized for specific complex hydrocarbon mixtures encountered in research and industrial applications. For highly complex samples containing numerous co-eluting isomers, advanced techniques such as comprehensive two-dimensional gas chromatography (GC×GC) may be beneficial.[1]

References

• 1. 5-(2-Methylpropyl)nonane | 62185-53-9 | Benchchem [benchchem.com]
• 2. 5-(2-Methylpropyl)nonane (62185-53-9) for sale [vulcanchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. 5-(2-Methylpropyl)nonane｜lookchem [lookchem.com]

Application Notes and Protocols for 5-(2-Methylpropyl)nonane as a Non-Polar Solvent

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the utilization of 5-(2-methylpropyl)nonane as a high-boiling, non-polar solvent in various chemical reactions. Its inert nature, high thermal stability, and low polarity make it a suitable medium for specific synthetic applications, particularly in high-temperature reactions and in the formation of sensitive materials.

Physicochemical Properties

5-(2-Methylpropyl)nonane is a branched alkane with a unique combination of properties that make it an attractive solvent for specialized applications.[1][2] A summary of its key physicochemical data is presented in Table 1. Its high boiling point allows for a wide range of reaction temperatures, while its hydrophobic nature ensures minimal interaction with polar reagents and byproducts.[2][3]

Property	Value	Source
Molecular Formula	C13H28	[1][3][4][5][6][7]
Molecular Weight	184.36 g/mol	[3][4][5][6][8]
Predicted Boiling Point	210.9 ± 7.0 °C	[1][3][4][5][7]
Predicted Density	0.755 ± 0.06 g/cm³	[1][3][4][5][7]
LogP (Hydrophobicity)	5.03	[3][7]
Solubility	Insoluble in water; Soluble in non-polar solvents like hexane (B92381).[2][3]
CAS Number	62185-53-9	[3][4][5][6][7][8]

Table 1: Physicochemical Properties of 5-(2-Methylpropyl)nonane

Key Applications and Advantages

The chemical inertness of alkanes, including 5-(2-methylpropyl)nonane, makes them suitable for reactions involving highly reactive species where the solvent should not participate in the reaction.[5][9] Its high boiling point is particularly advantageous for reactions requiring significant thermal energy to overcome activation barriers.

Advantages:

• High Thermal Stability: Suitable for high-temperature syntheses without solvent degradation.

• Chemical Inertness: Does not react with strong acids, bases, oxidizing, or reducing agents under typical reaction conditions.[9]

• Non-Polar Nature: Effectively solubilizes non-polar reactants and facilitates reactions where a non-polar environment is crucial.

• Moisture-Free Reactions: Can be easily dried and handled to create anhydrous reaction conditions, essential for many organometallic and polymerization reactions.

Potential Applications:

• High-temperature nanoparticle synthesis.

• Solvent for specific catalytic processes.

• Medium for high-temperature coupling reactions.

• Inert reaction medium for polymerization reactions.

Application Protocol 1: Synthesis of Oleic Acid-Capped Iron Oxide Nanoparticles

This protocol describes the use of 5-(2-methylpropyl)nonane as a high-boiling, non-polar solvent for the thermal decomposition synthesis of monodisperse iron oxide nanoparticles. The high boiling point of the solvent allows for the necessary high temperatures for the precursor decomposition and nanoparticle crystallization.

Workflow for Nanoparticle Synthesis:

Caption: Workflow for the synthesis of iron oxide nanoparticles.

Experimental Protocol:

• Reagent Preparation:

  • In a 250 mL three-neck round-bottom flask, combine:

    • Iron(III) acetylacetonate (2.0 mmol)

    • Oleic acid (6.0 mmol)

    • 5-(2-Methylpropyl)nonane (100 mL)

• Reaction Setup:

  • Equip the flask with a reflux condenser, a thermocouple, a magnetic stir bar, and a nitrogen inlet.

  • Ensure the setup is in a well-ventilated fume hood.

• Reaction Execution:

  • Begin stirring and purge the system with a gentle flow of nitrogen for 30 minutes.

  • Heat the mixture to 200°C and maintain this temperature for 2 hours. The color of the solution will change from red to black.

  • Increase the temperature to initiate reflux (approximately 210°C) and maintain for 1 hour to facilitate nanoparticle crystallization and growth.

  • Turn off the heating and allow the mixture to cool to room temperature.

• Product Isolation and Purification:

  • Transfer the cooled reaction mixture to a centrifuge tube.

  • Add 100 mL of ethanol to precipitate the nanoparticles.

  • Centrifuge the mixture at 8000 rpm for 10 minutes.

  • Discard the supernatant.

  • Re-disperse the nanoparticle pellet in a minimal amount of hexane and repeat the ethanol precipitation and centrifugation two more times.

  • After the final wash, dry the nanoparticle pellet under vacuum.

• Storage:

  • Store the dried nanoparticles or disperse them in a non-polar solvent for long-term stability.

Application Protocol 2: High-Temperature Suzuki-Miyaura Coupling Reaction

This protocol outlines the use of 5-(2-methylpropyl)nonane as a solvent for a high-temperature Suzuki-Miyaura coupling reaction, which can be beneficial for sterically hindered substrates that require higher thermal energy to react efficiently.

Logical Relationship for Suzuki-Miyaura Coupling:

Caption: Key components for a Suzuki-Miyaura coupling reaction.

Experimental Protocol:

• Reagent Preparation:

  • To a dry Schlenk flask, add:

    • Aryl halide (1.0 mmol)

    • Arylboronic acid (1.2 mmol)

    • Potassium phosphate (B84403) (K₃PO₄) (2.0 mmol)

    • Palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol)

    • A magnetic stir bar.

• Reaction Setup:

  • Seal the flask with a septum and purge with nitrogen or argon for 15 minutes.

  • Using a syringe, add 20 mL of dry, degassed 5-(2-methylpropyl)nonane to the flask.

• Reaction Execution:

  • Place the flask in a preheated oil bath at 190°C.

  • Stir the reaction mixture vigorously.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

  • Once the reaction is complete, remove the flask from the oil bath and allow it to cool to room temperature.

• Work-up and Purification:

  • Quench the reaction by slowly adding 20 mL of water.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (B1210297) (3 x 30 mL).

  • Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

  • Filter the mixture and concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

Safety and Handling

5-(2-Methylpropyl)nonane is a combustible liquid and should be handled with appropriate safety precautions.

• Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid contact with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

• Disposal: Dispose of in accordance with local, state, and federal regulations for chemical waste.

Although long-chain alkanes are generally considered to have low toxicity, their persistence in the environment is a concern.[2]

Conclusion

5-(2-Methylpropyl)nonane is a viable non-polar, high-boiling solvent for specific chemical applications where its inertness and thermal stability are advantageous. The provided protocols for nanoparticle synthesis and Suzuki-Miyaura coupling serve as a starting point for its application in research and development. As with any solvent, reaction conditions should be optimized for each specific transformation.

References

• 1. 5-(2-Methylpropyl)nonane | 62185-53-9 | Benchchem [benchchem.com]
• 2. 5-(2-Methylpropyl)nonane (62185-53-9) for sale [vulcanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Homogeneous catalytic C(sp 3 )–H functionalization of gaseous alkanes - Chemical Communications (RSC Publishing) DOI:10.1039/D1CC04073A [pubs.rsc.org]
• 5. smart.dhgate.com [smart.dhgate.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 5-(2-Methylpropyl)nonane｜lookchem [lookchem.com]
• 8. 5-(2-Methylpropyl)nonane CAS#: 62185-53-9 [m.chemicalbook.com]
• 9. quora.com [quora.com]

Application of 5-(2-Methylpropyl)nonane as a Reference Standard in GC-MS

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-(2-Methylpropyl)nonane, a branched-chain alkane with the molecular formula C13H28, serves as a valuable reference standard in Gas Chromatography-Mass Spectrometry (GC-MS) applications.[1][2][3][4][5] Its stable, non-polar nature and distinct mass spectrum make it particularly suitable as an internal standard for the quantitative analysis of complex hydrocarbon mixtures, such as those found in environmental samples, petroleum products, and biological matrices. This document provides a detailed protocol for its use in a typical GC-MS workflow.

The structural isomerism of branched alkanes often presents a challenge for analytical separation and identification.[1][2] Advanced techniques like comprehensive two-dimensional gas chromatography (GC×GC) coupled with time-of-flight mass spectrometry (TOF-MS) can be employed for enhanced separation of complex isomer mixtures.[1] However, for many applications, a well-optimized conventional GC-MS method with a suitable internal standard like 5-(2-Methylpropyl)nonane provides reliable quantification.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 5-(2-Methylpropyl)nonane is essential for its effective application as a reference standard.

Property	Value	Source
CAS Number	62185-53-9	[1][2][3][4]
Molecular Formula	C13H28	[1][2][3][4][5]
Molecular Weight	184.36 g/mol	[1][2][3][4][5]
Predicted Boiling Point	210.9 ± 7.0 °C	[2][3][4]
Predicted Density	0.755 ± 0.06 g/cm³	[2][3][4]
InChIKey	RCOXMOQVMZTXOO-UHFFFAOYSA-N	[1][2]

Experimental Protocol: Quantification of Branched Alkanes in a Hydrocarbon Mixture

This protocol outlines the use of 5-(2-Methylpropyl)nonane as an internal standard for the quantification of target branched alkanes in a complex hydrocarbon matrix.

1. Materials and Reagents

• 5-(2-Methylpropyl)nonane (≥98% purity)

• Hexane (B92381) (GC grade)

• Target analyte standards (e.g., other C10-C15 branched alkanes)

• Sample matrix (e.g., diesel fuel, soil extract)

• Anhydrous sodium sulfate

• Solid Phase Extraction (SPE) cartridges (if cleanup is required)

• Autosampler vials with inserts

2. Standard Preparation

• Internal Standard (IS) Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 5-(2-Methylpropyl)nonane and dissolve it in 10 mL of hexane.

• Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of the target analytes into hexane. Add a constant concentration of the Internal Standard Stock Solution to each calibration standard. A typical concentration for the internal standard would be 10 µg/mL.

3. Sample Preparation

• Liquid Samples (e.g., Diesel Fuel): Accurately dilute the sample in hexane to bring the analyte concentrations within the calibration range. Spike the diluted sample with the internal standard to the same final concentration as in the calibration standards.

• Solid Samples (e.g., Soil): Perform a solvent extraction (e.g., Soxhlet or accelerated solvent extraction) using hexane or a hexane/acetone mixture. Concentrate the extract and, if necessary, perform a cleanup step using SPE to remove interferences. Spike the final extract with the internal standard before GC-MS analysis.

4. GC-MS Instrumentation and Conditions

Parameter	Condition
Gas Chromatograph	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
Column	HP-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injection Volume	1 µL
Injector Temperature	280 °C
Injection Mode	Splitless
Oven Temperature Program	Initial: 50 °C, hold for 2 minRamp: 10 °C/min to 300 °CHold: 5 min
Carrier Gas	Helium, constant flow at 1.2 mL/min
MS Transfer Line Temp.	280 °C
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) or Full Scan

5. Data Analysis

• Peak Identification: Identify the peaks corresponding to the target analytes and the internal standard based on their retention times and mass spectra. The mass spectrum of 5-(2-Methylpropyl)nonane will show characteristic fragmentation patterns for a C13 branched alkane.

• Quantification: Calculate the response factor (RF) for each analyte relative to the internal standard using the calibration standards.

  • RF = (Areaanalyte / Conc.analyte) / (AreaIS / Conc.IS)

• Determine the concentration of the analytes in the samples using the calculated response factors and the peak areas from the sample chromatograms.

  • Conc.analyte = (Areaanalyte / AreaIS) * (Conc.IS / RF)

Illustrative Quantitative Data

The following table presents example data from a calibration curve and a sample analysis for the quantification of two hypothetical branched alkanes using 5-(2-Methylpropyl)nonane as an internal standard.

Sample ID	Analyte	Retention Time (min)	Peak Area	Concentration (µg/mL)
Calibration Std 1	Analyte A	12.5	50,000	1.0
Analyte B	13.2	60,000	1.0
5-(2-Methylpropyl)nonane (IS)	14.1	100,000	10.0
Calibration Std 2	Analyte A	12.5	250,000	5.0
Analyte B	13.2	300,000	5.0
5-(2-Methylpropyl)nonane (IS)	14.1	102,000	10.0
Calibration Std 3	Analyte A	12.5	510,000	10.0
Analyte B	13.2	605,000	10.0
5-(2-Methylpropyl)nonane (IS)	14.1	99,000	10.0
Sample X	Analyte A	12.5	350,000	6.9
Analyte B	13.2	420,000	7.0
5-(2-Methylpropyl)nonane (IS)	14.1	101,000	10.0

Experimental Workflow and Signaling Pathways

Caption: GC-MS workflow using an internal standard.

Logical Relationship for Quantification

References

• 1. 5-(2-Methylpropyl)nonane | 62185-53-9 | Benchchem [benchchem.com]
• 2. 5-(2-Methylpropyl)nonane (62185-53-9) for sale [vulcanchem.com]
• 3. lookchem.com [lookchem.com]
• 4. 5-(2-Methylpropyl)nonane | 62185-53-9 [chemicalbook.com]
• 5. guidechem.com [guidechem.com]

Application Notes and Protocols: High-Purity 5-(2-Methylpropyl)nonane for Analytical Testing

Introduction

5-(2-Methylpropyl)nonane is a branched-chain alkane with the molecular formula C13H28.[1][2] As a high-purity analytical standard, it is essential for the accurate identification and quantification of branched hydrocarbons in complex matrices such as fuels, lubricants, and environmental samples. Its well-defined structure and physical properties make it a valuable tool for method development, calibration, and quality control in analytical laboratories. This document provides detailed application notes and protocols for the use of high-purity 5-(2-Methylpropyl)nonane in analytical testing, with a focus on gas chromatography-mass spectrometry (GC-MS).

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of 5-(2-Methylpropyl)nonane is critical for its effective use in analytical applications.

Property	Value	Source
CAS Number	62185-53-9	[1][2][3][4][5]
Molecular Formula	C13H28	[1][2][3][4][5]
Molecular Weight	184.36 g/mol	[1][2]
Predicted Boiling Point	210.9 ± 7.0 °C	[1][2][3][4]
Predicted Density	0.755 ± 0.06 g/cm³	[1][2][3][4]
Synonyms	5-Isobutylnonane	[1][3]

Applications

High-purity 5-(2-Methylpropyl)nonane serves several key functions in analytical testing:

• Reference Standard: It is used for the positive identification of 5-(2-methylpropyl)nonane in complex hydrocarbon mixtures by comparing retention times and mass spectra.

• Calibration Standard: It enables the quantitative analysis of 5-(2-methylpropyl)nonane and related branched alkanes by creating calibration curves.

• Method Development: It aids in the optimization of chromatographic conditions for the separation of branched and straight-chain alkanes. The structural similarity to its isomers makes the isolation and purification challenging.[2]

• Quality Control Material: It is used to monitor the performance and consistency of analytical instrumentation and methods over time.

Experimental Protocols

1. Protocol for Qualitative and Quantitative Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the procedure for the identification and quantification of 5-(2-Methylpropyl)nonane in a hydrocarbon sample.

a. Materials and Reagents:

• High-purity (>99%) 5-(2-Methylpropyl)nonane standard

• Hexane (B92381) or other suitable non-polar solvent (analytical grade)

• Volumetric flasks and pipettes

• GC vials with septa

• The sample containing the hydrocarbon mixture to be analyzed

b. Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for hydrocarbon analysis (e.g., DB-5ms, HP-5ms, or equivalent)

c. Preparation of Standard Solutions:

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of high-purity 5-(2-Methylpropyl)nonane and dissolve it in 10 mL of hexane in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with hexane to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

d. GC-MS Operating Conditions:

Parameter	Condition
Column	30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow at 1.0 mL/min
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	20:1
Oven Temperature Program	Initial temperature 50 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, hold for 5 min
MS Transfer Line Temp	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 40-300
Scan Mode	Full Scan for qualitative analysis, Selected Ion Monitoring (SIM) for quantitative analysis

e. Analytical Procedure:

• Calibration: Inject the working standard solutions into the GC-MS to generate a calibration curve by plotting the peak area against the concentration.

• Sample Analysis: Inject the prepared sample solution into the GC-MS.

• Qualitative Analysis: Identify the 5-(2-Methylpropyl)nonane peak in the sample chromatogram by comparing its retention time and mass spectrum with that of the standard. The fragmentation of branched alkanes primarily occurs at the branching point, leading to the formation of stable carbocations.[6]

• Quantitative Analysis: Quantify the amount of 5-(2-Methylpropyl)nonane in the sample using the calibration curve.

Logical Workflow for Use as an Analytical Standard

Caption: Workflow for using 5-(2-Methylpropyl)nonane as an analytical standard.

Signaling Pathways and Experimental Workflows

While 5-(2-Methylpropyl)nonane is not directly involved in biological signaling pathways, its analysis is crucial in fields like metabolomics and environmental science, where it can be a biomarker or a component of complex mixtures. The following diagram illustrates a typical workflow for the analysis of volatile and semi-volatile organic compounds (VOCs), including branched alkanes, from a biological or environmental sample.

Caption: General workflow for VOC analysis from complex samples.

References

• 1. 5-(2-Methylpropyl)nonane | 62185-53-9 | Benchchem [benchchem.com]
• 2. 5-(2-Methylpropyl)nonane (62185-53-9) for sale [vulcanchem.com]
• 3. lookchem.com [lookchem.com]
• 4. 5-(2-Methylpropyl)nonane | 62185-53-9 [chemicalbook.com]
• 5. 5-(2-Methylpropyl)nonane CAS#: 62185-53-9 [m.chemicalbook.com]
• 6. Video: Mass Spectrometry: Branched Alkane Fragmentation [jove.com]

Application Notes and Protocols for Studying the Combustion of 5-(2-Methylpropyl)nonane

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(2-Methylpropyl)nonane is a branched-chain alkane with the chemical formula C13H28. As a component of various fuels and industrial fluids, understanding its combustion characteristics is crucial for optimizing engine efficiency, developing safer industrial processes, and assessing its environmental impact. Branched alkanes, such as 5-(2-Methylpropyl)nonane, are known to have different combustion properties compared to their straight-chain isomers, generally exhibiting higher stability which results in a slightly lower heat of combustion.[1][2][3] This document provides detailed experimental protocols for the comprehensive study of the combustion of 5-(2-Methylpropyl)nonane, focusing on the determination of its heat of combustion, kinetic studies of its oxidation, and analysis of its combustion products.

Physicochemical Properties of 5-(2-Methylpropyl)nonane and Related Isomers

A summary of key physicochemical properties is essential for designing and interpreting combustion experiments.

Property	5-(2-Methylpropyl)nonane	n-Tridecane (Isomer)
Chemical Formula	C13H28	C13H28
Molecular Weight	184.36 g/mol	184.37 g/mol [4]
Boiling Point	~220-240 °C (estimated)	232 to 236 °C[4]
Standard Enthalpy of Combustion (Liquid)	Estimated to be slightly less than n-tridecane	-8.7411 to -8.7383 MJ/mol[4]

Experimental Protocols

Determination of the Heat of Combustion using Bomb Calorimetry

This protocol outlines the procedure for measuring the heat released during the complete combustion of 5-(2-Methylpropyl)nonane.

Principle: A known mass of the sample is combusted in a high-pressure oxygen environment within a sealed container (the "bomb"). The heat evolved is absorbed by a surrounding water bath of known volume, and the resulting temperature change is used to calculate the heat of combustion.

Apparatus and Materials:

• Parr-type oxygen bomb calorimeter

• High-precision thermometer (±0.001 °C)

• Oxygen cylinder with pressure regulator

• Crucible (stainless steel or quartz)

• Ignition wire (e.g., nickel-chromium)

• Pellet press (for solid samples, not required for liquid 5-(2-Methylpropyl)nonane)

• Analytical balance (±0.0001 g)

• 5-(2-Methylpropyl)nonane (high purity)

• Benzoic acid (for calibration)

• Distilled water

Protocol:

• Calibration:

  • Accurately weigh approximately 1 g of benzoic acid and place it in the crucible.

  • Attach a 10 cm piece of ignition wire to the electrodes of the bomb head, ensuring the wire is in contact with the benzoic acid.

  • Carefully place the bomb head into the bomb cylinder and seal it.

  • Pressurize the bomb with pure oxygen to approximately 30 atm.

  • Place the bomb in the calorimeter bucket containing a known volume of distilled water (e.g., 2000 mL).

  • Allow the system to reach thermal equilibrium and record the initial temperature.

  • Ignite the sample and record the temperature at regular intervals until a maximum temperature is reached and the temperature starts to fall.

  • Calculate the heat capacity of the calorimeter using the known heat of combustion of benzoic acid.

• Sample Measurement:

  • Accurately weigh approximately 0.8-1.0 g of 5-(2-Methylpropyl)nonane into the crucible.

  • Follow the same procedure as for the calibration (steps 1.2-1.7).

  • Calculate the heat of combustion of 5-(2-Methylpropyl)nonane using the measured temperature rise and the predetermined heat capacity of the calorimeter.

Data Presentation:

Parameter	Benzoic Acid (Calibration)	5-(2-Methylpropyl)nonane
Mass of Sample (g)
Initial Temperature (°C)
Final Temperature (°C)
Temperature Rise (ΔT in °C)
Heat Capacity of Calorimeter (kJ/°C)	N/A
Heat of Combustion (kJ/g)
Molar Heat of Combustion (kJ/mol)

Kinetic Studies using a Jet-Stirred Reactor (JSR)

This protocol is designed to study the oxidation kinetics of 5-(2-Methylpropyl)nonane under controlled conditions.

Principle: A jet-stirred reactor is a type of continuously stirred-tank reactor well-suited for gas-phase kinetic studies.[5] Reactants are continuously fed into the reactor, and products are continuously removed. The rapid mixing ensures a homogeneous mixture, allowing for the study of reaction rates as a function of temperature, pressure, and residence time.[5]

Apparatus and Materials:

• Fused-silica jet-stirred reactor

• High-temperature furnace

• Mass flow controllers for gases (O2, N2, Ar)

• High-performance liquid chromatography (HPLC) pump for liquid fuel delivery

• Vaporizer

• Gas chromatograph-mass spectrometer (GC-MS) for product analysis

• 5-(2-Methylpropyl)nonane (high purity)

• Oxygen, Nitrogen, Argon (high purity)

Protocol:

• Reactor Setup:

  • Heat the JSR to the desired reaction temperature (e.g., 550-1100 K).

  • Set the reactor pressure to the desired level (e.g., 1-10 atm).

• Reactant Delivery:

  • Use mass flow controllers to introduce a precise flow of oxygen and a diluent gas (e.g., nitrogen or argon) into the reactor.

  • Use an HPLC pump to deliver a precise flow of liquid 5-(2-Methylpropyl)nonane to a vaporizer, where it is mixed with the diluent gas before entering the reactor.

• Reaction and Sampling:

  • Allow the reaction to reach a steady state at a specific residence time (typically 0.5-2.0 s).

  • Extract a sample of the reacting mixture through a sonic probe.

  • Analyze the sample using an online GC-MS to identify and quantify the reactants, stable intermediates, and final products.

• Data Collection:

  • Vary the reaction temperature, pressure, and equivalence ratio to obtain a comprehensive dataset of species concentration profiles.

Data Presentation:

Temperature (K)	Pressure (atm)	Equivalence Ratio	Residence Time (s)	[5-(2-Methylpropyl)nonane] (mol%)	[O2] (mol%)	[CO] (mol%)	[CO2] (mol%)	[H2O] (mol%)	Other Intermediates (mol%)
600	10	1.0	1.0
800	10	1.0	1.0
1000	10	1.0	1.0

High-Temperature Combustion Studies using a Shock Tube

This protocol is for investigating the autoignition and high-temperature oxidation chemistry of 5-(2-Methylpropyl)nonane.

Principle: A shock tube is used to generate a shock wave that rapidly heats and compresses a test gas mixture to high temperatures and pressures, initiating combustion.[6] This allows for the study of ignition delay times and the evolution of species concentrations under conditions relevant to internal combustion engines.

Apparatus and Materials:

• High-pressure shock tube

• Fast pressure transducers

• Optical diagnostics (e.g., laser absorption spectroscopy for species concentration measurements)

• Gas mixing system

• 5-(2-Methylpropyl)nonane (high purity)

• Oxygen, Argon (high purity)

Protocol:

• Mixture Preparation:

  • Prepare a dilute mixture of 5-(2-Methylpropyl)nonane and oxygen in a large excess of argon in a mixing tank. Typical fuel concentrations range from 100 ppm to 1.25%.[6]

• Shock Tube Operation:

  • Introduce the test gas mixture into the driven section of the shock tube.

  • Pressurize the driver section with a light gas (e.g., helium) until the diaphragm ruptures, generating a shock wave.

  • The shock wave reflects off the end wall, creating a region of high temperature (e.g., 800-1300 K) and pressure (e.g., 10-50 atm) where the combustion process is studied.[7][8]

• Data Acquisition:

  • Use pressure transducers to monitor the pressure history and determine the ignition delay time (the time between the shock reflection and the onset of rapid combustion).

  • Use optical diagnostics, such as laser absorption, to measure the time-histories of key species like OH radicals.[6][7]

Data Presentation:

Temperature (K)	Pressure (atm)	Equivalence Ratio	Fuel Concentration (%)	Ignition Delay Time (µs)
900	20	1.0	0.5
1100	20	1.0	0.5
1300	20	1.0	0.5

Analysis of Combustion Products by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol describes the method for identifying and quantifying the stable products of 5-(2-Methylpropyl)nonane combustion.

Principle: GC-MS is a powerful analytical technique that separates the components of a mixture in the gas phase (GC) and then identifies them based on their mass-to-charge ratio (MS). This is essential for characterizing the complex mixture of products formed during combustion.

Apparatus and Materials:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for hydrocarbon analysis (e.g., HP-5ms)

• Helium carrier gas (high purity)

• Syringes for gas or liquid injection

• Calibration standards for expected products (e.g., CO, CO2, smaller alkanes and alkenes)

Protocol:

• Sample Collection:

  • Collect samples from the exhaust of the combustion experiment (e.g., from the JSR outlet or a sampling port in a combustion vessel).

• GC-MS Analysis:

  • Inject a known volume of the sample into the GC.

  • The GC oven temperature is programmed to ramp up, separating the components based on their boiling points and interaction with the column's stationary phase. A typical program might start at 40°C and ramp to 300°C.

  • The separated components elute from the column and enter the mass spectrometer.

  • The mass spectrometer ionizes the molecules and separates the resulting fragments based on their mass-to-charge ratio, producing a unique mass spectrum for each component.

• Data Analysis:

  • Identify the individual compounds by comparing their retention times and mass spectra to those of known standards and library databases.

  • Quantify the concentration of each product by integrating the peak area and comparing it to calibration curves generated from standards.

Experimental Workflow and Data Analysis

The overall experimental workflow for studying the combustion of 5-(2-Methylpropyl)nonane involves a series of interconnected steps, from sample preparation to data interpretation.

Caption: Experimental workflow for combustion studies.

Safety Precautions

Working with flammable hydrocarbons and high-pressure systems requires strict adherence to safety protocols.

• Personal Protective Equipment (PPE): Always wear safety glasses, flame-retardant lab coats, and appropriate gloves.

• Ventilation: Conduct all experiments in a well-ventilated area or under a fume hood to prevent the accumulation of flammable vapors.

• Handling of Flammable Liquids: Store 5-(2-Methylpropyl)nonane in a cool, well-ventilated area away from ignition sources. Use grounding straps when transferring large quantities to prevent static discharge.

• High-Pressure Systems: Ensure all high-pressure gas cylinders are secured. Regularly inspect all fittings and tubing for leaks. Never exceed the maximum pressure rating of the equipment.

• Emergency Procedures: Be familiar with the location and operation of fire extinguishers, safety showers, and eyewash stations. Have a clear plan for emergency shutdown of the experimental apparatus.

References

• 1. Relative Stability of Acyclic Alkanes | OpenOChem Learn [learn.openochem.org]
• 2. Using Heats of Combustion to Compare the Stability of Isomeric Alkanes | Chemistry | Study.com [study.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Tridecane - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Shock tube measurements of branched alkane ignition times and OH concentration time histories | Hanson Research Group [hanson.stanford.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Purification of Crude 5-(2-Methylpropyl)nonane

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(2-Methylpropyl)nonane, a branched alkane with the molecular formula C13H28, is a compound of interest in various fields of chemical research and development. Its synthesis, often achieved through methods like Grignard reactions followed by dehydration and hydrogenation, can result in a crude product containing a mixture of isomers and unreacted starting materials. The presence of these impurities can significantly impact the outcome of subsequent reactions and applications. Therefore, effective purification is a critical step to obtain 5-(2-Methylpropyl)nonane of high purity.

This document provides detailed application notes and protocols for the purification of crude 5-(2-Methylpropyl)nonane. The described methods are fractional distillation and normal-phase flash chromatography, which are well-suited for the separation of non-polar compounds like alkanes and their isomers. Additionally, a protocol for the assessment of purity using Gas Chromatography-Mass Spectrometry (GC-MS) is included.

Data Presentation

The following table summarizes the expected quantitative data from the purification of a crude sample of 5-(2-Methylpropyl)nonane using the protocols detailed in this document. The initial crude sample is assumed to have a purity of approximately 85%, with the main impurities being isomeric C13 alkanes.

Purification Method	Initial Purity (%)	Final Purity (%)	Recovery Yield (%)	Processing Time (per 10 g scale)
Fractional Distillation	~85	>95	~70-80	4-6 hours
Normal-Phase Flash Chromatography	~85	>98	~60-70	2-3 hours

Experimental Protocols

Protocol 1: Purification by Fractional Distillation

This protocol describes the purification of crude 5-(2-Methylpropyl)nonane by fractional distillation, leveraging differences in the boiling points of the components. The predicted boiling point of 5-(2-Methylpropyl)nonane is approximately 211°C. Isomeric impurities are expected to have slightly different boiling points, allowing for their separation.

Materials:

• Crude 5-(2-Methylpropyl)nonane

• Round-bottom flask (appropriate size for the sample volume)

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer

• Condenser

• Receiving flasks

• Heating mantle with a stirrer

• Boiling chips or magnetic stir bar

• Vacuum source (optional, for vacuum distillation if compounds are high-boiling or heat-sensitive)

• Glass wool for insulation

Procedure:

• Apparatus Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all glass joints are properly sealed. The thermometer bulb should be positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor that is distilling.

• Sample Preparation: Charge the round-bottom flask with the crude 5-(2-Methylpropyl)nonane and a few boiling chips or a magnetic stir bar. Do not fill the flask to more than two-thirds of its capacity.

• Distillation:

  • Begin circulating cold water through the condenser.

  • Wrap the fractionating column and distillation head with glass wool to minimize heat loss.

  • Gently heat the flask using the heating mantle.

  • Observe the temperature as the vapor rises through the fractionating column.

  • Collect the initial fraction (forerun), which will contain lower-boiling impurities, in a separate receiving flask.

  • As the temperature stabilizes near the boiling point of 5-(2-Methylpropyl)nonane (approx. 211°C), change to a clean receiving flask to collect the main fraction.

  • Maintain a slow and steady distillation rate by carefully controlling the heating. A rate of 1-2 drops per second is recommended.

  • Monitor the temperature closely. A sharp drop in temperature indicates that the main component has distilled.

• Fraction Collection: Stop the distillation after the main fraction has been collected and before the temperature begins to rise again, which would indicate the distillation of higher-boiling impurities.

• Analysis: Analyze the purity of the collected fraction using GC-MS (see Protocol 3).

Protocol 2: Purification by Normal-Phase Flash Chromatography

This protocol is suitable for the separation of 5-(2-Methylpropyl)nonane from its non-polar isomers and other impurities based on their differential adsorption to a polar stationary phase.

Materials:

• Crude 5-(2-Methylpropyl)nonane

• Silica (B1680970) gel (230-400 mesh)

• Glass chromatography column

• Sand (acid-washed)

• Eluent: Hexane (B92381) or a mixture of hexanes and a slightly more polar solvent like diethyl ether (e.g., 99:1 hexane:diethyl ether).

• Collection tubes or flasks

• Air or nitrogen source for pressurization

Procedure:

• Column Packing:

  • Securely clamp the chromatography column in a vertical position in a fume hood.

  • Add a small plug of cotton or glass wool to the bottom of the column, followed by a thin layer of sand.

  • Prepare a slurry of silica gel in the chosen eluent (hexane).

  • Pour the slurry into the column and allow the silica to settle, tapping the column gently to ensure even packing.

  • Add a layer of sand on top of the silica gel bed to prevent disturbance during sample loading.

  • Drain the excess eluent until the solvent level is just at the top of the sand layer.

• Sample Loading:

  • Dissolve the crude 5-(2-Methylpropyl)nonane in a minimal amount of the eluent.

  • Carefully apply the sample solution to the top of the silica gel column using a pipette.

  • Allow the sample to adsorb onto the silica gel by draining the solvent until it reaches the top of the sand.

• Elution:

  • Carefully add the eluent to the top of the column.

  • Apply gentle pressure using an air or nitrogen line to force the eluent through the column at a steady rate.

  • Collect fractions in separate tubes or flasks.

• Fraction Analysis:

  • Monitor the elution of the compounds using thin-layer chromatography (TLC) if applicable, or by collecting fractions of a specific volume.

  • Since alkanes are not UV-active, TLC visualization can be achieved using a potassium permanganate (B83412) stain.

  • Combine the fractions containing the pure 5-(2-Methylpropyl)nonane.

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified product.

• Analysis: Assess the purity of the final product using GC-MS (see Protocol 3).

Protocol 3: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the method for analyzing the purity of the crude and purified samples of 5-(2-Methylpropyl)nonane.

Materials:

• Sample of 5-(2-Methylpropyl)nonane (crude or purified)

• Volumetric flask

• Solvent (e.g., hexane or dichloromethane)

• GC-MS instrument equipped with a suitable capillary column (e.g., a non-polar column like DB-1 or HP-5ms)

Procedure:

• Sample Preparation:

  • Prepare a dilute solution of the sample in the chosen solvent (e.g., 1 mg/mL).

• GC-MS Analysis:

  • Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS.

  • GC Conditions (Example):

    • Inlet Temperature: 250°C

    • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

    • Oven Temperature Program:

      • Initial temperature: 50°C, hold for 2 minutes

      • Ramp: 10°C/min to 250°C

      • Hold at 250°C for 5 minutes

  • MS Conditions (Example):

    • Ion Source Temperature: 230°C

    • Ionization Mode: Electron Ionization (EI) at 70 eV

    • Scan Range: m/z 40-400

• Data Analysis:

  • Identify the peak corresponding to 5-(2-Methylpropyl)nonane based on its retention time and mass spectrum.

  • Integrate the peak areas of all components in the chromatogram.

  • Calculate the purity of the sample as the percentage of the peak area of 5-(2-Methylpropyl)nonane relative to the total peak area of all components.

Mandatory Visualization

Caption: Experimental workflow for the purification and analysis of 5-(2-Methylpropyl)nonane.

Caption: Logical relationship of the steps involved in the purification process.

Handling and storage procedures for 5-(2-Methylpropyl)nonane in the lab

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling, storage, and potential laboratory applications of 5-(2-Methylpropyl)nonane. This information is intended to ensure laboratory safety and proper use of this compound in a research setting.

Chemical and Physical Properties

5-(2-Methylpropyl)nonane is a branched alkane with the chemical formula C13H28.[1] While specific experimental data is limited, the following table summarizes its key physical and chemical properties, primarily based on predicted values.

Property	Value	Source
CAS Number	62185-53-9	[2][3]
Molecular Formula	C13H28	[2][3]
Molecular Weight	184.36 g/mol	[2][3]
Predicted Boiling Point	210.9 ± 7.0 °C	[1][2][3]
Predicted Density	0.755 ± 0.06 g/cm³	[1][2][3]
Appearance	Colorless liquid (presumed)
Solubility	Insoluble in water; Soluble in nonpolar organic solvents	[1]

Safety, Handling, and Storage Protocols

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the specific experimental conditions should always be conducted before handling 5-(2-Methylpropyl)nonane. The following PPE is recommended as a minimum standard:

PPE Category	Specification
Eye and Face Protection	Chemical safety goggles or a face shield.
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber). Inspect gloves prior to use.
Body Protection	Laboratory coat. For larger quantities or risk of splashing, a chemical-resistant apron or suit is recommended.
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood. If inhalation risk is high, a respirator with an organic vapor cartridge may be necessary.

Handling Procedures

• Avoid contact with skin, eyes, and clothing.

• Avoid inhalation of vapors.

• Keep away from heat, sparks, and open flames.

• Use only in a well-ventilated area, preferably in a chemical fume hood.

• Ground and bond containers when transferring material to prevent static electricity buildup.

• Wash hands thoroughly after handling.

Storage Procedures

• Store in a tightly closed container in a cool, dry, and well-ventilated area.

• Keep away from sources of ignition.

• Store separately from oxidizing agents and other incompatible materials.

First Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.

• Skin Contact: Immediately wash skin with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Specific Hazards: The vapor is heavier than air and may travel along the ground; distant ignition is possible.

• Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures

• Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal protective equipment.

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.

• Methods for Cleaning Up: Absorb with liquid-binding material (sand, diatomite, acid binders, universal binders, sawdust). Dispose of contaminated material as hazardous waste.

Laboratory Application: Gas Chromatography (GC) Reference Standard

Due to its defined structure, 5-(2-Methylpropyl)nonane is a suitable reference compound for the qualitative and quantitative analysis of complex hydrocarbon mixtures, such as fuels and environmental samples, using gas chromatography.

Experimental Protocol: Analysis of Hydrocarbon Mixtures by GC-MS

This protocol outlines a general procedure for using 5-(2-Methylpropyl)nonane as a reference standard in the gas chromatography-mass spectrometry (GC-MS) analysis of a hydrocarbon sample.

Objective: To identify and quantify the presence of 5-(2-Methylpropyl)nonane in a complex hydrocarbon mixture.

Materials:

• 5-(2-Methylpropyl)nonane (as a reference standard)

• Hydrocarbon sample for analysis

• High-purity solvent (e.g., hexane (B92381) or dichloromethane) for dilution

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Appropriate GC column (e.g., a non-polar column like DB-1 or HP-5ms)

• Standard laboratory glassware

Procedure:

• Standard Preparation:

  • Prepare a stock solution of 5-(2-Methylpropyl)nonane in the chosen solvent at a concentration of 1000 µg/mL.

  • Perform serial dilutions to prepare a series of calibration standards at concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation:

  • Accurately weigh a known amount of the hydrocarbon sample and dissolve it in a known volume of the solvent.

  • If necessary, perform a cleanup procedure to remove any interfering matrix components.

  • Dilute the sample to a concentration that is expected to fall within the range of the calibration standards.

• GC-MS Analysis:

  • Set up the GC-MS instrument with the appropriate analytical parameters (a hypothetical set of parameters is provided in the table below).

  • Inject a blank (solvent only) to ensure the system is clean.

  • Inject the prepared calibration standards, starting with the lowest concentration.

  • Inject the prepared sample solution.

GC-MS Parameter	Example Value
Injection Mode	Splitless
Injector Temperature	250 °C
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Oven Program	Initial temp: 50 °C, hold for 2 min; Ramp: 10 °C/min to 280 °C, hold for 5 min
MS Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Mass Range	40-400 amu

• Data Analysis:

  • Identify the peak corresponding to 5-(2-Methylpropyl)nonane in the chromatograms of the standards and the sample based on its retention time and mass spectrum.

  • Generate a calibration curve by plotting the peak area of the reference standard against its concentration.

  • Determine the concentration of 5-(2-Methylpropyl)nonane in the sample by comparing its peak area to the calibration curve.

Diagrams

References

• 1. 5-(2-Methylpropyl)nonane (62185-53-9) for sale [vulcanchem.com]
• 2. Cas 62185-53-9,5-(2-Methylpropyl)nonane | lookchem [lookchem.com]
• 3. 5-(2-Methylpropyl)nonane | 62185-53-9 [chemicalbook.com]
• 4. fishersci.com [fishersci.com]

Application Notes: Enhanced Analysis of 5-(2-Methylpropyl)nonane Through a Two-Step Functionalization and Derivatization Strategy

Introduction

5-(2-Methylpropyl)nonane is a saturated branched-chain alkane, a class of compounds often found in complex hydrocarbon mixtures such as petroleum products and environmental samples.[1][2][3] Due to their non-polar nature and lack of functional groups, these compounds can be challenging to analyze with high sensitivity and selectivity using standard chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS).[4][5][6] Derivatization, a process of chemically modifying a compound to enhance its analytical properties, is a common strategy to overcome these challenges.[5][6][7] However, the chemical inertness of alkanes prevents direct derivatization using common reagents that target active hydrogens, such as those in hydroxyl, amino, or carboxyl groups.[8]

This application note describes a two-step strategy for the improved analysis of 5-(2-Methylpropyl)nonane. The first step involves functionalization of the alkane to introduce a hydroxyl group, followed by a second derivatization step to convert the hydroxylated intermediate into a more volatile and readily detectable derivative for GC-MS analysis. This approach significantly enhances the chromatographic peak shape, increases sensitivity, and allows for more confident identification and quantification.

Principle

The core of this method is the introduction of a reactive "handle" onto the inert alkane backbone. This is achieved through a controlled oxidation reaction, which selectively introduces a hydroxyl group (-OH) to form an alcohol, 5-(2-Methylpropyl)nonan-x-ol. This intermediate is then amenable to derivatization. Silylation, a robust and widely used derivatization technique, is employed to replace the active hydrogen of the hydroxyl group with a trimethylsilyl (B98337) (TMS) group.[5] The resulting TMS ether is more volatile, less polar, and more thermally stable than the parent alcohol, leading to improved chromatographic performance and mass spectral characteristics.[4][5]

Applications

This methodology is applicable to a wide range of research and industrial settings, including:

• Petroleum and Geochemical Analysis: Detailed characterization of branched alkanes in crude oil and refined products.

• Environmental Monitoring: Sensitive detection and quantification of hydrocarbon contaminants in soil and water samples.

• Forensic Science: Analysis of accelerants and other hydrocarbon-based evidence.

• Metabolomics: Although less common for alkanes, derivatization can aid in the identification of hydrocarbon metabolites.[9][10]

Experimental Protocols

I. Functionalization: Hydroxylation of 5-(2-Methylpropyl)nonane

This protocol describes a representative method for introducing a hydroxyl group onto the alkane chain using a hypothetical selective oxidation catalyst. Note: The development of highly selective catalysts for alkane oxidation is an active area of research; this protocol is a generalized representation.

Materials:

• 5-(2-Methylpropyl)nonane standard

• Selective oxidation catalyst (e.g., a supported metal catalyst or a biocatalyst)

• Anhydrous solvent (e.g., dichloromethane)

• Oxidizing agent (e.g., molecular oxygen or a peroxide)

• Quenching agent (e.g., sodium sulfite (B76179) solution)

• Extraction solvent (e.g., diethyl ether)

• Drying agent (e.g., anhydrous sodium sulfate)

• Reaction vessel equipped with a stirrer and gas inlet

Procedure:

• Dissolve a known amount of 5-(2-Methylpropyl)nonane in the anhydrous solvent in the reaction vessel.

• Add the selective oxidation catalyst to the solution.

• Purge the vessel with an inert gas (e.g., argon) and then introduce the oxidizing agent at a controlled rate.

• Maintain the reaction at a specific temperature and pressure for a defined period to allow for controlled oxidation.

• After the reaction period, quench the reaction by adding the quenching agent.

• Extract the organic phase using the extraction solvent.

• Wash the organic phase with brine and dry it over the drying agent.

• Concentrate the solution under a gentle stream of nitrogen to obtain the hydroxylated product, 5-(2-Methylpropyl)nonan-x-ol.

II. Derivatization: Silylation of Hydroxylated 5-(2-Methylpropyl)nonane

This protocol details the conversion of the hydroxylated intermediate to its trimethylsilyl (TMS) ether derivative.

Materials:

• Hydroxylated 5-(2-Methylpropyl)nonane (from Protocol I)

• Silylating reagent: N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) as a catalyst.

• Anhydrous solvent (e.g., pyridine (B92270) or acetonitrile)

• Reaction vials with screw caps

• Heating block or oven

Procedure:

• Dissolve the dried hydroxylated product in the anhydrous solvent in a reaction vial.

• Add an excess of the BSTFA + 1% TMCS reagent to the vial. A molar ratio of at least 2:1 of silylating reagent to active hydrogens is recommended.

• Seal the vial tightly and heat it at 60-80°C for 30-60 minutes to ensure complete derivatization.

• Cool the vial to room temperature. The sample is now ready for GC-MS analysis.

III. GC-MS Analysis

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for hydrocarbon analysis (e.g., DB-5ms or equivalent)

GC Conditions (Example):

• Injector Temperature: 250°C

• Oven Program: Initial temperature of 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection Volume: 1 µL (split or splitless, depending on concentration)

MS Conditions (Example):

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: m/z 40-500

Data Presentation

Table 1: Comparison of Chromatographic and Mass Spectrometric Data Before and After Derivatization.

Analyte	Retention Time (min)	Peak Shape	Key Mass Fragments (m/z)	Limit of Detection (LOD)
5-(2-Methylpropyl)nonane (Underivatized)	12.5	Good	43, 57, 71, 85, 184	High
5-(2-Methylpropyl)nonan-x-ol (Hydroxylated Intermediate)	14.2	Tailing	[M-H₂O]+, characteristic alcohol fragments	Moderate
TMS-ether of 5-(2-Methylpropyl)nonan-x-ol (Derivatized)	13.1	Symmetrical	[M-15]+, 73, characteristic silyl (B83357) fragments	Low

Visualizations

Caption: Workflow for the analysis of 5-(2-Methylpropyl)nonane.

References

• 1. 5-(2-Methylpropyl)nonane | 62185-53-9 | Benchchem [benchchem.com]
• 2. 5-(2-Methylpropyl)nonane (62185-53-9) for sale [vulcanchem.com]
• 3. 5-(2-Methylpropyl)nonane｜lookchem [lookchem.com]
• 4. diverdi.colostate.edu [diverdi.colostate.edu]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. academic.oup.com [academic.oup.com]
• 10. academic.oup.com [academic.oup.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-(2-Methylpropyl)nonane

Welcome to the Technical Support Center for the synthesis of 5-(2-Methylpropyl)nonane. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve the yield and purity of your synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most promising method for synthesizing 5-(2-Methylpropyl)nonane with a high yield?

A1: The Corey-House synthesis is considered one of the most effective methods for preparing unsymmetrical alkanes like 5-(2-Methylpropyl)nonane, generally offering high yields. This method involves the reaction of a lithium dialkylcuprate (Gilman reagent) with an alkyl halide. For the synthesis of 5-(2-Methylpropyl)nonane, this would typically involve the reaction of lithium di(isobutyl)cuprate with 1-bromopentane (B41390) or a similar corresponding pairing.

Q2: Can I use a Grignard reaction to synthesize 5-(2-Methylpropyl)nonane?

A2: Yes, a Grignard reaction is a viable pathway. The synthesis involves two main steps:

• Formation of a tertiary alcohol: Reacting a Grignard reagent, such as isobutylmagnesium bromide, with a ketone like 5-nonanone (B165733) (or pentylmagnesium bromide with 2-methyl-4-heptanone) will produce the corresponding tertiary alcohol, 5-(2-methylpropyl)nonan-5-ol. This step can achieve yields in the range of 63-76%.

• Reduction of the alcohol: The resulting tertiary alcohol must then be reduced to the final alkane. This can be achieved through a dehydration reaction to form an alkene, followed by catalytic hydrogenation.

Q3: Is the Wurtz reaction a suitable method for this synthesis?

A3: The Wurtz reaction is generally not recommended for the synthesis of unsymmetrical alkanes like 5-(2-Methylpropyl)nonane.[1][2][3] When two different alkyl halides are used, the reaction produces a mixture of three different alkanes (R-R, R'-R', and R-R'), which are often difficult to separate due to their similar boiling points.[1][2][3] This leads to a low yield of the desired product.[1][2][3]

Q4: What are the challenges with using Friedel-Crafts alkylation for this synthesis?

A4: Friedel-Crafts alkylation is prone to carbocation rearrangements. When using an alkyl halide that can form a less stable primary or secondary carbocation, it will likely rearrange to a more stable carbocation before alkylating the aromatic ring. This will result in a mixture of structural isomers rather than the desired 5-(2-Methylpropyl)nonane.

Troubleshooting Guides

Issue: Low Yield in Corey-House Synthesis

Possible Cause	Troubleshooting Steps
Impure or improperly prepared Gilman reagent	Ensure all glassware is flame-dried and the reaction is conducted under an inert atmosphere (argon or nitrogen). Use freshly prepared or titrated organolithium reagents. Ensure the copper(I) iodide is pure and dry.
Side reactions with the alkyl halide	The alkyl halide should be primary for the best results. Secondary and tertiary alkyl halides can lead to elimination side reactions, reducing the yield.
Suboptimal reaction temperature	The formation of the Gilman reagent and the subsequent coupling reaction are typically carried out at low temperatures (e.g., -78 °C to 0 °C). Ensure proper temperature control throughout the reaction.
Presence of moisture or oxygen	Gilman reagents are highly reactive towards water and oxygen. Use anhydrous solvents and maintain a strictly inert atmosphere.

Issue: Incomplete Reaction or Low Yield in Grignard Synthesis

Possible Cause	Troubleshooting Steps
Grignard reagent failed to form	Ensure magnesium turnings are fresh and activated. All glassware must be rigorously dried, and anhydrous ether or THF should be used as the solvent. A small crystal of iodine can be added to initiate the reaction.
Wurtz coupling side reaction	This can occur between the Grignard reagent and the alkyl halide starting material. To minimize this, add the alkyl halide slowly to the magnesium turnings to maintain a low concentration of the alkyl halide.
Low yield in the reduction of the tertiary alcohol	Ensure the dehydration step to the alkene goes to completion. For the hydrogenation step, use an appropriate catalyst (e.g., Pd/C) and ensure the system is free of catalyst poisons.

Issue: Product Contamination with Isomers

Possible Cause	Troubleshooting Steps
Isomer formation during synthesis	This is a common issue in Friedel-Crafts alkylation due to carbocation rearrangements. It is highly recommended to use a more selective method like the Corey-House synthesis.
Inadequate purification	The boiling points of branched alkane isomers are often very close, making separation by simple distillation challenging. Use fractional distillation with a high-efficiency column. For high purity, preparative gas chromatography (preparative GC) is an effective technique.

Experimental Protocols

Method 1: Corey-House Synthesis (Recommended)

This method provides a high-yield route to 5-(2-Methylpropyl)nonane.

Step 1: Preparation of Lithium di(isobutyl)cuprate (Gilman Reagent)

• In a flame-dried, three-necked flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, place lithium metal in anhydrous diethyl ether.

• Slowly add isobutyl bromide dropwise while maintaining the temperature below 0 °C.

• After the addition is complete, stir the mixture at room temperature for 1 hour to ensure the formation of isobutyllithium (B1630937).

• In a separate flame-dried flask under nitrogen, suspend copper(I) iodide in anhydrous diethyl ether and cool to -78 °C.

• Slowly add two equivalents of the prepared isobutyllithium solution to the copper(I) iodide suspension.

• Allow the mixture to warm slightly to form a clear solution of lithium di(isobutyl)cuprate.

Step 2: Coupling Reaction

• Cool the Gilman reagent solution to 0 °C.

• Slowly add one equivalent of 1-bromopentane to the solution.

• Allow the reaction to warm to room temperature and stir for several hours.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with diethyl ether, wash the organic layer with brine, and dry over anhydrous magnesium sulfate.

• Purify the product by fractional distillation.

Method 2: Grignard Reaction and Reduction

This two-stage method is a viable alternative.

Step 1: Synthesis of 5-(2-Methylpropyl)nonan-5-ol

• Prepare isobutylmagnesium bromide by reacting isobutyl bromide with magnesium turnings in anhydrous diethyl ether.

• In a separate flask, dissolve 5-nonanone in anhydrous diethyl ether.

• Slowly add the Grignard reagent to the ketone solution at 0 °C.

• After the addition is complete, stir the reaction at room temperature for 2 hours.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with diethyl ether, wash with brine, and dry over anhydrous sodium sulfate.

• Purify the resulting tertiary alcohol by vacuum distillation.

Expected Yield for Step 1: 63-76% for similar tertiary alcohols.

Step 2: Reduction of 5-(2-Methylpropyl)nonan-5-ol to 5-(2-Methylpropyl)nonane

• The tertiary alcohol can be dehydrated to a mixture of alkenes using a strong acid catalyst (e.g., sulfuric acid or phosphoric acid) with heating.

• The resulting alkene mixture is then hydrogenated to the final alkane using a catalyst such as Palladium on carbon (Pd/C) under a hydrogen atmosphere.

Expected Yield for Step 2: Hydrogenation of unhindered alkenes typically proceeds with high yields (>90%). The overall yield for this two-stage process will be the product of the yields of each step.

Characterization Data

Technique	Expected Observations for 5-(2-Methylpropyl)nonane
¹H NMR	Complex aliphatic region with overlapping multiplets. Characteristic signals for the methyl protons of the isobutyl group (a doublet) and the methine proton of the isobutyl group (a multiplet).
¹³C NMR	Spectra are available in spectral databases.[4] The spectrum will show distinct signals for each unique carbon atom in the molecule.
Mass Spectrometry (MS)	The mass spectrum is characterized by a molecular ion peak (m/z 184).[4] The fragmentation pattern is indicative of the branched structure, with characteristic losses of alkyl fragments.[4][5][6][7][8] Common fragments would arise from cleavage at the branching point.
Gas Chromatography (GC)	The retention time will depend on the column and conditions used. Co-injection with an authentic standard is recommended for confirmation. Isomers will have very similar retention times.

Visualizations

Logical Workflow for Troubleshooting Low Yield

Caption: Troubleshooting workflow for low yield.

Synthetic Pathways Comparison

Caption: Comparison of synthetic pathways.

References

• 1. gauthmath.com [gauthmath.com]
• 2. m.youtube.com [m.youtube.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. 5-(2-Methylpropyl)nonane | 62185-53-9 | Benchchem [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]

Troubleshooting low purity in 5-(2-Methylpropyl)nonane samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-(2-Methylpropyl)nonane.

Frequently Asked Questions (FAQs)

Q1: What is 5-(2-Methylpropyl)nonane?

5-(2-Methylpropyl)nonane, also known as 5-isobutylnonane, is a branched alkane with the chemical formula C13H28.[1][2] Its structure consists of a nine-carbon (nonane) backbone with a 2-methylpropyl (isobutyl) group attached to the fifth carbon.[1][2]

Q2: What are the primary applications of 5-(2-Methylpropyl)nonane in research and drug development?

As a highly branched alkane, 5-(2-Methylpropyl)nonane can serve as a reference compound in petrochemical analysis, a component in the formulation of non-polar solvents and lubricants, and a building block in organic synthesis. Its well-defined structure is also valuable for calibrating analytical instrumentation.

Q3: What are the common synthesis routes for 5-(2-Methylpropyl)nonane?

Common synthetic approaches for creating branched alkanes like 5-(2-Methylpropyl)nonane include the Corey-House synthesis and Grignard reactions.[3][4][5][6][7][8][9][10] These methods allow for the precise construction of carbon-carbon bonds to create the desired branched structure. Industrial production may also involve catalytic hydrogenation of unsaturated precursors or alkylation of nonane (B91170) derivatives.[1]

Q4: What are the main challenges in obtaining high-purity 5-(2-Methylpropyl)nonane?

A significant challenge is the potential for the formation of structural isomers during synthesis, which often have very similar physical properties, making them difficult to separate.[1] For instance, 5-methyl-5-propylnonane (B94480) is a key structural isomer with nearly identical physical properties.[1] Incomplete reactions or side reactions can also lead to impurities that are challenging to remove.

Troubleshooting Low Purity in 5-(2-Methylpropyl)nonane Samples

This section provides a systematic approach to diagnosing and resolving common purity issues encountered during the synthesis and purification of 5-(2-Methylpropyl)nonane.

Problem 1: Presence of multiple peaks of similar molecular weight in GC-MS analysis.

Possible Cause 1: Isomer Formation

• Explanation: The synthesis method may have produced structural isomers of 5-(2-Methylpropyl)nonane. These isomers will have the same molecular weight but different branching, leading to distinct retention times in gas chromatography (GC).[1]

• Solution:

  • Optimize Synthesis: Review and optimize the reaction conditions to favor the formation of the desired isomer. For instance, in a Corey-House synthesis, the choice of alkyl halides and the Gilman reagent is critical.[5][6]

  • High-Efficiency Purification: Employ high-resolution purification techniques such as fractional distillation under reduced pressure or preparative gas chromatography (preparative GC).[1]

Possible Cause 2: Incomplete Reaction

• Explanation: The reaction may not have gone to completion, leaving starting materials or intermediate products in the final mixture.

• Solution:

  • Reaction Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) or GC to ensure it proceeds to completion.

  • Purification: Use column chromatography to separate the desired product from unreacted starting materials.

Problem 2: Presence of lower molecular weight impurities.

Possible Cause: Side Reactions or Degradation

• Explanation: Side reactions such as elimination or fragmentation may occur during synthesis, or the product may degrade during workup or purification if exposed to excessive heat.

• Solution:

  • Control Reaction Temperature: Maintain strict temperature control throughout the synthesis and purification process.

  • Mild Purification Techniques: Utilize purification methods that do not require high temperatures, such as column chromatography at room temperature.

Problem 3: Broad or tailing peaks in GC analysis.

Possible Cause 1: Contamination of GC System

• Explanation: The GC column or injector may be contaminated with non-volatile residues from previous analyses.

• Solution:

  • System Maintenance: Bake out the GC column and clean the injector port according to the manufacturer's instructions.

Possible Cause 2: Sample Matrix Effects

• Explanation: The sample may contain non-volatile impurities that are affecting the chromatographic separation.

• Solution:

  • Sample Preparation: Purify the sample using a technique like solid-phase extraction (SPE) to remove interfering substances before GC analysis.[11]

Experimental Protocols

Protocol 1: Synthesis of 5-(2-Methylpropyl)nonane via Corey-House Synthesis

This protocol provides a general procedure for the synthesis of 5-(2-Methylpropyl)nonane.

Materials:

• 1-bromo-2-methylpropane (B43306) (isobutyl bromide)

• Lithium metal

• Copper(I) iodide (CuI)

• 1-bromopentane (B41390)

• Anhydrous diethyl ether

• Anhydrous workup reagents (e.g., saturated aqueous ammonium (B1175870) chloride)

Procedure:

• Preparation of Gilman Reagent (Lithium Diisobutylcuprate):

  • In a flame-dried, three-necked round-bottom flask under an inert atmosphere (argon or nitrogen), add lithium metal turnings to anhydrous diethyl ether.

  • Slowly add 1-bromo-2-methylpropane to the stirring suspension. The reaction is exothermic and may require cooling in an ice bath to maintain a gentle reflux.

  • After the lithium has been consumed, cool the resulting alkyllithium solution in an ice-salt bath.

  • In a separate flask, suspend copper(I) iodide in anhydrous diethyl ether and cool in an ice-salt bath.

  • Slowly transfer the alkyllithium solution to the copper(I) iodide suspension via cannula. The formation of the Gilman reagent is indicated by a color change.

• Coupling Reaction:

  • To the freshly prepared Gilman reagent, slowly add 1-bromopentane at a low temperature.

  • Allow the reaction to warm to room temperature and stir for several hours. Monitor the reaction progress by GC.

• Workup and Purification:

  • Quench the reaction by slowly adding saturated aqueous ammonium chloride.

  • Extract the product with diethyl ether.

  • Wash the combined organic layers with water and brine, then dry over anhydrous magnesium sulfate.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by fractional distillation.

Protocol 2: Purity Assessment by Gas Chromatography-Flame Ionization Detection (GC-FID)

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent, equipped with a flame ionization detector (FID).

• Column: HP-5 (30 m x 0.32 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.

• Injector Temperature: 250°C.

• Detector Temperature: 300°C.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

Procedure:

• Sample Preparation: Prepare a dilute solution of the 5-(2-Methylpropyl)nonane sample in a volatile solvent such as hexane (B92381) (e.g., 1 mg/mL).

• Injection: Inject the sample into the GC.

• Data Analysis: Integrate the peaks in the resulting chromatogram. Calculate the purity by the area percent method, assuming all components have a similar response factor. For higher accuracy, use a calibrated internal or external standard method.[12]

Data Presentation

Table 1: Physical Properties of 5-(2-Methylpropyl)nonane and a Key Isomer

Property	5-(2-Methylpropyl)nonane	5-Methyl-5-propylnonane
Molecular Formula	C13H28	C13H28
Molecular Weight ( g/mol )	184.36	184.36
Predicted Boiling Point (°C)	210.9 ± 7.0	Similar to 5-(2-Methylpropyl)nonane
CAS Number	62185-53-9	17312-75-3

Table 2: Typical GC-FID Parameters for Purity Analysis

Parameter	Setting
Column Type	Non-polar (e.g., HP-5)
Column Length	30 m
Internal Diameter	0.32 mm
Film Thickness	0.25 µm
Carrier Gas	Helium
Flow Rate	1.5 mL/min
Injector Temperature	250°C
Detector Temperature	300°C
Oven Program	50°C (2 min), then 10°C/min to 250°C (5 min)

Visualizations

Caption: Troubleshooting workflow for low purity samples.

Caption: Experimental workflow for Corey-House synthesis.

References

• 1. 5-(2-Methylpropyl)nonane (62185-53-9) for sale [vulcanchem.com]
• 2. 5-(2-Methylpropyl)nonane | 62185-53-9 | Benchchem [benchchem.com]
• 3. Corey House Reaction: Mechanism, Steps & Applications [vedantu.com]
• 4. A Short On Preparation Of Alkanes By Corey- House Synthesis [unacademy.com]
• 5. scienceinfo.com [scienceinfo.com]
• 6. byjus.com [byjus.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]
• 10. A Short On Preparation Of Alkanes By Grignard Reagents [unacademy.com]
• 11. iltusa.com [iltusa.com]
• 12. chemicke-listy.cz [chemicke-listy.cz]

Technical Support Center: Optimizing Reactions of 5-(2-Methylpropyl)nonane

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing temperature and pressure for reactions involving 5-(2-Methylpropyl)nonane, a C13 branched alkane. The primary focus is on hydroisomerization, a key reaction for improving fuel and lubricant properties.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the hydroisomerization of 5-(2-Methylpropyl)nonane and similar long-chain alkanes.

Issue	Possible Cause	Recommended Action
Low Conversion of 5-(2-Methylpropyl)nonane	Inadequate Reaction Temperature: The temperature may be too low to achieve a sufficient reaction rate.	Gradually increase the reaction temperature in increments of 10-20°C. Note that excessively high temperatures can lead to increased cracking.[1]
Catalyst Deactivation: Coke formation on the catalyst surface can block active sites.[2][3][4][5]	- Increase hydrogen partial pressure to suppress coke formation. - Perform catalyst regeneration through controlled oxidation (calcination). - Consider using a catalyst with hierarchical porosity to improve diffusion and reduce coking.
Insufficient Catalyst Acidity: The catalyst may not have enough acid sites to effectively promote isomerization.	Select a zeolite catalyst with a higher density of Brønsted acid sites, such as ZSM-12 or Beta zeolites.[6][7]
Low Selectivity to Isomers (High Cracking)	Excessive Reaction Temperature: High temperatures favor cracking reactions (β-scission) over isomerization.[1]	Lower the reaction temperature. Isomerization is a slightly exothermic reaction, and lower temperatures thermodynamically favor the formation of branched isomers.[2]
High Catalyst Acidity: Strong acid sites can promote cracking of the carbocation intermediates.	- Use a catalyst with milder acidity. - Modify the zeolite catalyst to reduce its acidity, for example, through alkali treatment.[6]
Low Hydrogen Pressure: Insufficient hydrogen pressure can lead to the formation of unsaturated coke precursors and promote cracking.	Increase the hydrogen partial pressure. A higher H2/hydrocarbon ratio helps to keep the metal sites on the catalyst reduced and suppresses side reactions.
Rapid Catalyst Deactivation	Coke Formation: The primary cause of deactivation in alkane isomerization is the deposition of carbonaceous materials (coke) on the catalyst surface.[2][3][4][5][8]	- Optimize the reaction temperature and hydrogen pressure to minimize coke formation. - Use a catalyst with a well-balanced metal-to-acid site ratio. - Employ a continuous flow reactor with a high hydrogen-to-hydrocarbon feed ratio to sweep away coke precursors.
Metal Sintering: At very high temperatures, the metal particles (e.g., Platinum) on the catalyst can agglomerate, reducing the active metal surface area.	Operate within the recommended temperature range for the specific catalyst. Ensure proper catalyst preparation and dispersion of the metal.
Poor Product Quality (Undesirable Isomer Distribution)	Inappropriate Catalyst Pore Structure: The shape and size of the zeolite pores influence the types of isomers formed.	Select a zeolite with an optimal pore size for the desired branched isomers. For instance, ZSM-12 is known to favor the formation of multi-branched isomers.[7][9]
Reaction Not at Equilibrium: The reaction time may be too short to achieve the desired isomer distribution.	Increase the residence time of the reactants in the reactor by decreasing the weight hourly space velocity (WHSV).

Frequently Asked Questions (FAQs)

Q1: What is the primary goal of optimizing temperature and pressure in 5-(2-Methylpropyl)nonane reactions?

A1: The main objective is to maximize the yield of desired branched isomers while minimizing side reactions, particularly hydrocracking, which breaks down the molecule into smaller, lower-value products. Temperature and pressure are critical parameters that control the rates of these competing reactions.

Q2: What is the typical temperature range for the hydroisomerization of long-chain alkanes like 5-(2-Methylpropyl)nonane?

A2: The optimal temperature for hydroisomerization of long-chain alkanes over platinum-supported bifunctional catalysts is typically in the range of 220-310°C.[10] Lower temperatures generally favor higher selectivity towards isomers, but also result in lower conversion rates.[2]

Q3: How does pressure influence the hydroisomerization reaction?

A3: Higher hydrogen pressure generally has a positive effect on hydroisomerization. It suppresses the formation of coke, which deactivates the catalyst, and can improve the selectivity towards isomers by promoting the hydrogenation of olefin intermediates and inhibiting cracking reactions.[4] Typical pressures for this process range from 20 to 60 bar.[10]

Q4: What type of catalyst is most effective for the hydroisomerization of 5-(2-Methylpropyl)nonane?

A4: Bifunctional catalysts are the most effective. These catalysts consist of a noble metal (typically platinum or palladium) for hydrogenation/dehydrogenation functions, supported on an acidic material, usually a zeolite (like ZSM-22, ZSM-12, or Beta), which provides the acid sites for the skeletal rearrangement (isomerization).[6][11]

Q5: What are the main side reactions to be aware of during the hydroisomerization of 5-(2-Methylpropyl)nonane?

A5: The primary side reaction is hydrocracking, where the C13 chain is broken into smaller alkanes.[2] Other potential side reactions include alkylation and coke formation, which leads to catalyst deactivation.[2]

Q6: How can I control the selectivity between mono- and multi-branched isomers?

A6: The selectivity towards mono- or multi-branched isomers is influenced by the catalyst's pore structure and the reaction conditions. Zeolites with larger pores, like ZSM-12, tend to favor the formation of bulkier, multi-branched isomers.[7][9] Higher conversion levels, often achieved at higher temperatures or longer residence times, can also lead to a higher proportion of multi-branched isomers.

Quantitative Data on Long-Chain Alkane Hydroisomerization

The following tables summarize key quantitative data from studies on the hydroisomerization of long-chain alkanes, which can serve as a reference for optimizing reactions of 5-(2-Methylpropyl)nonane (a C13 alkane).

Table 1: Effect of Catalyst and Temperature on n-Dodecane (C12) Hydroisomerization

Catalyst	Temperature (°C)	Pressure (bar)	Conversion (%)	Isomer Yield (%)	Reference
Ni2P-SAPO-11	350	20	73	65	[6]
Pt-H-ZSM-22/ZSM-23	320	-	-	68	[6]
Pt-SAPO-11 (alkali-leached)	280	20	80	70	[6]
Pt-ZSM-22 (citric acid treated)	280	1	-	74	[6]

Table 2: Effect of Catalyst and Temperature on n-Hexadecane (C16) Hydroisomerization

Catalyst	Temperature (°C)	Pressure (bar)	Conversion (%)	Isomer Yield (%)	Reference
Pt-H-Beta (Si/Al=26)	220	30	90	72	[6]
Pt-H-Beta (Si/Al=15)	-	-	60	44	[6]
Pt-SAPO-11	290	60	-	80	[6]
Pt-Pd/H-beta	220-225	50	80	~70 (mono- and multi-branched)	[12][13]

Experimental Protocols

General Protocol for Hydroisomerization of 5-(2-Methylpropyl)nonane

This protocol outlines a general procedure for the hydroisomerization of 5-(2-Methylpropyl)nonane in a fixed-bed continuous-flow reactor.

1. Catalyst Preparation and Activation:

• A bifunctional catalyst, such as 0.5 wt% Pt supported on a zeolite (e.g., H-ZSM-12 or H-Beta), is typically used.

• The catalyst is loaded into a stainless-steel reactor.

• Prior to the reaction, the catalyst is activated in situ. This usually involves calcination in flowing dry air at a high temperature (e.g., 400-500°C) for several hours to remove any adsorbed water and impurities, followed by reduction in flowing hydrogen at a similar temperature to reduce the platinum species to their active metallic state.

2. Reaction Setup:

• The reactor is part of a high-pressure, continuous-flow system equipped with mass flow controllers for gas and liquid feeds, a back-pressure regulator to maintain the desired pressure, and a furnace to control the reaction temperature.

• 5-(2-Methylpropyl)nonane is fed into the reactor as a liquid using a high-pressure pump.

• Hydrogen gas is co-fed with the liquid reactant at a specified molar ratio (e.g., H2/hydrocarbon ratio of 10-20).

3. Reaction Conditions:

• Temperature: The reactor is heated to the desired reaction temperature, typically in the range of 220-310°C.

• Pressure: The system is pressurized with hydrogen to the desired level, typically between 20 and 60 bar.

• Weight Hourly Space Velocity (WHSV): The liquid feed rate is adjusted to achieve the desired WHSV, which is the mass flow rate of the feed divided by the mass of the catalyst. A typical WHSV for this type of reaction is in the range of 1-5 h⁻¹.

4. Product Collection and Analysis:

• The reactor effluent is cooled, and the gas and liquid products are separated.

• The liquid products are collected periodically and analyzed by gas chromatography (GC) to determine the conversion of 5-(2-Methylpropyl)nonane and the selectivity to various isomers and cracking products.

• The gaseous products can also be analyzed by GC to quantify the extent of cracking.

5. Data Analysis:

• Conversion: Calculated as the percentage of 5-(2-Methylpropyl)nonane that has reacted.

• Selectivity: Calculated as the percentage of the reacted 5-(2-Methylpropyl)nonane that has been converted into a specific product (e.g., a particular isomer).

• Yield: Calculated as the conversion multiplied by the selectivity for a specific product.

Visualizations

Caption: Hydroisomerization reaction pathway for 5-(2-Methylpropyl)nonane.

Caption: General experimental workflow for hydroisomerization.

References

• 1. mdpi.com [mdpi.com]
• 2. tandfonline.com [tandfonline.com]
• 3. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 4. jst-ud.vn [jst-ud.vn]
• 5. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Shape selectivity of zeolite for hydroisomerization of long-chain alkanes - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Bifunctional catalysts for the hydroisomerization of n-alkanes: the effects of metal–acid balance and textural structure - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 12. Hydroisomerization of long-chain paraffins over nano-sized bimetallic Pt–Pd/H-beta catalysts - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 13. [PDF] Hydroisomerization of long-chain paraffins over nano-sized bimetallic Pt–Pd/H-beta catalysts | Semantic Scholar [semanticscholar.org]

Identifying and removing byproducts from 5-(2-Methylpropyl)nonane synthesis

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 5-(2-methylpropyl)nonane. The focus is on the identification and removal of common byproducts.

Troubleshooting Guide

Issue: Low or No Yield of 5-(2-Methylpropyl)nonane

Potential Cause	Recommended Solution
1. Inactive Magnesium: The surface of the magnesium turnings may be coated with magnesium oxide, preventing the initiation of the Grignard reaction.	Activation of Magnesium: Before adding the alkyl halide, activate the magnesium by adding a small crystal of iodine or a few drops of 1,2-dibromoethane. Gentle heating under an inert atmosphere until the iodine color disappears indicates activation.
2. Wet Glassware or Solvents: Grignard reagents are highly basic and will react with any protic source, such as water, which quenches the reagent and reduces the yield.	Anhydrous Conditions: Ensure all glassware is thoroughly dried in an oven ( >120°C) or flame-dried under vacuum and cooled under an inert atmosphere (nitrogen or argon). Use anhydrous solvents.
3. Slow or No Initiation of Grignard Formation: The reaction between the alkyl halide and magnesium fails to start.	Initiation Techniques: Add a small portion of the alkyl halide solution to the activated magnesium. If the reaction doesn't start (indicated by gentle reflux or a color change), gentle warming or sonication may be necessary to initiate the reaction.
4. Wurtz Coupling Side Reaction: The Grignard reagent reacts with the starting alkyl halide, leading to homocoupled byproducts instead of the desired cross-coupled product.	Slow Addition and Dilution: Add the alkyl halide dropwise to the magnesium suspension at a rate that maintains a gentle, controlled reflux. This prevents a high local concentration of the alkyl halide. Using a sufficient volume of solvent also helps to keep the reactants diluted.

Issue: Presence of Significant Byproducts in the Crude Product

Observed Byproduct (via GC-MS)	Likely Cause	Removal Strategy
Octadecane and/or 2,5-Dimethylhexane (B165582)	Wurtz-type coupling of the starting alkyl halides.	Fractional Distillation: These byproducts have significantly different boiling points from the desired product and can be separated.
Unreacted 1-Bromononane or 1-Bromo-2-methylpropane (B43306)	Incomplete reaction or non-stoichiometric amounts of reagents.	Fractional Distillation: The starting alkyl halides have different boiling points than the final product.
High Molecular Weight Hydrocarbons	Multiple side reactions or polymerization.	Column Chromatography: If distillation is ineffective, column chromatography can separate the nonpolar product from more complex or polar impurities.

Frequently Asked Questions (FAQs)

Q1: What is the most likely synthetic route for 5-(2-Methylpropyl)nonane in a laboratory setting?

A plausible and common laboratory synthesis involves a Grignard reaction. This can be approached in two ways:

• Route A: Reaction of nonylmagnesium bromide with 1-bromo-2-methylpropane.

• Route B: Reaction of isobutylmagnesium bromide with 1-bromononane.

Q2: What are the primary byproducts I should expect from this synthesis?

The most common byproducts are from Wurtz-type coupling reactions, where the Grignard reagent reacts with the starting alkyl halide. For the synthetic routes mentioned above, the expected byproducts are:

• Octadecane (from the coupling of two nonyl groups)

• 2,5-Dimethylhexane (from the coupling of two isobutyl groups) You may also have unreacted starting alkyl halides.

Q3: How can I identify the byproducts in my reaction mixture?

Gas Chromatography-Mass Spectrometry (GC-MS) is the most effective technique for identifying the components of your crude product mixture. By comparing the mass spectra of the peaks in your chromatogram to a database, you can identify 5-(2-methylpropyl)nonane and the various byproducts.

Q4: Is fractional distillation a suitable method for purification?

Yes, fractional distillation is a highly suitable method for purifying 5-(2-methylpropyl)nonane from the common byproducts due to the significant differences in their boiling points.

Data Presentation

The following table summarizes the boiling points of 5-(2-methylpropyl)nonane and its potential byproducts, which is crucial for planning the purification by fractional distillation.

Compound	Chemical Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
5-(2-Methylpropyl)nonane	C13H28	184.36	~210.9
1-Bromo-2-methylpropane	C4H9Br	137.02	~91
2,5-Dimethylhexane	C8H18	114.23	~109[1]
1-Bromononane	C9H19Br	207.15	~201-221.6[2][3]
Octadecane	C18H38	254.50	~317[4][5][6][7][8]

Experimental Protocols

Protocol 1: Purification by Fractional Distillation

This protocol describes the purification of crude 5-(2-methylpropyl)nonane from lower and higher boiling point impurities.

• Apparatus Setup:

  • Assemble a fractional distillation apparatus using a round-bottom flask, a fractionating column (e.g., Vigreux or packed column), a distillation head with a thermometer, a condenser, and a collection flask.

  • Ensure all joints are properly sealed. The thermometer bulb should be positioned just below the side arm leading to the condenser.

• Procedure:

  • Place the crude reaction mixture into the round-bottom flask with a few boiling chips or a magnetic stir bar.

  • Slowly heat the flask using a heating mantle.

  • Fraction 1 (Low-boiling impurities): Collect the fraction that distills at a temperature corresponding to the lowest boiling point components, such as unreacted 1-bromo-2-methylpropane (~91°C) and 2,5-dimethylhexane (~109°C).

  • Fraction 2 (Intermediate fraction): As the temperature rises, there may be a fraction containing a mixture of components. It is advisable to collect this in a separate flask.

  • Fraction 3 (Desired Product): Collect the fraction that distills at a stable temperature around the boiling point of 5-(2-methylpropyl)nonane (~210.9°C).

  • Residue (High-boiling impurities): Stop the distillation when the temperature begins to rise significantly above the boiling point of the desired product or when only a small amount of residue remains. This residue will contain higher boiling point byproducts like octadecane.

• Analysis:

  • Analyze each collected fraction by GC-MS to determine its purity.

Protocol 2: Purification by Column Chromatography

This method is useful if distillation does not provide adequate separation or if other, more polar, impurities are present.

• Column Preparation:

  • Select a glass column of appropriate size.

  • Insert a small plug of glass wool or cotton at the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica (B1680970) gel in a nonpolar solvent (e.g., hexane).

  • Pour the slurry into the column, allowing the silica to pack evenly without air bubbles. Gently tap the column to aid packing.

  • Add another layer of sand on top of the silica gel.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of a nonpolar solvent (e.g., hexane).

  • Carefully add the sample solution to the top of the column.

• Elution:

  • Begin eluting the column with a nonpolar solvent (e.g., hexane). Alkanes are very nonpolar and will elute quickly.

  • Collect fractions in separate test tubes or flasks.

  • Since alkanes are colorless, monitor the fractions using Thin Layer Chromatography (TLC) or by analyzing small aliquots by GC-MS.

• Solvent Removal:

  • Combine the pure fractions containing 5-(2-methylpropyl)nonane.

  • Remove the solvent using a rotary evaporator to obtain the purified product.

Visualizations

Caption: Experimental workflow for the synthesis, identification, and purification of 5-(2-Methylpropyl)nonane.

Caption: A troubleshooting decision tree for the synthesis of 5-(2-Methylpropyl)nonane.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. medium.com [medium.com]
• 4. homework.study.com [homework.study.com]
• 5. Creating Security Decision Trees With Graphviz | Sensemaking by Shortridge [kellyshortridge.com]
• 6. reddit.com [reddit.com]
• 7. devtoolsdaily.com [devtoolsdaily.com]
• 8. reddit.com [reddit.com]

Preventing degradation of 5-(2-Methylpropyl)nonane during storage

Welcome to the Technical Support Center for 5-(2-Methylpropyl)nonane. This resource is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of 5-(2-Methylpropyl)nonane during storage and experimentation. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges.

I. Troubleshooting Guide

This guide provides solutions to specific issues you may encounter during the storage and use of 5-(2-Methylpropyl)nonane.

Issue	Possible Cause(s)	Recommended Action(s)
Change in Appearance (e.g., color, clarity)	Oxidation or contamination.	1. Immediately quarantine the affected batch. 2. Do not use in experiments. 3. Perform purity analysis using Gas Chromatography (GC) as outlined in the Experimental Protocols section. 4. Review storage conditions to ensure they meet the recommended guidelines (see FAQs).
Inconsistent Experimental Results	Degradation of the compound leading to the presence of impurities.	1. Verify the purity of the 5-(2-Methylpropyl)nonane stock using GC. 2. If impurities are detected, discard the stock and use a fresh, unopened container. 3. Ensure proper handling procedures are followed to prevent contamination during use.
Presence of Unexpected Peaks in Analytical Data (e.g., GC, NMR)	Formation of degradation products such as alcohols, ketones, or aldehydes due to oxidation.	1. Identify potential degradation products by comparing retention times with known standards or using mass spectrometry (GC-MS). 2. Investigate storage conditions, particularly exposure to light, heat, and oxygen. 3. Implement the use of inert gas (e.g., argon, nitrogen) for blanketing the headspace in the storage container.
Precipitate Formation at Low Temperatures	The compound is approaching its freezing point.	1. Gently warm the container to room temperature to redissolve the compound. 2. Ensure the storage temperature is maintained within the recommended range.

II. Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 5-(2-Methylpropyl)nonane during storage?

A1: The primary degradation pathway for 5-(2-Methylpropyl)nonane, a branched alkane, is oxidation.[1] Alkanes are generally considered stable, but they can undergo slow oxidation, especially in the presence of initiators such as heat and light. This process typically proceeds through a free radical mechanism. The tertiary carbon-hydrogen bond in the 2-methylpropyl group is a potential site for initial oxidation, leading to the formation of hydroperoxides, which can then decompose to form alcohols, ketones, and aldehydes.

Q2: What are the ideal storage conditions for 5-(2-Methylpropyl)nonane?

A2: To minimize degradation, 5-(2-Methylpropyl)nonane should be stored in a cool, dry, and well-ventilated area, away from sources of heat, sparks, and open flames. It should be kept in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen) to minimize contact with oxygen. The use of amber glass or opaque containers is recommended to protect the compound from light, which can accelerate oxidative degradation.

Q3: How can I check the purity of my 5-(2-Methylpropyl)nonane sample?

A3: The purity of 5-(2-Methylpropyl)nonane can be effectively determined using gas chromatography (GC) with a flame ionization detector (FID). A non-polar capillary column is suitable for separating the parent compound from potential degradation products or other impurities. For more detailed identification of impurities, Gas Chromatography-Mass Spectrometry (GC-MS) can be employed. A detailed protocol is provided in the Experimental Protocols section.

Q4: Are there any known incompatibilities for 5-(2-Methylpropyl)nonane?

A4: 5-(2-Methylpropyl)nonane is incompatible with strong oxidizing agents, as they can initiate and accelerate the degradation process. Contact with materials such as concentrated peroxides, nitric acid, and halogens should be avoided.

Q5: What is the expected shelf-life of 5-(2-Methylpropyl)nonane?

A5: When stored under the recommended conditions (cool, dark, inert atmosphere), 5-(2-Methylpropyl)nonane is expected to be stable for several years. However, the actual shelf-life can be affected by the purity of the initial material and the specific storage conditions. Regular purity checks are recommended for long-term storage.

III. Quantitative Data on Degradation

Table 1: Illustrative Purity of a C13 Branched Alkane under Different Storage Conditions

Storage Condition	Initial Purity (%)	Purity after 3 Months (%)	Purity after 6 Months (%)	Purity after 12 Months (%)
2-8°C, Dark, Inert Atmosphere	99.8	99.7	99.6	99.5
25°C, Dark, Air	99.8	99.2	98.5	97.0
40°C, Dark, Air	99.8	98.0	96.1	92.5
25°C, Exposed to UV Light, Air	99.8	97.5	94.2	88.0

Note: This data is for illustrative purposes only and should not be considered as exact specifications for 5-(2-Methylpropyl)nonane.

IV. Experimental Protocols

Protocol 1: Determination of Purity by Gas Chromatography (GC)

Objective: To determine the purity of 5-(2-Methylpropyl)nonane and detect the presence of degradation products.

Materials:

• Gas Chromatograph with Flame Ionization Detector (GC-FID)

• Non-polar capillary column (e.g., DB-1, HP-5ms, or equivalent)

• Helium or Nitrogen (carrier gas)

• Hydrogen and Air (for FID)

• 5-(2-Methylpropyl)nonane sample

• High-purity solvent for dilution (e.g., hexane (B92381) or pentane)

• Volumetric flasks and syringes

Procedure:

• Sample Preparation: Prepare a 1% (v/v) solution of 5-(2-Methylpropyl)nonane in the chosen high-purity solvent.

• GC Conditions (Example):

  • Injector Temperature: 250°C

  • Detector Temperature: 280°C

  • Oven Program:

    • Initial Temperature: 50°C, hold for 2 minutes

    • Ramp: 10°C/min to 250°C

    • Hold: 5 minutes at 250°C

  • Carrier Gas Flow Rate: 1 mL/min (Helium)

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

• Analysis: Inject the prepared sample into the GC.

• Data Interpretation:

  • The purity is calculated based on the area percent of the main peak corresponding to 5-(2-Methylpropyl)nonane.

  • The presence of additional peaks may indicate impurities or degradation products.

Protocol 2: Accelerated Stability Study

Objective: To assess the stability of 5-(2-Methylpropyl)nonane under stressed conditions to predict its long-term stability.

Procedure:

• Sample Preparation: Aliquot the 5-(2-Methylpropyl)nonane sample into several sealed vials.

• Stress Conditions: Expose the vials to various stress conditions in stability chambers. Recommended conditions include:

  • Elevated temperature: 40°C and 60°C

  • Photostability: Exposure to a controlled UV light source

  • Oxidative stress: Storage under an air atmosphere (compared to an inert atmosphere)

• Time Points: Analyze the samples at predetermined time points (e.g., 0, 1, 3, and 6 months).

• Analysis: At each time point, analyze the purity of the sample using the GC method described in Protocol 1.

• Evaluation: Compare the purity of the stressed samples to a control sample stored under ideal conditions (2-8°C, dark, inert atmosphere). A significant decrease in purity indicates degradation.

V. Visualizations

Caption: Workflow for Purity Analysis by Gas Chromatography.

Caption: Simplified Oxidative Degradation Pathway of Branched Alkanes.

References

• 1. Alkane Oxidation | Algor Cards [cards.algoreducation.com]

Refining GC column selection for better 5-(2-Methylpropyl)nonane separation

Topic: Refining GC Column Selection for Better 5-(2-Methylpropyl)nonane Separation

Welcome to our technical support center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on selecting the optimal Gas Chromatography (GC) column for the analysis of 5-(2-Methylpropyl)nonane and related branched alkanes. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor in selecting a GC column for the separation of 5-(2-Methylpropyl)nonane?

A1: The most critical factor is the choice of the stationary phase. For non-polar analytes like 5-(2-Methylpropyl)nonane, a non-polar stationary phase is the industry standard. The separation of alkanes on non-polar phases primarily occurs based on their boiling points.[1] Since 5-(2-Methylpropyl)nonane is a branched alkane, it is crucial to select a column that can effectively resolve it from other structurally similar isomers that may be present in the sample.[1]

Q2: Which specific stationary phases are recommended for analyzing 5-(2-Methylpropyl)nonane?

A2: Non-polar stationary phases are the most suitable. Commonly used phases include:

• 100% Dimethylpolysiloxane (e.g., DB-1, HP-1, Rtx-1): These are excellent general-purpose non-polar columns that separate compounds based on their boiling points.

• (5%-Phenyl)-methylpolysiloxane (e.g., DB-5, HP-5MS, Rtx-5): These are slightly more polar than 100% dimethylpolysiloxane and can offer different selectivity for branched alkanes. They are also robust and have low bleed, making them suitable for mass spectrometry (MS) detectors.[1]

• High-temperature stable phases (e.g., DB-5ht): For high molecular weight branched alkanes that require high elution temperatures, columns with enhanced thermal stability are essential.[1]

Q3: How do column dimensions (length, internal diameter, and film thickness) affect the separation of 5-(2-Methylpropyl)nonane?

A3: Column dimensions play a significant role in resolution and analysis time:

• Length: A longer column increases the number of theoretical plates, leading to better resolution between closely eluting peaks. However, this also increases the analysis time.

• Internal Diameter (ID): A smaller ID column provides higher efficiency and better resolution but has a lower sample capacity.

• Film Thickness: A thicker film increases retention time and can improve the resolution of volatile compounds. For a higher boiling point compound like 5-(2-Methylpropyl)nonane (predicted boiling point of 210.9°C), a standard film thickness (0.25 - 0.50 µm) is generally appropriate.

Troubleshooting Guide

This guide addresses common issues encountered during the GC analysis of 5-(2-Methylpropyl)nonane.

Problem 1: Poor resolution or co-elution with other isomers.

Possible Cause	Suggested Solution
Inappropriate stationary phase	Ensure you are using a non-polar column (e.g., DB-1, DB-5). For complex mixtures of isomers, a column with a different selectivity, like a 5% phenyl phase, might provide better separation.
Sub-optimal oven temperature program	A temperature ramp that is too fast can lead to poor separation. Try a slower ramp rate (e.g., 5°C/min) to allow for better interaction with the stationary phase. An initial oven temperature that is too high can also cause issues.
Incorrect carrier gas flow rate	The flow rate of the carrier gas (e.g., Helium, Hydrogen) should be optimized for your column dimensions to achieve maximum efficiency. Flow rates that are too high or too low can cause peak broadening.
Column is too short	If baseline separation is not achieved with method optimization, consider using a longer column (e.g., 60 m or 100 m) to increase resolving power.

Problem 2: Peak tailing.

Possible Cause	Suggested Solution
Active sites in the GC system	Use a deactivated inlet liner and ensure the column is properly conditioned. If the problem persists, consider using a column with ultra-inert properties.
Sample degradation	Although less common for alkanes, ensure the injector temperature is not excessively high, which could cause thermal degradation of other components in the sample matrix.
Poor column installation	A poorly cut or installed column can lead to peak distortion. Ensure the column is cut cleanly and installed at the correct depth in the injector and detector.

Problem 3: Ghost peaks in the chromatogram.

Possible Cause	Suggested Solution
Contamination in the injector	Clean the injector and replace the septum and liner.
Carryover from previous injections	Run a solvent blank to check for carryover. If present, bake out the column at a high temperature (within its limit) to remove contaminants.
Contaminated carrier gas	Ensure high-purity carrier gas is used and that gas traps are functioning correctly.

Data Presentation

The following table provides a representative comparison of GC columns for the analysis of branched alkanes similar to 5-(2-Methylpropyl)nonane. Note: Actual retention times and resolution will vary depending on the specific instrument, conditions, and sample matrix.

Column	Stationary Phase	Dimensions	Max Temperature (°C)	Key Features	Expected Performance for Branched Alkanes
Agilent J&W DB-1	100% Dimethylpolysiloxane	30 m x 0.25 mm, 0.25 µm	325/350	General purpose, non-polar, separates by boiling point.	Good separation of alkanes with different boiling points. May have limitations in resolving closely related isomers.
Restek Rtx-5MS	5% Diphenyl / 95% Dimethyl Polysiloxane	30 m x 0.25 mm, 0.25 µm	330/350	Low bleed for MS, excellent inertness.[1]	Provides slightly different selectivity than DB-1, which can be advantageous for isomer separation.
Agilent J&W DB-5ht	(5%-Phenyl)-methylpolysiloxane	30 m x 0.25 mm, 0.25 µm	400	High thermal stability, low bleed, robust for high boilers.[1]	Ideal for analyses requiring high final oven temperatures, ensuring elution of all high molecular weight components.

Experimental Protocols

Protocol 1: General Screening of 5-(2-Methylpropyl)nonane

This protocol provides a starting point for the analysis of samples containing 5-(2-Methylpropyl)nonane.

• Sample Preparation:

  • Accurately prepare a 10-100 ppm solution of the sample in a high-purity solvent such as hexane (B92381) or pentane.

  • If necessary, filter the sample to remove any particulate matter.

• GC Instrumentation and Conditions:

  • System: Gas Chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

  • Column: Rtx-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Injector: Split/Splitless, operated in split mode with a split ratio of 50:1.

  • Injector Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp: 10°C/min to 250°C.

    • Final hold: Hold at 250°C for 5 minutes.

  • Detector Temperature: 300°C (FID) or as per MS transfer line requirements.

  • Injection Volume: 1 µL.

Mandatory Visualization

Caption: Workflow for selecting and optimizing a GC column for 5-(2-Methylpropyl)nonane separation.

Caption: Troubleshooting logic for resolving co-elution issues in branched alkane analysis.

References

• 1. benchchem.com [benchchem.com]

Interpreting unexpected peaks in the NMR spectrum of 5-(2-Methylpropyl)nonane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering unexpected peaks in the NMR spectrum of 5-(2-Methylpropyl)nonane.

Troubleshooting Guide

Question: I'm seeing unexpected peaks in the 1H and/or 13C NMR spectrum of my 5-(2-Methylpropyl)nonane sample. How can I identify the source of these peaks?

Answer:

Unexpected peaks in an NMR spectrum can arise from various sources, including impurities from the synthesis, residual solvents, or contamination. Follow this systematic workflow to identify the source of the extraneous signals.

Caption: A flowchart outlining the systematic approach to troubleshooting unexpected peaks in an NMR spectrum.

Experimental Protocols

Step 1: Analyze Peak Characteristics

• Methodology: Carefully examine the chemical shift, multiplicity (singlet, doublet, triplet, etc.), integration, and coupling constants of the unexpected peaks.

  • Sharp singlets often indicate the presence of solvents or water.

  • Broader peaks could be from polymeric material or grease.

  • Complex multiplets that do not correspond to the target molecule may suggest structurally similar byproducts.

Step 2: Check for Common Solvent and Lab Impurities

• Methodology: Compare the chemical shifts of the unknown peaks to published data for common laboratory solvents, reagents, and contaminants.[1][2][3][4][5] Pay close attention to the deuterated solvent used for the NMR analysis, as residual proton signals from the solvent are always present.

Step 3: Review the Synthetic Route for Potential Byproducts

• Methodology: The synthesis of 5-(2-Methylpropyl)nonane likely involves a Grignard reaction or similar alkylation. Consider the potential for side reactions.

  • Grignard Reagent Formation: The reaction of an alkyl or aryl halide with magnesium can lead to side products.[6][7][8] For instance, the coupling of unreacted starting material with the Grignard reagent can occur.[6][9]

  • Reaction with Electrophile: Incomplete reactions or side reactions with the electrophile can result in various byproducts. The presence of impurities in the magnesium, such as iron or manganese, can also influence the reaction outcome.[10]

Step 4: Perform Further 2D NMR Experiments

• Methodology: If the identity of the impurity is not obvious, advanced NMR techniques can be invaluable.

  • COSY (Correlation Spectroscopy): Identifies proton-proton couplings, helping to piece together spin systems of the unknown compound.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms, aiding in the assignment of both 1H and 13C signals of the impurity.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds, providing information about the connectivity of the molecular skeleton.

Data Presentation

Table 1: Predicted 1H and 13C NMR Chemical Shifts for 5-(2-Methylpropyl)nonane

Note: These are predicted values based on standard alkane chemical shift increments. Actual experimental values may vary slightly.

Atom Number(s)	Proton (¹H) Chemical Shift (ppm)	Carbon (¹³C) Chemical Shift (ppm)
1, 9	~0.88 (t)	~14.1
2, 8	~1.26 (m)	~22.9
3, 7	~1.26 (m)	~32.3
4, 6	~1.26 (m)	~30.1
5	~1.5 (m)	~40.5
1'	~1.26 (m)	~46.5
2'	~1.8 (m)	~25.2
3', 4'	~0.85 (d)	~22.7

Table 2: Common Laboratory Solvents and Impurities in CDCl₃

Compound	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)	Multiplicity
Acetone	2.17	30.6, 206.7	s
Dichloromethane	5.30	53.8	s
Diethyl ether	3.48, 1.21	66.0, 15.2	q, t
Ethyl acetate	4.12, 2.05, 1.26	171.1, 60.4, 21.0, 14.2	q, s, t
Hexane	1.29, 0.90	31.8, 22.8, 14.2	m, t
Toluene	7.27-7.17, 2.36	137.9, 129.2, 128.4, 125.5, 21.4	m, s
Water	1.56	-	s (broad)

Frequently Asked Questions (FAQs)

Q1: Why is the baseline of my NMR spectrum not flat?

A1: A non-flat baseline can be caused by several factors, including a very strong solvent signal that is improperly phased, receiver offset issues, or a very high sample concentration leading to broad signals. Try re-phasing the spectrum carefully. If that doesn't work, consider acquiring the spectrum again with fewer scans or after diluting the sample.

Q2: My aliphatic proton signals are all overlapping in a complex multiplet. How can I resolve them?

A2: Overlapping signals in the aliphatic region (typically 0.8-2.0 ppm) are common for long-chain hydrocarbons like 5-(2-Methylpropyl)nonane. To resolve these, consider using a higher field NMR spectrometer (e.g., 600 MHz or higher) to increase spectral dispersion. Additionally, 2D NMR techniques like COSY and HSQC are essential for assigning individual proton and carbon signals within these complex regions.

Q3: I don't see a peak for one of the expected protons in my sample. What could be the reason?

A3: The absence of an expected peak could be due to several reasons. The peak may be broader than the surrounding signals and lost in the baseline noise. This can happen with protons on atoms adjacent to stereocenters in conformationally flexible molecules. Alternatively, the peak may be overlapping with a much larger signal, such as the residual solvent peak. Careful integration and comparison with the expected number of protons can sometimes reveal a hidden signal. In some cases, unexpected chemical exchange processes can also lead to peak broadening and disappearance.

Q4: I performed a Grignard reaction to synthesize my compound. What are the most likely impurities I should look for?

A4: In Grignard reactions, common impurities include unreacted starting materials (the alkyl/aryl halide).[7] A significant byproduct can be the Wurtz coupling product, formed by the reaction of the Grignard reagent with the starting halide.[6][9] For example, if you used an isobutyl halide, you might see signals from 2,5-dimethylhexane. If your reaction was not performed under strictly anhydrous conditions, the Grignard reagent could have been quenched by water to produce isobutane.[7][9]

Q5: How can I confirm the structure of 5-(2-Methylpropyl)nonane if I don't have a reference spectrum?

A5: Without a reference spectrum, you will need to rely on a combination of 1D and 2D NMR techniques for complete structure elucidation.

• ¹H NMR: Check the integration to confirm the total number of protons (28H for this molecule). The splitting patterns, although complex, should be consistent with the proposed structure.

• ¹³C NMR: The number of unique carbon signals should match the structure's symmetry. For 5-(2-Methylpropyl)nonane, you would expect to see 8 unique signals due to the plane of symmetry.

• DEPT-135: This experiment will differentiate between CH, CH₂, and CH₃ groups, which is crucial for assigning the carbon signals.

• HSQC: This will definitively link each proton signal to its directly attached carbon.

• HMBC: This will show long-range H-C correlations, allowing you to piece together the carbon skeleton and confirm the connectivity of the isobutyl group at the 5-position of the nonane (B91170) chain.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. researchgate.net [researchgate.net]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. Grignard reagent - Wikipedia [en.wikipedia.org]
• 9. homework.study.com [homework.study.com]
• 10. scispace.com [scispace.com]

Minimizing solvent impurities in 5-(2-Methylpropyl)nonane experiments

Welcome to the technical support center for experiments involving 5-(2-Methylpropyl)nonane. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize solvent impurities and ensure the integrity of their experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercially available 5-(2-Methylpropyl)nonane?

A1: Common impurities in high-purity alkanes like 5-(2-Methylpropyl)nonane typically include:

• Structural Isomers: Other C13 alkanes with different branching, such as 5-methyl-5-propylnonane.[1]

• Homologous Alkanes: Shorter and longer chain alkanes (e.g., C12 or C14 alkanes).

• Residual Reactants: Unreacted starting materials from the synthesis of 5-(2-Methylpropyl)nonane.

• Water: Moisture can be introduced during storage and handling.[2][3]

• Unsaturated Hydrocarbons: Alkenes may be present from certain synthesis routes.[4]

• Sulfur Compounds: Depending on the petroleum source and refining process, trace sulfur compounds may be present.[2]

Q2: Why is solvent purity critical for my experiments with 5-(2-Methylpropyl)nonane?

A2: Solvent purity is crucial because impurities can lead to several experimental issues, including:

• Side Reactions: Impurities can react with your reagents, leading to unexpected byproducts and lower yields.

• Catalyst Poisoning: Trace impurities can deactivate catalysts, hindering or stopping your reaction.

• Inaccurate Analytical Results: Impurities can co-elute with your compound of interest in chromatographic analyses or interfere with spectroscopic measurements.[3]

• Poor Reproducibility: Variations in impurity levels between solvent batches can lead to inconsistent experimental outcomes.[5]

Q3: What is the recommended storage method for purified 5-(2-Methylpropyl)nonane to maintain its purity?

A3: To maintain the purity of 5-(2-Methylpropyl)nonane, it should be stored in a tightly sealed, clean, and dry glass container under an inert atmosphere (e.g., nitrogen or argon). This minimizes exposure to atmospheric moisture and oxygen.[3] For applications requiring anhydrous conditions, storing over activated molecular sieves can be beneficial.[4]

Troubleshooting Guide

This guide addresses specific issues that may arise due to solvent impurities in your 5-(2-Methylpropyl)nonane experiments.

Observed Issue	Potential Cause (Solvent-Related)	Recommended Action
Low reaction yield or incomplete reaction	Presence of water or other reactive impurities.	Purify the solvent using distillation over a suitable drying agent (e.g., sodium/benzophenone (B1666685) or CaH₂). Ensure all glassware is thoroughly dried.
Unexpected peaks in GC-MS or NMR analysis	Contamination with other hydrocarbons or byproducts.	Run a blank analysis of the solvent to identify impurities. Purify the solvent using fractional distillation or column chromatography.[6]
Inconsistent results between experiments	Batch-to-batch variation in solvent purity.	Standardize your solvent purification protocol for all experiments. Purchase a higher grade of solvent or purify a large batch for consistent use.
Discoloration of reaction mixture	Presence of unsaturated hydrocarbons or other reactive impurities.	Wash the solvent with concentrated sulfuric acid to remove alkenes, followed by washing with water and a bicarbonate solution before drying and distillation.[4][7]

Experimental Protocols

Protocol 1: Purification of 5-(2-Methylpropyl)nonane by Distillation

This protocol describes the standard distillation procedure to remove non-volatile impurities and water.

Materials:

• 5-(2-Methylpropyl)nonane (technical grade)

• Drying agent (e.g., anhydrous calcium chloride, sodium wire, or calcium hydride)

• Distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask)

• Heating mantle

• Inert gas source (Nitrogen or Argon)

Procedure:

• Pre-drying: If significant water is suspected, pre-dry the 5-(2-Methylpropyl)nonane by stirring with anhydrous calcium chloride for several hours.[4]

• Setup: Assemble the distillation apparatus. Ensure all glassware is oven-dried and cooled under an inert atmosphere.

• Drying Agent: Add the 5-(2-Methylpropyl)nonane and a suitable drying agent to the distillation flask. For rigorous drying, reflux over sodium wire with benzophenone as an indicator until the solution remains blue, or reflux over calcium hydride for several hours.

• Distillation: Heat the flask using the heating mantle to the boiling point of 5-(2-Methylpropyl)nonane (approximately 211°C).[1][8]

• Collection: Collect the fraction that distills at a constant temperature. Discard the initial and final fractions, which may contain more volatile and less volatile impurities, respectively.

• Storage: Store the purified solvent under an inert atmosphere.

Protocol 2: Analysis of Solvent Purity by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general method for assessing the purity of 5-(2-Methylpropyl)nonane.

Materials:

• Purified 5-(2-Methylpropyl)nonane sample

• High-purity solvent for dilution (e.g., hexane, HPLC grade)

• GC-MS instrument with a non-polar capillary column (e.g., DB-5ms)

Procedure:

• Sample Preparation: Prepare a dilute solution of the 5-(2-Methylpropyl)nonane sample in the high-purity dilution solvent.

• Instrument Setup:

  • Inlet Temperature: 250°C

  • Injection Mode: Split (e.g., 50:1 ratio)

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Program: Start at a low temperature (e.g., 50°C) and ramp up to a higher temperature (e.g., 280°C) to elute all potential impurities.

  • MS Detector: Scan a wide mass range (e.g., m/z 40-400).

• Analysis: Inject the prepared sample into the GC-MS.

• Data Interpretation:

  • Identify the main peak corresponding to 5-(2-Methylpropyl)nonane.

  • Integrate all peaks in the chromatogram.

  • Calculate the purity by dividing the peak area of the main compound by the total peak area of all compounds.

  • Identify impurity peaks by comparing their mass spectra to a library database (e.g., NIST).

Visualizations

Caption: Workflow for purifying 5-(2-Methylpropyl)nonane.

Caption: Decision tree for troubleshooting impurity sources.

References

• 1. 5-(2-Methylpropyl)nonane (62185-53-9) for sale [vulcanchem.com]
• 2. What are the common impurities in n - butane? - Blog [jsmrchem.com]
• 3. ibisscientific.com [ibisscientific.com]
• 4. Summary of Common Organic Solvent Purification Methods Used in Laboratories | Universal Lab Blog [universallab.org]
• 5. Troubleshooting Common Chemical Process Issues — Expert Tips | Bedrock Chem Infra [bedrockinfra.com]
• 6. Purification of Organic Compounds- Purification Methods in Chemistry [allen.in]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. 5-(2-Methylpropyl)nonane｜lookchem [lookchem.com]

Reference Data & Comparative Studies

Comparing the physical properties of 5-(2-Methylpropyl)nonane vs. n-dodecane

A Comparative Analysis of the Physical Properties of 5-(2-Methylpropyl)nonane and n-Dodecane

This guide provides a detailed comparison of the physical properties of 5-(2-Methylpropyl)nonane and its linear isomer, n-dodecane. The information is intended for researchers, scientists, and professionals in drug development who require a clear understanding of how molecular structure influences macroscopic properties.

Introduction to the Compounds

n-Dodecane is a straight-chain alkane with the chemical formula C₁₂H₂₆. It is a colorless liquid and a principal component of kerosene (B1165875) and jet fuel surrogates. Its linear structure allows for significant van der Waals interactions, influencing its physical properties.

5-(2-Methylpropyl)nonane , an isomer of tridecane (B166401) with the formula C₁₃H₂₈, presents a branched structure. Specifically, it has a nonane (B91170) backbone with an isobutyl group attached at the fifth carbon.[1][2] This branching disrupts the close packing of molecules, leading to weaker intermolecular forces compared to its straight-chain counterparts.

Comparative Physical Properties

The structural differences between the linear n-dodecane and the branched 5-(2-Methylpropyl)nonane give rise to distinct physical properties. The following table summarizes key quantitative data for these two compounds.

Physical Property	5-(2-Methylpropyl)nonane	n-Dodecane
Molecular Formula	C₁₃H₂₈[1]	C₁₂H₂₆[3]
Molecular Weight	184.36 g/mol [1][4]	170.33 g/mol [5]
Boiling Point	210.9 ± 7.0 °C (Predicted)[1][6]	216.2 °C[3]
Melting Point	Not available	-9.6 °C[3]
Density	0.755 ± 0.06 g/cm³ (Predicted)[1][6]	0.7495 g/mL at 20°C[3]
Viscosity	Lower than n-dodecane (inferred)	1.374 mPa·s at 25°C[5]
Surface Tension	Lower than n-dodecane (inferred)	25.35 mN/m at 20°C[7]

Note: Properties for 5-(2-Methylpropyl)nonane are largely predicted due to a lack of extensive experimental data. Inferred properties are based on established principles of alkane isomer behavior.

The comparison between these two molecules highlights fundamental principles of physical chemistry. The higher boiling point of the linear n-dodecane, despite its slightly lower molecular weight, is due to its greater surface area, which allows for stronger London dispersion forces.[8][9] Conversely, the branching in 5-(2-Methylpropyl)nonane creates a more compact, spherical shape, reducing the surface area available for intermolecular contact and thus lowering its boiling point.[8] Similarly, this reduced intermolecular attraction is expected to result in lower viscosity and surface tension compared to n-dodecane.

Logical Comparison Workflow

The following diagram illustrates the logical workflow for comparing the physical properties of isomeric alkanes.

Caption: Logical flow from molecular structure to physical properties.

Experimental Protocols

The determination of the physical properties listed above relies on established experimental methodologies.

Boiling Point Determination

A common and effective method for determining the boiling point of a small liquid sample is the capillary method , often utilizing a Thiele tube.[10]

• Protocol:

  • A small amount of the liquid is placed in a small test tube or fusion tube.

  • A capillary tube, sealed at one end, is inverted and placed into the liquid.

  • The apparatus is attached to a thermometer and heated gently in a Thiele tube containing mineral oil. The design of the Thiele tube ensures uniform heating via convection currents.

  • As the temperature rises, air trapped in the capillary tube expands and exits as bubbles.

  • Heating continues until a steady stream of bubbles emerges from the capillary tube, indicating the liquid's vapor pressure has overcome the atmospheric pressure.

  • The heat source is then removed. The boiling point is recorded as the temperature at which the bubbling stops and liquid is drawn back into the capillary tube.[10] This is the point where the external pressure equals the vapor pressure of the substance.[11]

Melting Point Determination

For solid compounds, the capillary melting point method is standard for determining purity and identity.[12]

• Protocol:

  • A small, dry sample of the solid is packed into a capillary tube to a height of 2-3 mm.[13]

  • The tube is placed in a melting point apparatus (e.g., a Mel-Temp or DigiMelt device), which contains a heated metal block.

  • The sample is heated rapidly to about 20°C below the expected melting point, and then the heating rate is slowed to approximately 1-2°C per minute.[13]

  • The melting range is recorded from the temperature at which the first droplet of liquid appears to the temperature at which the entire sample becomes a clear liquid. A narrow melting range (0.5-1.5°C) typically indicates a pure compound.

Density Measurement

Modern density measurements for liquids are often performed using a vibrating tube densimeter .[14]

• Protocol:

  • The sample is introduced into a U-shaped borosilicate glass tube.

  • The tube is electronically excited, causing it to oscillate at a specific frequency.

  • The frequency of oscillation is dependent on the mass of the tube and its contents.

  • By measuring the oscillation period and knowing the volume of the tube, the density of the sample can be calculated with high precision.

  • The instrument is calibrated using fluids of known density, such as dry air and deionized water.

Viscosity Measurement

Viscosity can be determined using several methods, including capillary viscometers and falling-body viscometers .[15][16]

• Protocol (Capillary Viscometer):

  • A fixed volume of the liquid is drawn into the viscometer bulb.

  • The liquid is allowed to flow by gravity through a narrow capillary tube.

  • The time it takes for the liquid level to pass between two marked points is measured.

  • The kinematic viscosity is calculated using the measured flow time and calibration constants for the viscometer. The dynamic viscosity is then found by multiplying the kinematic viscosity by the density of the liquid.

Surface Tension Measurement

A modern and accurate technique for the simultaneous determination of surface tension and viscosity is Surface Light Scattering (SLS) .[17]

• Protocol:

  • The surface of the liquid sample is illuminated with a laser beam.

  • The thermally excited capillary waves (ripples) on the liquid surface scatter the light.

  • The spectrum of the scattered light contains information about the frequency and damping of these capillary waves.

  • By analyzing the spectrum, both the surface tension (which governs the wave propagation speed) and the viscosity (which governs the damping) can be determined simultaneously with high accuracy.[17]

References

• 1. 5-(2-Methylpropyl)nonane (62185-53-9) for sale [vulcanchem.com]
• 2. 5-(2-Methylpropyl)nonane | 62185-53-9 | Benchchem [benchchem.com]
• 3. webqc.org [webqc.org]
• 4. guidechem.com [guidechem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Cas 62185-53-9,5-(2-Methylpropyl)nonane | lookchem [lookchem.com]
• 7. n-DODECANE [fchartsoftware.com]
• 8. quora.com [quora.com]
• 9. Physical Properties of Alkanes | OpenOChem Learn [learn.openochem.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Video: Boiling Points - Concept [jove.com]
• 12. westlab.com [westlab.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. researchgate.net [researchgate.net]
• 15. nist.gov [nist.gov]
• 16. Viscosity Coefficient Measurement and Theoretical Interpretation for Hydrocarbon Mixtures - Enlighten Theses [theses.gla.ac.uk]
• 17. Liquid Viscosity and Surface Tension of n-Hexane, n-Octane, n-Decane, and n-Hexadecane up to 573 K by Surface Light Scattering (SLS) - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for 5-(2-Methylpropyl)nonane Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of established analytical methodologies applicable to the quantification of 5-(2-Methylpropyl)nonane, a branched alkane of interest in various research and industrial fields. Due to the absence of a standardized, dedicated method for this specific compound, this document outlines and compares validated techniques used for the analysis of similar branched hydrocarbons and complex hydrocarbon mixtures. The information presented is collated from established practices in analytical chemistry to guide the selection and development of a suitable quantitative method.

Comparison of Analytical Techniques

The quantification of 5-(2-Methylpropyl)nonane can be effectively achieved using gas chromatography (GC) coupled with common detectors such as Flame Ionization Detection (FID) and Mass Spectrometry (MS). For more complex matrices, comprehensive two-dimensional gas chromatography (GCxGC) offers superior resolution. Below is a comparison of these potential methods.

Parameter	GC-FID	GC-MS	GCxGC-FID/MS
Principle	Separation by boiling point and polarity, detection by ionization in a hydrogen flame.	Separation by boiling point and polarity, identification and quantification by mass-to-charge ratio.	High-resolution separation using two columns with different stationary phases, coupled with FID or MS detection.
Selectivity	Moderate. Relies on chromatographic retention time. Co-elution can be an issue in complex samples.	High. Provides structural information, allowing for definitive peak identification.	Very High. Enhanced separation capacity significantly reduces co-elution.
Sensitivity	Good. Typically in the low ppm to high ppb range.	Very Good. Can reach low ppb to ppt (B1677978) levels, depending on the MS analyzer.	Excellent. Improved signal-to-noise ratio due to better separation and peak focusing.
**Linearity (Typical R²) **	> 0.99	> 0.99	> 0.99
Precision (%RSD)	< 5%	< 10%	< 5%
Limit of Detection (LOD)	~1-10 ng/mL	~0.1-1 ng/mL	~0.01-0.5 ng/mL
Limit of Quantification (LOQ)	~5-30 ng/mL	~0.5-5 ng/mL	~0.05-2 ng/mL
Cost	Low	Moderate to High	High
Throughput	High	Moderate	Low to Moderate
Primary Application	Routine quantification of known analytes in relatively simple matrices.	Confirmatory analysis and quantification in complex matrices. Structure elucidation.	Analysis of highly complex mixtures, such as petroleum products or environmental samples.

Experimental Protocols

Detailed experimental protocols are crucial for the successful implementation and validation of any analytical method. Below are proposed starting methodologies for the quantification of 5-(2-Methylpropyl)nonane using GC-FID and GC-MS.

Method 1: Gas Chromatography with Flame Ionization Detection (GC-FID)

This method is suitable for the routine quantification of 5-(2-Methylpropyl)nonane in samples with a relatively simple matrix.

• Instrumentation: A standard gas chromatograph equipped with a flame ionization detector.

• Column: A non-polar capillary column, such as a DB-1 or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is recommended for the separation of hydrocarbons.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• Inlet: Split/splitless injector at 250°C. A split ratio of 20:1 can be used as a starting point.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• Detector: FID at 280°C. Hydrogen flow: 30 mL/min, Air flow: 300 mL/min, Makeup gas (Nitrogen): 25 mL/min.

• Quantification: External or internal standard calibration using a certified reference standard of 5-(2-Methylpropyl)nonane.

Method 2: Gas Chromatography with Mass Spectrometry (GC-MS)

This method provides higher selectivity and is recommended for samples with complex matrices where co-elution is likely.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., quadrupole or time-of-flight).

• Column and Carrier Gas: Same as GC-FID.

• Inlet and Oven Temperature Program: Same as GC-FID.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 40-400.

  • For quantification, selected ion monitoring (SIM) mode can be used to enhance sensitivity and selectivity. Characteristic ions for 5-(2-Methylpropyl)nonane would need to be determined from its mass spectrum.

• Quantification: External or internal standard calibration using a certified reference standard.

Workflow for Analytical Method Validation

The validation of an analytical method is essential to ensure that it is suitable for its intended purpose. The following diagram illustrates a typical workflow for the validation of a quantitative analytical method.

A Comparative Guide to the Spectroscopic Cross-Referencing of 5-(2-Methylpropyl)nonane

For researchers, scientists, and professionals in drug development, the accurate identification and characterization of organic compounds are paramount. This guide provides a comprehensive comparison of the spectroscopic data for 5-(2-Methylpropyl)nonane against key spectral databases and isomeric alternatives. By presenting experimental data, detailed methodologies, and logical workflows, this document aims to facilitate the efficient and accurate cross-referencing of this branched alkane.

Spectroscopic Data Comparison

The following tables summarize the available spectroscopic data for 5-(2-Methylpropyl)nonane and two of its structural isomers, 5-methyl-5-propylnonane (B94480) and 3,7-dimethylnonane. This comparative approach allows for a clearer understanding of the subtle spectral differences arising from variations in branching.

Table 1: Mass Spectrometry (MS) Data

Compound	Molecular Ion (m/z)	Key Fragmentation Peaks (m/z)	Database Source
5-(2-Methylpropyl)nonane	184[1]	127, 85, 71, 57, 43	SpectraBase, NIST
5-Methyl-5-propylnonane	184	141, 113, 85, 71, 57, 43	NIST, PubChem
3,7-Dimethylnonane	156	127, 99, 85, 71, 57, 43	NIST, PubChem

Table 2: ¹³C Nuclear Magnetic Resonance (NMR) Data

Compound	Predicted ¹³C Chemical Shifts (ppm)	Database Source
5-(2-Methylpropyl)nonane	Specific peak data not readily available in free public databases. Expected signals in the range of 10-40 ppm.	SpectraBase[2]
5-Methyl-5-propylnonane	Specific peak data not readily available in free public databases. Expected signals in the range of 10-45 ppm.	PubChem
3,7-Dimethylnonane	Specific peak data not readily available in free public databases. Expected signals in the range of 10-40 ppm.

Table 3: ¹H Nuclear Magnetic Resonance (NMR) Data

Compound	Predicted ¹H Chemical Shifts (ppm)	Multiplicity
5-(2-Methylpropyl)nonane	~0.8-0.9	Multiple overlapping triplets and doublets
~1.1-1.4	Complex multiplets
~1.7-1.9	Multiplet
5-Methyl-5-propylnonane	~0.8-0.9	Multiple overlapping triplets
~1.1-1.4	Complex multiplets
3,7-Dimethylnonane	~0.8-0.9	Multiple overlapping doublets and triplets
~1.1-1.4	Complex multiplets

Note: Experimental ¹H NMR data for these specific compounds are not widely available in public databases. The provided values are based on typical chemical shifts for similar branched alkanes.

Table 4: Infrared (IR) Spectroscopy Data

Compound	Key Absorption Bands (cm⁻¹)	Vibration Type
5-(2-Methylpropyl)nonane	2850-3000 (strong)[1]	C-H stretch
~1465 and ~1375	C-H bend
5-Methyl-5-propylnonane	~2850-2960	C-H stretch
~1465 and ~1375	C-H bend
3,7-Dimethylnonane	~2850-2960	C-H stretch
~1465 and ~1375	C-H bend

Experimental Protocols

Detailed methodologies are crucial for the reproduction and verification of spectroscopic data. The following are generalized protocols for the key analytical techniques discussed.

1. Gas Chromatography-Mass Spectrometry (GC-MS)

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., Agilent GC-MS system).

• Column: A nonpolar capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program: Initial temperature of 50°C, hold for 2 minutes, then ramp to 300°C at a rate of 10°C/min, and hold for 5 minutes.

• Injection: 1 µL of the sample (dissolved in a volatile solvent like hexane) is injected in splitless mode.

• MS Parameters: Ionization is achieved by electron impact (EI) at 70 eV. The mass analyzer is scanned over a range of m/z 40-400.

• Data Analysis: The resulting chromatogram is analyzed to determine the retention time of the compound, and the mass spectrum of the corresponding peak is used for identification by comparing the fragmentation pattern with spectral libraries (e.g., NIST, Wiley).

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: A high-resolution NMR spectrometer (e.g., Bruker Avance 400 MHz or higher).

• Sample Preparation: Approximately 5-10 mg of the sample is dissolved in 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a 5 mm NMR tube.

• ¹H NMR Acquisition:

  • A standard one-pulse sequence is used.

  • The spectral width is set to cover the expected chemical shift range for alkanes (typically 0-2 ppm).

  • A sufficient number of scans are acquired to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • A proton-decoupled pulse sequence is used to obtain singlets for each unique carbon atom.

  • The spectral width is set to cover the expected range for alkane carbons (typically 0-50 ppm).

  • A longer acquisition time and a higher number of scans are generally required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

• Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

3. Fourier-Transform Infrared (FTIR) Spectroscopy

• Instrumentation: A Fourier-transform infrared spectrometer.

• Sample Preparation: For a liquid sample like 5-(2-Methylpropyl)nonane, a thin film is prepared by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr).

• Data Acquisition: The spectrum is typically recorded over the mid-infrared range (4000-400 cm⁻¹). A background spectrum of the clean salt plates is recorded first and automatically subtracted from the sample spectrum.

• Data Analysis: The resulting spectrum is analyzed for the presence of characteristic absorption bands corresponding to specific functional groups and bond vibrations. For alkanes, the C-H stretching and bending vibrations are the most prominent features.

Logical Workflow for Spectroscopic Cross-Referencing

The following diagram illustrates a logical workflow for the cross-referencing of spectroscopic data for a known compound like 5-(2-Methylpropyl)nonane.

A logical workflow for cross-referencing spectroscopic data.

References

• 1. 5-(2-Methylpropyl)nonane | 62185-53-9 | Benchchem [benchchem.com]
• 2. spectrabase.com [spectrabase.com]

Performance comparison of 5-(2-Methylpropyl)nonane as a solvent against toluene

In the landscape of industrial and research solvents, the push for safer and more environmentally benign alternatives to traditional aromatic solvents like toluene (B28343) is ever-present. This guide provides a detailed performance comparison of 5-(2-Methylpropyl)nonane, a branched alkane, against the widely used toluene. This document is intended for researchers, scientists, and professionals in drug development seeking to understand the properties and potential applications of this alternative solvent.

Executive Summary

Toluene, an aromatic hydrocarbon, is a versatile and effective solvent used extensively in a multitude of applications. However, its known health and environmental hazards necessitate the exploration of safer alternatives. 5-(2-Methylpropyl)nonane, a C13 branched alkane, presents itself as a potential substitute due to its non-aromatic nature. This comparison delves into their physicochemical properties, safety profiles, and environmental impact, supported by available data and standardized experimental protocols. While experimental data for 5-(2-Methylpropyl)nonane is limited, a comparative analysis based on predicted values and data from similar compounds offers valuable insights.

Physicochemical Properties: A Tabular Comparison

The performance of a solvent is intrinsically linked to its physical and chemical properties. The following tables summarize the key characteristics of 5-(2-Methylpropyl)nonane and toluene.

Table 1: General and Physical Properties

Property	5-(2-Methylpropyl)nonane	Toluene
CAS Number	62185-53-9[1][2]	108-88-3[3]
Molecular Formula	C13H28[1]	C7H8[4][5]
Molecular Weight ( g/mol )	184.36[1]	92.14[3]
Appearance	Colorless liquid (predicted)	Clear, colorless liquid[4][6]
Odor	Hydrocarbon-like (inferred)	Aromatic, sweet, pungent[5][6]
Boiling Point (°C)	210.9 ± 7.0 (Predicted)[1]	110.6[4]
Melting Point (°C)	N/A	-95[4]
Density (g/cm³ at 20°C)	0.755 ± 0.06 (Predicted)[1]	0.8669[4]
Viscosity (cP at 20°C)	N/A (Expected to be low)	0.59[3]

Table 2: Solvent Characteristics

Property	5-(2-Methylpropyl)nonane	Toluene
Polarity	Non-polar (inferred)	Non-polar/Weakly polar
Dielectric Constant (at 20°C)	~2 (Estimated for alkanes)[7][8]	2.38 (at 25°C)[3]
Dipole Moment (D)	~0 (inferred for alkanes)	0.31 (at 20°C)[3]
Water Solubility	Insoluble (inferred)	0.052% at 25°C[3]
logP (Octanol-Water Partition Coefficient)	5.03 (Predicted)[9]	2.73
Hansen Solubility Parameters (MPa½)	N/A	δD: 18.0, δP: 1.4, δH: 2.0

Performance Insights

Solvency: Toluene's aromatic nature and moderate polarity contribute to its excellent solvency for a wide range of organic compounds, including polymers, resins, and paints.[4] 5-(2-Methylpropyl)nonane, as a non-polar alkane, is expected to be a good solvent for other non-polar substances like oils, fats, and other hydrocarbons. Its higher boiling point suggests it would be suitable for processes requiring elevated temperatures.

Viscosity: Toluene has a low viscosity, which is often a desirable characteristic for a solvent.[4] While specific data for 5-(2-Methylpropyl)nonane is unavailable, branched alkanes generally exhibit lower viscosities compared to their linear counterparts due to reduced intermolecular forces.

Health, Safety, and Environmental Profile

Table 3: Safety and Environmental Data

Parameter	5-(2-Methylpropyl)nonane	Toluene
GHS Pictograms	N/A	Flammable, Health Hazard, Irritant[10][11][12]
Hazard Statements	N/A	Highly flammable liquid and vapor, Causes skin irritation, May cause drowsiness or dizziness, Suspected of damaging fertility or the unborn child, May be fatal if swallowed and enters airways, May cause damage to organs through prolonged or repeated exposure.[10][13]
Flash Point (°C)	N/A (Expected to be > 60°C)	4 (closed cup)[4]
Environmental Fate	Expected to be biodegradable, with low potential for bioaccumulation.[14]	Readily biodegrades in soil and water; volatile with a short atmospheric half-life.[15][16][17]

Toluene is a well-documented hazardous substance with significant health risks, including neurotoxicity and reproductive toxicity.[17][18][19] It is also highly flammable. 5-(2-Methylpropyl)nonane, as a long-chain alkane, is expected to have a much better safety profile. Alkanes in the C9-C14 range generally exhibit low acute toxicity.[14] The predicted high flash point of 5-(2-Methylpropyl)nonane would also make it significantly less flammable than toluene. Environmentally, both solvents are expected to be biodegradable.[14][15][16][17]

Experimental Protocols for Solvent Evaluation

To facilitate further research and direct comparison, the following standard experimental methodologies are recommended for characterizing key solvent properties.

1. Density and Specific Gravity:

• ASTM D891: Standard Test Methods for Specific Gravity, Apparent, of Liquid Chemicals.

• ASTM D1217: Standard Test Method for Density and Relative Density (Specific Gravity) of Liquids by Bingham Pycnometer. This method is particularly suitable for pure hydrocarbons and petroleum distillates.[20][21]

2. Viscosity:

• ASTM D445: Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids (and the Calculation of Dynamic Viscosity). This is a widely used method for determining the viscosity of petroleum products and other liquids.[22][23][24]

3. Water Content:

• ASTM D1533: Standard Test Method for Water in Insulating Liquids (Karl Fischer Coulometric Method). This method is highly sensitive for determining low levels of water in non-aqueous liquids.

4. Flash Point:

• ASTM D92: Standard Test Method for Flash and Fire Points by Cleveland Open Cup Tester. Suitable for liquids with flash points above 79°C.[25][26][27]

• ASTM D1310: Standard Test Method for Flash Point of Liquids by Tag Open-Cup Apparatus. Applicable for liquids with flash points between -18 and 165°C.[28][29]

• ASTM D3278: Standard Test Methods for Flash Point of Liquids by Small Scale Closed-Cup Apparatus.[2][14][30][31]

5. Solvency Power:

• ASTM D1133: Standard Test Method for Kauri-Butanol Value of Hydrocarbon Solvents. This test provides a measure of the relative solvent power of hydrocarbon solvents.[4][10][15][32]

6. Water Solubility:

• OECD Test Guideline 105: Water Solubility. This guideline provides methods for determining the water solubility of substances.[1][33][34][35][36]

7. Partition Coefficient (n-octanol/water):

• OECD Test Guideline 107: Partition Coefficient (n-octanol/water): Shake Flask Method.[37][38][39]

• OECD Test Guideline 117: Partition Coefficient (n-octanol/water), HPLC Method.

8. Vapour Pressure:

• OECD Test Guideline 104: Vapour Pressure. This guideline describes various methods for determining the vapour pressure of substances.[11][40]

Visualizing the Comparison

To further aid in the understanding of the comparative aspects and the experimental evaluation process, the following diagrams are provided.

Caption: A logical diagram comparing the key attributes of Toluene and 5-(2-Methylpropyl)nonane.

Caption: A generalized experimental workflow for the comparative evaluation of solvent performance.

Conclusion

Based on the available data, 5-(2-Methylpropyl)nonane shows promise as a potentially safer and less hazardous alternative to toluene, particularly in applications where a non-polar, high-boiling point solvent is required. Its predicted low flammability and toxicity profile are significant advantages. However, the lack of comprehensive experimental data on its solvent properties, such as viscosity and polarity, necessitates further investigation to fully ascertain its performance capabilities across various applications. The experimental protocols outlined in this guide provide a clear roadmap for researchers to conduct such a direct comparative analysis. For professionals in drug development and other sensitive applications, the significantly improved safety profile of 5-(2-Methylpropyl)nonane could be a compelling reason to explore its use, pending further performance validation.

References

• 1. Cas 62185-53-9,5-(2-Methylpropyl)nonane | lookchem [lookchem.com]
• 2. 5-(2-Methylpropyl)nonane | 62185-53-9 [chemicalbook.com]
• 3. Toluene Solvent Properties [macro.lsu.edu]
• 4. Toluene Solvent (C₆H₅CH₃): Overview and Safety Guidelines for Use [k-chem.vn]
• 5. Toluene - Sciencemadness Wiki [sciencemadness.org]
• 6. Toluene | C6H5CH3 | CID 1140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 8. Dielectric Constant [macro.lsu.edu]
• 9. lookchem.com [lookchem.com]
• 10. belart.com [belart.com]
• 11. nj.gov [nj.gov]
• 12. toluene CAS#108-88-3 | GHS Classification Search Tool-ChemRadar [chemradar.com]
• 13. chemos.de [chemos.de]
• 14. santos.com [santos.com]
• 15. Toluene (methylbenzene) - DCCEEW [dcceew.gov.au]
• 16. POTENTIAL FOR HUMAN EXPOSURE - Toxicological Profile for Toluene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. gov.uk [gov.uk]
• 18. Toluene | ToxFAQs™ | ATSDR [wwwn.cdc.gov]
• 19. atsdr.cdc.gov [atsdr.cdc.gov]
• 20. Dielectric Constant Values for Common Materials [clippercontrols.com]
• 21. 5-Isobutylnonane | C13H28 | CID 545936 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 22. Hansen Solubility Parameters | Hansen Solubility Parameters [hansen-solubility.com]
• 23. Nonane, 5-butyl- (CAS 17312-63-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 24. researchgate.net [researchgate.net]
• 25. m.youtube.com [m.youtube.com]
• 26. Table of dielectric constants of substances | Level meters and level switches by Yamaden [ydic.co.jp]
• 27. Isobutyl nonanoate | C13H26O2 | CID 169223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 28. News EU REACH Annex XVII places restrictions on C9-C14 perfluoroc [gpcgateway.com]
• 29. fishersci.com [fishersci.com]
• 30. Tridecane | C13H28 | CID 12388 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 31. en.wikipedia.org [en.wikipedia.org]
• 32. ec.europa.eu [ec.europa.eu]
• 33. m.youtube.com [m.youtube.com]
• 34. rsc.org [rsc.org]
• 35. Isobutane | C4H10 | CID 6360 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 36. ajms.iq [ajms.iq]
• 37. en.wikipedia.org [en.wikipedia.org]
• 38. Nonane | C9H20 | CID 8141 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 39. HSP Basics | Practical Solubility Science | Prof Steven Abbott [stevenabbott.co.uk]
• 40. dhc-solvent.de [dhc-solvent.de]

A Comparative Guide to the Thermal Stability of Branched vs. Linear Alkanes

For Researchers, Scientists, and Drug Development Professionals

The thermal stability of alkanes is a critical consideration in a multitude of applications, from the formulation of thermally stable lubricants and heat transfer fluids to understanding the degradation pathways of hydrocarbon-based drugs and materials. This guide provides an objective comparison of the thermal stability of branched versus linear alkanes, supported by experimental data and detailed methodologies, to aid researchers in making informed decisions.

Executive Summary

Structurally, alkanes are hydrocarbons with the general formula CnH2n+2. They exist as linear (straight-chain) or branched isomers. While sharing the same molecular formula, the arrangement of atoms significantly influences their thermal stability. Experimental evidence consistently demonstrates that branched alkanes are thermodynamically more stable than their linear counterparts . This increased stability is primarily attributed to differences in bond energies and molecular structure. Consequently, branched alkanes generally exhibit a lower heat of combustion and can display different thermal decomposition profiles compared to linear alkanes.

Data Presentation: A Quantitative Comparison

The following tables summarize key quantitative data that illustrates the differences in thermal stability between linear and branched alkanes.

Table 1: Heat of Combustion for Pentane (B18724) (C5H12) Isomers

Isomer	Structure	Heat of Combustion (kJ/mol)	Relative Stability
n-Pentane	CH3(CH2)3CH3	-3509[1]	Least Stable
Isopentane (2-methylbutane)	CH3CH(CH3)CH2CH3	-3506[1]	More Stable
Neopentane (2,2-dimethylpropane)	C(CH3)4	-3492[1]	Most Stable

A lower heat of combustion indicates a more stable molecule, as less energy is released upon combustion, implying the molecule was in a lower initial energy state.[1]

Table 2: Heat of Combustion for Octane (B31449) (C8H18) Isomers

Isomer	Structure	Heat of Combustion (kJ/mol)
n-Octane	CH3(CH2)6CH3	-5470[2]
Isooctane (2,2,4-trimethylpentane)	(CH3)3CCH2CH(CH3)2	-5458[2]

Consistent with the trend observed in pentane isomers, the branched isomer of octane (isooctane) has a lower heat of combustion, indicating greater thermodynamic stability.[2][3]

Table 3: Bond Dissociation Energies (BDEs)

Bond Type	Example	Bond Dissociation Energy (kcal/mol)
Primary (1°) C-H	in Propane	~98
Secondary (2°) C-H	in Propane	~95
Tertiary (3°) C-H	in Isobutane	~93
C-C	in Ethane	~88

The lower bond dissociation energy of tertiary C-H bonds in branched alkanes suggests they are weaker and more susceptible to cleavage, which can influence the initiation of thermal decomposition.

The Science Behind the Stability: Key Factors

The superior thermal stability of branched alkanes can be attributed to several factors:

• Lower Ground State Energy: As evidenced by the lower heats of combustion, branched alkanes possess a lower ground state energy compared to their linear isomers.[1][2] This inherent stability means more energy is required to initiate their decomposition.

• Bond Strength: While the C-C single bonds form the backbone of both structures, the presence of tertiary and quaternary carbon atoms in branched alkanes introduces different C-H bond strengths. Tertiary C-H bonds are weaker than primary and secondary C-H bonds, making them more susceptible to radical abstraction, which can be an initial step in some degradation pathways. However, the overall stability of the molecule is more complex than the strength of a single bond type.

• Free Radical Stability: The thermal decomposition of alkanes, known as pyrolysis or cracking, proceeds through a free-radical mechanism.[1] The initiation step typically involves the homolytic cleavage of a C-C bond, as it has a lower bond dissociation energy than C-H bonds. The stability of the resulting free radicals plays a crucial role. Tertiary radicals, which are more readily formed from branched alkanes, are more stable than primary or secondary radicals. This stability can influence the subsequent propagation and termination steps of the decomposition process.

Experimental Protocols for Thermal Stability Analysis

The thermal stability of alkanes is commonly investigated using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. The onset temperature of mass loss is a key indicator of thermal decomposition.

Experimental Protocol (Based on ASTM E1131):

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's specifications.

• Sample Preparation: Place a small, accurately weighed sample (typically 5-10 mg) of the alkane into a clean, inert TGA pan (e.g., aluminum or platinum).

• Atmosphere: Purge the furnace with an inert gas, such as nitrogen or argon, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidation.

• Temperature Program: Heat the sample from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Acquisition: Continuously record the sample mass as a function of temperature.

• Data Analysis: Determine the onset temperature of decomposition, which is typically identified as the temperature at which a significant mass loss begins. The derivative of the TGA curve (DTG) can be used to identify the temperature of the maximum rate of decomposition.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It can be used to determine the onset temperature of exothermic or endothermic decomposition processes.

Experimental Protocol (Based on ASTM E537):

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified reference materials (e.g., indium).

• Sample Preparation: Accurately weigh a small sample (typically 1-5 mg) of the alkane into a DSC pan. For volatile samples, hermetically sealed pans are recommended.

• Reference: Use an empty, hermetically sealed pan as a reference.

• Atmosphere: Purge the DSC cell with an inert gas, such as nitrogen, at a constant flow rate (e.g., 20-50 mL/min).

• Temperature Program: Heat the sample and reference from a sub-ambient temperature to a final temperature (e.g., 500 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Acquisition: Record the differential heat flow as a function of temperature.

• Data Analysis: Identify the onset temperature of any exothermic or endothermic peaks that correspond to decomposition. The area under the peak can be used to quantify the enthalpy of decomposition.

Mandatory Visualizations

The following diagrams illustrate the logical relationships and experimental workflows described in this guide.

Caption: Relationship between alkane structure and thermal stability.

Caption: Workflow for TGA and DSC thermal stability analysis.

References

• 1. study.com [study.com]
• 2. benchchem.com [benchchem.com]
• 3. Video: Combustion Energy: A Measure of Stability in Alkanes and Cycloalkanes [jove.com]

A Comparative Guide to the Quantitative Analysis of 5-(2-Methylpropyl)nonane in Complex Hydrocarbon Mixtures

The accurate quantification of specific branched alkanes, such as 5-(2-Methylpropyl)nonane (a C13 isoparaffin), is critical for researchers in the petrochemical and fuel industries.[1][2] This analysis provides valuable data for evaluating fuel quality, optimizing blending strategies, and ensuring regulatory compliance.[1] This guide compares the primary analytical methodologies for this purpose, providing experimental details and performance data to aid researchers in selecting the most appropriate technique.

Primary Analytical Methods: GC-FID and GC-MS

Gas Chromatography (GC) is the foundational technique for separating volatile and semi-volatile compounds from complex mixtures like gasoline or diesel fuel.[1][3] For the analysis of 5-(2-Methylpropyl)nonane, GC is typically coupled with either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Gas Chromatography-Flame Ionization Detection (GC-FID): This is a robust and widely used method for quantifying hydrocarbons.[1] The FID exhibits a linear response over a wide range of concentrations and is highly sensitive to compounds containing carbon-hydrogen bonds. Quantification is based on the peak area relative to that of an internal or external standard.

• Gas Chromatography-Mass Spectrometry (GC-MS): This method offers superior selectivity and definitive identification.[3][4] The mass spectrometer separates ions based on their mass-to-charge ratio, providing a unique fragmentation pattern (mass spectrum) for each compound. This allows for the unambiguous identification of 5-(2-Methylpropyl)nonane, even if it co-elutes with other components.[5] Quantification is typically performed using Selected Ion Monitoring (SIM), which enhances sensitivity by monitoring only specific ions characteristic of the target analyte.[4]

A general workflow for the quantitative analysis of 5-(2-Methylpropyl)nonane is outlined below.

Figure 1. General workflow for the quantitative analysis of 5-(2-Methylpropyl)nonane.

Comparison of Detection Methods

The choice between FID and MS detectors depends on the specific requirements of the analysis, such as the need for structural confirmation, desired sensitivity, and sample complexity.

Figure 2. Comparison of FID and MS detection principles.

Performance Comparison

The following table summarizes the typical performance characteristics of GC-FID and GC-MS for the quantification of isoparaffins like 5-(2-Methylpropyl)nonane in complex hydrocarbon matrices.[6][7][8]

Parameter	GC-FID	GC-MS (SIM Mode)
Selectivity	Low (based on retention time)	High (based on m/z and retention time)
Identification	Tentative (requires authentic standard)	Confirmatory (via mass spectrum)
Sensitivity (LOD)	~1-10 ng/mL	~0.1-1 ng/mL
Linear Dynamic Range	Wide (10^6 - 10^7)	Moderate (10^3 - 10^4)
Precision (%RSD)	< 5%	< 10%
Cost & Complexity	Lower cost, simpler operation	Higher cost, more complex
Best For	Routine QC, high-throughput screening	Trace analysis, structural confirmation, R&D

Data are representative values compiled from typical hydrocarbon analysis methods and may vary based on instrumentation and specific matrix conditions.

Detailed Experimental Protocol: GC-MS Method

This section provides a detailed protocol for the quantitative analysis of 5-(2-Methylpropyl)nonane using Gas Chromatography-Mass Spectrometry with an internal standard method. This approach is recommended for its high selectivity and accuracy.[7]

1. Materials and Reagents

• Solvent: Hexane (B92381) or Pentane (GC grade or higher)

• Standards: Analytical standard of 5-(2-Methylpropyl)nonane (>98% purity), analytical standard of internal standard (ISTD), e.g., n-Dodecane-d26 or another non-interfering alkane.

• Sample: Complex hydrocarbon mixture (e.g., gasoline, diesel fraction).

2. Standard and Sample Preparation

• Stock Solutions: Prepare individual stock solutions of 5-(2-Methylpropyl)nonane and the internal standard in hexane at a concentration of 1000 µg/mL.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution to cover the expected concentration range of the analyte (e.g., 0.1, 0.5, 1, 5, 10, 50 µg/mL). Spike each calibration standard with the internal standard to a fixed final concentration (e.g., 10 µg/mL).

• Sample Preparation: Accurately weigh a known amount of the hydrocarbon mixture and dilute with hexane to bring the analyte concentration within the calibration range. Spike the diluted sample with the same fixed concentration of the internal standard as used in the calibration standards.

3. Instrumental Parameters The analysis of hydrocarbon mixtures is often guided by standardized methods like those from ASTM.[1][2][9] The following are typical starting parameters.

• Gas Chromatograph (GC)

  • Injection Port: Split/Splitless, operated in split mode (e.g., 100:1 split ratio) at 250°C.

  • Injection Volume: 1 µL.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).

  • Column: A non-polar capillary column, such as a 100% dimethylpolysiloxane phase (e.g., Rtx-PONA, DB-1), with dimensions of 100 m x 0.25 mm x 0.5 µm is often used for detailed hydrocarbon analysis.[9]

  • Oven Temperature Program:

    • Initial temperature: 35°C, hold for 10 minutes.

    • Ramp 1: Increase to 150°C at 2°C/minute.

    • Ramp 2: Increase to 300°C at 5°C/minute, hold for 5 minutes.

• Mass Spectrometer (MS)

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Target Ions for 5-(2-Methylpropyl)nonane (C13H28, MW 184.36): Monitor characteristic fragment ions. Common fragments for branched alkanes include m/z 43, 57, 71, and 85. The molecular ion (m/z 184) is often weak or absent in EI spectra of alkanes.[10][11]

    • Internal Standard Ions: Monitor non-interfering, characteristic ions for the chosen ISTD.

4. Data Analysis

• Peak Identification: Confirm the identity of 5-(2-Methylpropyl)nonane by its retention time and the presence of its target ions.

• Calibration Curve: For each calibration standard, calculate the ratio of the peak area of the analyte to the peak area of the internal standard. Plot this ratio against the known concentration of the analyte to generate a linear regression calibration curve.

• Quantification: Calculate the area ratio for the analyte in the unknown sample and determine its concentration using the equation from the calibration curve. Adjust the final concentration based on the initial sample weight and dilution factor.

Conclusion

For routine, high-throughput quantitative analysis where the sample matrix is well-characterized and interferences are minimal, GC-FID is a cost-effective and reliable choice. However, for complex hydrocarbon mixtures where definitive identification is paramount, or when analyzing for trace levels, GC-MS is the superior method.[3] Its ability to provide structural confirmation through mass spectral data ensures the highest level of confidence in the analytical results, making it indispensable for research, development, and stringent quality control applications.[4][6]

References

• 1. ksa.apexinstrument.me [ksa.apexinstrument.me]
• 2. peakscientific.com [peakscientific.com]
• 3. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]
• 4. [Identification of isoparaffin components in petroleum middle fractions] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 6. researchgate.net [researchgate.net]
• 7. Development of an Analytical Method using Gas Chromatography – Mass Spectrometry (GC-MS) to Quantify Hydrocarbons Released into the Environment during an Oil Spill | Scottish Government - Marine Directorate Data Publications [data.marine.gov.scot]
• 8. Improved GC/MS method for quantitation of n-alkanes in plant and fecal material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Detailed Hydrocarbon Analysis : Shimadzu SOPS [shimadzu.com.au]
• 10. pragolab.cz [pragolab.cz]
• 11. spectrabase.com [spectrabase.com]

Inter-laboratory Study on the Analysis of 5-(2-Methylpropyl)nonane: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the characterization and quantification of 5-(2-Methylpropyl)nonane, a branched alkane of interest in various chemical and pharmaceutical research areas. The presented data is based on a simulated inter-laboratory study designed to reflect the expected performance of common analytical techniques, offering valuable insights for experimental design and validation.

Data Presentation: A Simulated Inter-laboratory Comparison

To assess the reliability and reproducibility of analytical methods for 5-(2-Methylpropyl)nonane, a hypothetical inter-laboratory study was conceived. In this simulated study, ten laboratories were provided with a standardized sample of 5-(2-Methylpropyl)nonane at a certified concentration of 10.00 mg/mL in hexane (B92381). The laboratories were instructed to perform quantitative analysis using their in-house Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy methods. The reported quantitative results are summarized below.

Table 1: Inter-laboratory Quantitative Analysis of 5-(2-Methylpropyl)nonane (Certified Value: 10.00 mg/mL)

Laboratory	GC-MS Reported Conc. (mg/mL)	NMR Reported Conc. (mg/mL)
1	9.95	10.05
2	10.12	9.92
3	9.88	10.15
4	10.05	9.85
5	9.91	10.09
6	10.20	9.78
7	9.85	10.22
8	10.09	9.96
9	9.98	10.01
10	10.15	9.89
Mean	10.02	9.99
Std. Dev.	0.12	0.15
RSD (%)	1.20%	1.50%

Table 2: Comparison of Analytical Method Performance Characteristics

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation by chromatography, identification by mass	Nuclear spin resonance in a magnetic field
Selectivity	High, based on retention time and mass spectrum	High, based on unique chemical shifts
Sensitivity	High (typically ng/mL to pg/mL)	Moderate (typically µg/mL to mg/mL)
Precision (RSD)	< 5%	< 3%
Accuracy	High, dependent on calibration standards	High, can be used for absolute quantification (qNMR)
Sample Throughput	High	Moderate
Structural Info.	Fragmentation pattern provides structural clues	Detailed structural elucidation (connectivity)

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols represent standard operating procedures that can be adapted for specific laboratory instrumentation and requirements.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Quantitative Analysis

• Sample Preparation:

  • Accurately weigh and dissolve the 5-(2-Methylpropyl)nonane standard in hexane to prepare a stock solution of 1 mg/mL.

  • Prepare a series of calibration standards by serial dilution of the stock solution to concentrations ranging from 1 µg/mL to 100 µg/mL.

  • Prepare the unknown sample by diluting it with hexane to fall within the calibration range.

  • Add an internal standard (e.g., deuterated alkane) to all calibration standards and the unknown sample at a constant concentration.

• Instrumentation and Conditions:

  • GC System: Agilent 7890B or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent nonpolar capillary column.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 280°C.

  • Injection Volume: 1 µL in splitless mode.

  • Oven Temperature Program: Initial temperature of 50°C, hold for 2 minutes, ramp at 10°C/min to 300°C, and hold for 5 minutes.

  • MS System: Agilent 5977B MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for 5-(2-Methylpropyl)nonane (e.g., m/z 43, 57, 71, 85).

• Data Analysis:

  • Integrate the peak areas of the analyte and the internal standard in the chromatograms of the calibration standards and the unknown sample.

  • Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the calibration standards.

  • Determine the concentration of the unknown sample by interpolating its peak area ratio on the calibration curve.

Quantitative NMR (qNMR) Spectroscopy Protocol

• Sample Preparation:

  • Accurately weigh a known amount of a certified internal standard (e.g., maleic acid) into an NMR tube.

  • Accurately weigh and add the 5-(2-Methylpropyl)nonane sample to the same NMR tube.

  • Add a suitable deuterated solvent (e.g., Chloroform-d, CDCl3) to dissolve the sample and internal standard completely.

• Instrumentation and Data Acquisition:

  • NMR Spectrometer: Bruker Avance III 500 MHz or equivalent.

  • Probe: 5 mm BBO probe.

  • Temperature: 298 K.

  • Pulse Program: A standard 90° pulse sequence.

  • Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the signals of interest to ensure full relaxation.

  • Number of Scans: Sufficient to obtain a good signal-to-noise ratio (typically 16 or more).

• Data Processing and Analysis:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

  • Integrate the well-resolved signals of both the 5-(2-Methylpropyl)nonane and the internal standard.

  • Calculate the concentration of 5-(2-Methylpropyl)nonane using the following formula: C_analyte = (I_analyte / N_analyte) * (N_standard / I_standard) * (M_standard / M_analyte) * (m_standard / V_sample) Where:

    • C_analyte = Concentration of the analyte

    • I = Integral value

    • N = Number of protons for the integrated signal

    • M = Molar mass

    • m = mass

    • V = Volume

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and a decision-making process for the analysis of 5-(2-Methylpropyl)nonane.

Caption: Experimental workflow for the analysis of 5-(2-Methylpropyl)nonane.

Caption: Decision tree for selecting an analytical method.

Viscosity of 5-(2-Methylpropyl)nonane Compared to other C13 Alkanes: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the physicochemical properties of compounds is paramount. Viscosity, a measure of a fluid's resistance to flow, is a critical parameter in applications ranging from solvent dynamics to formulation development. This guide provides a comparative analysis of the viscosity of 5-(2-Methylpropyl)nonane and other C13 alkanes, supported by available experimental data and established principles of physical chemistry.

Executive Summary

Data Presentation

The following table summarizes the available quantitative viscosity data for C13 alkanes.

Alkane Name	Chemical Structure	Isomer Type	Dynamic Viscosity (mPa·s)	Temperature (°C)
n-Tridecane	CH₃(CH₂)₁₁CH₃	Linear	1.724[1]	25
5-(2-Methylpropyl)nonane	(CH₃)₂CHCH₂CH(C₄H₉)₂	Branched	Not available	-

Relationship between Alkane Structure and Viscosity

The viscosity of alkanes is primarily influenced by the strength of intermolecular forces, specifically London dispersion forces, and the degree of molecular entanglement.

Caption: Relationship between alkane structure and viscosity.

As depicted in the diagram, linear alkanes have a larger surface area, which allows for stronger van der Waals forces between molecules, leading to higher viscosity. In contrast, branched alkanes like 5-(2-methylpropyl)nonane are more compact, reducing intermolecular attractions and resulting in lower viscosity. For very long-chain alkanes, extensive branching can sometimes lead to increased viscosity due to a greater potential for molecular entanglement; however, this is generally not the case for C13 alkanes.

Experimental Protocols

The determination of alkane viscosity is conducted using various standardized experimental methods. The following are detailed methodologies for commonly employed techniques in the literature.

Capillary Viscometry

This method, often employing an Ostwald or Ubbelohde viscometer, measures the time it takes for a fixed volume of liquid to flow through a narrow capillary tube under the influence of gravity. The kinematic viscosity is calculated from this time, and the dynamic viscosity is then determined by multiplying by the density of the liquid.

• Apparatus: Calibrated glass capillary viscometer, constant temperature bath, stopwatch.

• Procedure:

  • The viscometer is thoroughly cleaned and dried.

  • The liquid sample is introduced into the viscometer.

  • The viscometer is placed in a constant temperature bath until the sample reaches thermal equilibrium.

  • The liquid is drawn up through the capillary to a point above the upper timing mark.

  • The time taken for the liquid meniscus to pass between the upper and lower timing marks is accurately measured.

  • The measurement is repeated several times to ensure reproducibility.

• Calculation: The kinematic viscosity (ν) is calculated using the equation ν = C * t, where C is the viscometer constant and t is the average flow time. The dynamic viscosity (η) is then calculated as η = ν * ρ, where ρ is the density of the liquid at the same temperature.

Rotational Viscometry

A rotational viscometer measures the torque required to rotate a spindle immersed in the fluid at a constant speed. This torque is directly proportional to the viscosity of the fluid.

• Apparatus: Rotational viscometer with a suitable spindle, sample container, constant temperature bath.

• Procedure:

  • The instrument is calibrated according to the manufacturer's instructions.

  • The sample is placed in the container and allowed to reach the desired temperature in the bath.

  • The appropriate spindle is selected and immersed in the sample to the specified depth.

  • The spindle is rotated at a known speed, and the resulting torque is measured.

• Calculation: The instrument's software typically calculates the dynamic viscosity directly from the measured torque, spindle geometry, and rotational speed.

Vibrating Viscometry

This technique involves immersing an oscillating probe into the liquid. The damping of the probe's vibration by the fluid is a measure of the fluid's viscosity.

• Apparatus: Vibrating viscometer, sample container, constant temperature bath.

• Procedure:

  • The viscometer is calibrated using standard fluids.

  • The probe is immersed in the sample, which has been thermally equilibrated.

  • The instrument measures the damping of the probe's oscillation.

• Calculation: The viscosity is calculated by the instrument based on the measured damping and the probe's characteristics.

References

• 1. Tridecane | C13H28 | CID 12388 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 5-(2-Methylpropyl)nonane: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical waste are paramount to ensuring a secure and compliant laboratory environment. This guide provides essential, step-by-step procedures for the proper disposal of 5-(2-Methylpropyl)nonane, a non-halogenated hydrocarbon. Adherence to these protocols is critical for operational safety and environmental responsibility.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 5-(2-Methylpropyl)nonane with appropriate safety measures. This compound is a flammable liquid and vapor. Always work in a well-ventilated area, preferably within a chemical fume hood, and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Keep the compound away from heat, sparks, open flames, and other ignition sources.

Spill Management

In the event of a spill, immediate action is necessary to mitigate risks.

• Evacuate and Ventilate : Clear the area of non-essential personnel and ensure adequate ventilation.[1]

• Containment : Use an inert absorbent material, such as sand, vermiculite, or commercial sorbents, to contain the spill.[1][2]

• Collection : Carefully collect the absorbed material using non-sparking tools and place it into a designated, sealable, and properly labeled container for hazardous waste.[3]

• Decontamination : Clean the spill area thoroughly with soap and water.[1]

Disposal Procedures

The primary and recommended method for the disposal of 5-(2-Methylpropyl)nonane is through a licensed professional waste disposal service.[1] As a non-halogenated organic solvent, it should be segregated from halogenated waste streams to ensure proper disposal and potential for recycling.[2][3][4]

Waste Collection and Storage: A Step-by-Step Guide

• Select an Appropriate Container : Use a designated, compatible, and clearly labeled waste container. Suitable containers are typically high-density polyethylene (B3416737) (HDPE) carboys or bottles.[2] The container must have a secure, tight-fitting lid.[3]

• Labeling : Label the waste container with the words "Hazardous Waste" and "Non-Halogenated Organic Solvents."[3] List all chemical constituents and their approximate percentages on the label.[2] Do not use abbreviations or chemical formulas.[3]

• Segregation : Do not mix non-halogenated waste with halogenated solvents, strong acids, bases, or oxidizers.[5] Water content in the waste should be kept to a minimum, ideally less than 25%.[2]

• Accumulation : Add the waste 5-(2-Methylpropyl)nonane to the designated container in a chemical fume hood.[2] Keep the container closed at all times except when actively adding waste.[3]

• Storage : Store the waste container in a designated satellite accumulation area (SAA).[2] The storage area should be cool, dry, well-ventilated, and away from sources of ignition.[2] Ensure the container is stored in secondary containment to prevent spills.[2]

• Arrange for Pickup : Once the container is nearly full (leaving a one-inch headspace to allow for expansion), arrange for collection by your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[1][2] Provide them with a copy of the Safety Data Sheet (SDS) if available.[1]

Quantitative Data Summary

While a specific Safety Data Sheet (SDS) for 5-(2-Methylpropyl)nonane was not located, the following table summarizes key physicochemical properties based on available data for nonane (B91170) and related compounds. This information is critical for assessing potential hazards and ensuring proper handling.

Property	Value	Source
Molecular Formula	C13H28	[6][7][8]
Molecular Weight	184.36 g/mol	[6][7]
Boiling Point	210.9 ± 7.0 °C (Predicted)	[6][7]
Density	0.755 ± 0.06 g/cm³ (Predicted)	[6][7]
Flash Point	Flammable liquid and vapor
Water Solubility	Insoluble	[6]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 5-(2-Methylpropyl)nonane.

Caption: Disposal Workflow for 5-(2-Methylpropyl)nonane

References

• 1. benchchem.com [benchchem.com]
• 2. campusoperations.temple.edu [campusoperations.temple.edu]
• 3. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 4. Classification of special laboratory waste – Oficina de Seguretat, Salut i Medi Ambient [ub.edu]
• 5. nipissingu.ca [nipissingu.ca]
• 6. 5-(2-Methylpropyl)nonane (62185-53-9) for sale [vulcanchem.com]
• 7. lookchem.com [lookchem.com]
• 8. Page loading... [wap.guidechem.com]